1-(3-Propoxyphenyl)ethanamine

• CAS: 925650-26-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 1-(3-Propoxyphenyl)ethanamine

Abstract

This technical guide provides a comprehensive, field-proven methodology for the synthesis and characterization of 1-(3-propoxyphenyl)ethanamine, a valuable amine building block in medicinal chemistry and materials science. The guide details a robust two-step synthetic pathway commencing with the Williamson ether synthesis to produce the key intermediate, 3-propoxyacetophenone, followed by its conversion to the target primary amine via reductive amination. We delve into the mechanistic rationale behind reagent selection and procedural steps, ensuring scientific integrity and reproducibility. The protocol is supported by detailed, step-by-step instructions for synthesis, purification, and comprehensive characterization using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, chemists, and drug development professionals seeking an authoritative and practical resource for the preparation and validation of this compound.

Introduction and Strategic Overview

1-(3-Propoxyphenyl)ethanamine is a primary amine featuring a propoxy-substituted phenyl ring. Its structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The strategic approach to its synthesis is predicated on efficiency, scalability, and the use of readily available starting materials.

The chosen synthetic pathway involves two primary transformations:

• Preparation of the Ketone Precursor: Synthesis of 3-propoxyacetophenone from 3-hydroxyacetophenone via a Williamson ether synthesis. This is a classic and highly reliable method for forming aryl ethers.

• Formation of the Amine: Conversion of the synthesized ketone to the target amine, 1-(3-propoxyphenyl)ethanamine, through one-pot reductive amination. This method is favored over harsher techniques like the classical Leuckart reaction due to its milder conditions and higher selectivity.[1][2]

This guide provides a logical workflow from precursor synthesis to final product characterization, ensuring a self-validating process for producing high-purity material.

Overall Synthetic Workflow

Figure 1: High-level workflow for the synthesis and validation of 1-(3-propoxyphenyl)ethanamine.

Part A: Synthesis of 3-Propoxyacetophenone

The initial step involves the alkylation of the hydroxyl group of 3-hydroxyacetophenone. The Williamson ether synthesis is the method of choice, providing a clean and high-yielding route to the desired aryl ether intermediate.

Mechanism Rationale: The reaction proceeds via an SN2 mechanism. A base, potassium carbonate (K₂CO₃), deprotonates the phenolic hydroxyl group of 3-hydroxyacetophenone to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of 1-bromopropane, displacing the bromide ion and forming the ether linkage. Acetone is an excellent polar aprotic solvent for this reaction, effectively solvating the cation while not interfering with the nucleophile.

Experimental Protocol: 3-Propoxyacetophenone

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hydroxyacetophenone (13.6 g, 100 mmol), anhydrous potassium carbonate (27.6 g, 200 mmol), and acetone (150 mL).

• Addition of Alkyl Halide: While stirring vigorously, add 1-bromopropane (14.8 g, 120 mmol) to the suspension.

• Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: After cooling to room temperature, filter the solid potassium salts and wash them with a small amount of acetone.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude oil. Dissolve the oil in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel if necessary, though it is often of sufficient purity for the next step.

Part B: Synthesis of 1-(3-Propoxyphenyl)ethanamine via Reductive Amination

Reductive amination is a powerful method for converting ketones into amines.[1] This one-pot reaction involves the initial formation of an imine intermediate from the ketone and an amine source, which is then reduced in situ to the corresponding amine.[3]

Mechanism & Reagent Selection Rationale:

• Amine Source: Ammonium acetate (NH₄OAc) serves as a convenient source of ammonia (NH₃) in a slightly acidic medium, which catalyzes imine formation.

• Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) is the ideal reducing agent for this transformation.[4] Unlike the more reactive sodium borohydride (NaBH₄), NaBH₃CN is stable in weakly acidic conditions and selectively reduces the protonated iminium ion intermediate much faster than it reduces the starting ketone.[5] This selectivity is crucial for preventing the side-reaction of ketone reduction to a secondary alcohol.

Reductive Amination Mechanism

Figure 2: Mechanism of reductive amination of 3-propoxyacetophenone to the target amine.

Experimental Protocol: 1-(3-Propoxyphenyl)ethanamine

• Setup: In a 500 mL round-bottom flask, dissolve 3-propoxyacetophenone (17.8 g, 100 mmol) and ammonium acetate (38.5 g, 500 mmol) in 200 mL of methanol.

• pH Adjustment: Stir the solution at room temperature. If necessary, add a few drops of glacial acetic acid to adjust the pH to approximately 6-7.

• Addition of Reducing Agent: Once the ketone and ammonium acetate are fully dissolved, add sodium cyanoborohydride (NaBH₃CN) (3.14 g, 50 mmol) portion-wise over 15 minutes. Caution: NaBH₃CN can release toxic HCN gas upon contact with strong acids; ensure the reaction medium remains near-neutral.[1]

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the formation of the product by TLC or GC-MS.

• Workup: Carefully add 1 M HCl to the reaction mixture to quench any remaining reducing agent (perform in a well-ventilated fume hood). Adjust the pH to ~2. Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extraction (Acid-Base): Add 100 mL of water to the residue and wash with diethyl ether (2 x 50 mL) to remove any unreacted ketone and other non-basic impurities. Discard the organic layers.

• Product Isolation: Basify the aqueous layer to pH >10 by the slow addition of 4 M NaOH solution, ensuring the flask is cooled in an ice bath.

• Final Extraction: Extract the liberated amine product with dichloromethane (3 x 75 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1-(3-propoxyphenyl)ethanamine.

• Purification: The crude product can be purified by vacuum distillation or by column chromatography on silica gel using a gradient of methanol in dichloromethane as the eluent.

Part C: Physicochemical Characterization

Rigorous analytical characterization is required to confirm the identity, structure, and purity of the synthesized 1-(3-propoxyphenyl)ethanamine.[6]

Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO	PubChem[6]
Molecular Weight	179.26 g/mol	PubChem[6]
Appearance	Colorless to pale yellow oil	(Predicted)

¹H NMR Spectroscopy

Proton NMR is used to confirm the presence of all hydrogen atoms in their respective chemical environments. The spectrum should be consistent with the proposed structure.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.20	t	1H	Ar-H (C5)	Aromatic proton between two other aromatic protons.
~6.70-6.85	m	3H	Ar-H (C2, C4, C6)	Aromatic protons in different environments.
~4.10	q	1H	-CH (NH₂)CH₃	Methine proton adjacent to a methyl group and an amine.
~3.90	t	2H	-O-CH₂ -CH₂-CH₃	Methylene protons adjacent to the ether oxygen.
~1.75	sxt	2H	-O-CH₂-CH₂ -CH₃	Methylene protons of the propyl group.
~1.50	br s	2H	-NH₂	Amine protons, often a broad singlet.
~1.35	d	3H	-CH(NH₂)CH₃	Methyl group coupled to the methine proton.
~1.00	t	3H	-O-CH₂-CH₂-CH₃	Terminal methyl group of the propyl chain.

Note: Spectra recorded in CDCl₃. Chemical shifts are predicted based on analogous structures and standard chemical shift tables.[7]

¹³C NMR Spectroscopy

Carbon NMR provides information on the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~159.0	C -O (Aromatic)
~147.0	C -CH(NH₂) (Aromatic)
~129.5	Ar-C H
~118.0	Ar-C H
~113.0	Ar-C H
~112.5	Ar-C H
~69.5	-O-C H₂-
~51.0	-C H(NH₂)CH₃
~25.0	-CH(NH₂)C H₃
~22.5	-O-CH₂-C H₂-CH₃
~10.5	-O-CH₂-CH₂-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.[8]

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3300-3400	Medium, Broad	N-H Stretch	Primary Amine (-NH₂)
2850-3000	Strong	C-H Stretch	Aliphatic (sp³)
1580-1650	Medium	N-H Bend (Scissoring)	Primary Amine (-NH₂)
1450-1600	Medium-Strong	C=C Stretch	Aromatic Ring
1200-1250	Strong	C-O Stretch	Aryl Ether
1020-1220	Strong	C-N Stretch	Aliphatic Amine

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the elemental composition.

m/z Value	Interpretation	Rationale
179	[M]⁺	Molecular ion peak corresponding to C₁₁H₁₇NO.
164	[M-CH₃]⁺	Loss of the methyl group adjacent to the amine via alpha-cleavage. This is often a significant fragment.[9]
Base Peak	(predicted m/z 164)	The most stable fragment cation.

Conclusion

This guide has outlined a reliable and well-documented procedure for the synthesis and characterization of 1-(3-propoxyphenyl)ethanamine. By employing a Williamson ether synthesis followed by a selective reductive amination, the target compound can be obtained in good yield and high purity. The detailed experimental protocols and characterization data serve as a robust resource for researchers in organic synthesis and drug discovery, enabling the confident production and validation of this important chemical intermediate.

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Physicochemical properties of 1-(3-Propoxyphenyl)ethanamine

An In-depth Technical Guide to the Physicochemical Properties of 1-(3-Propoxyphenyl)ethanamine

Introduction

1-(3-Propoxyphenyl)ethanamine is a primary amine belonging to the phenethylamine class of compounds. Its structure, featuring an aromatic ring, an ether linkage, and a chiral ethylamine side chain, makes it a molecule of interest for researchers in medicinal chemistry and drug development. The phenethylamine scaffold is a cornerstone in the design of neurologically active agents, and modifications such as the propoxy group at the meta position can significantly influence the molecule's interaction with biological targets and its overall pharmacokinetic profile.

A thorough understanding of the physicochemical properties of a drug candidate is fundamental to its successful development. These properties—including lipophilicity, acidity, and solubility—govern the Absorption, Distribution, Metabolism, and Excretion (ADME) characteristics of the molecule, ultimately dictating its bioavailability and efficacy.[1] This guide provides a comprehensive overview of the key physicochemical properties of 1-(3-Propoxyphenyl)ethanamine, detailing both predicted data and the rigorous, field-proven experimental protocols required for their validation. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data crucial for advancing a compound from discovery to clinical evaluation.

Core Physicochemical Profile

Computational models provide a valuable first-pass assessment of a molecule's properties. The following table summarizes the computed physicochemical data for 1-(3-Propoxyphenyl)ethanamine, primarily sourced from the PubChem database. It is imperative to recognize these values as predictive; they serve as a baseline that must be confirmed through empirical testing.[2]

Property	Value	Source
IUPAC Name	1-(3-propoxyphenyl)ethanamine	Sigma-Aldrich
Molecular Formula	C₁₁H₁₇NO	PubChem[2]
Molecular Weight	179.26 g/mol	PubChem[2]
XLogP3-AA (LogP)	2.0	PubChem[2]
Hydrogen Bond Donors	1	PubChem[2]
Hydrogen Bond Acceptors	2	PubChem[2]
Rotatable Bond Count	4	PubChem[2]
Topological Polar Surface Area (TPSA)	35.3 Ų	PubChem[2]
SMILES	CCCOC1=CC=CC(=C1)C(C)N	Sigma-Aldrich
InChIKey	GOORERYFOCDRFX-UHFFFAOYSA-N	Sigma-Aldrich

Experimental Characterization: Protocols and Rationale

The following sections provide detailed protocols for the experimental determination of critical physicochemical parameters. The choice of methodology is grounded in established industry standards to ensure data integrity and relevance for drug development applications.

A. Lipophilicity Determination: Octanol-Water Partition Coefficient (LogP)

Expertise & Rationale: Lipophilicity, quantified as the LogP value, is a critical parameter that influences a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for toxicity.[3] A balanced LogP is often sought; too low, and the compound may not penetrate cells, too high, and it may have poor aqueous solubility and be rapidly metabolized.[4] The Shake-Flask method is the universally recognized "gold standard" for its direct and accurate measurement of a compound's partitioning behavior between an aqueous and a lipid-mimicking phase (n-octanol).[3]

Experimental Protocol: Shake-Flask Method

• Phase Preparation: Prepare mutually saturated solutions of n-octanol and a relevant aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). This is achieved by vigorously mixing equal volumes of the two solvents and allowing them to separate for at least 24 hours.

• Stock Solution: Prepare a stock solution of 1-(3-Propoxyphenyl)ethanamine in the aqueous buffer at a known concentration (e.g., 1 mg/mL).

• Partitioning: In a glass vial, combine a precise volume of the aqueous stock solution with an equal volume of the saturated n-octanol.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient period (typically 2-4 hours) to allow for complete partitioning equilibrium. Avoid vigorous shaking that can lead to emulsion formation; gentle, consistent inversion is preferred.

• Phase Separation: Centrifuge the vial at a low speed (e.g., 2000 rpm for 10 minutes) to ensure a clean separation of the two phases.

• Quantification: Carefully withdraw an aliquot from both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a validated analytical method, typically Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

• Calculation: The partition coefficient (P) is the ratio of the concentration in the organic phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm of this value.[4]

Caption: Workflow for LogP Determination via the Shake-Flask Method.

B. Acidity Determination: Acid Dissociation Constant (pKa)

Expertise & Rationale: The pKa value defines the pH at which a molecule exists in a 50:50 equilibrium between its protonated and deprotonated forms.[5] For 1-(3-Propoxyphenyl)ethanamine, the primary amine group is basic and will be predominantly protonated (positively charged) at physiological pH (~7.4). This ionization state is critical as it profoundly affects aqueous solubility, membrane permeability, and interaction with biological targets.[1] Potentiometric titration is a highly accurate and widely used method for determining the pKa of pure, soluble compounds.[6][7][8]

Experimental Protocol: Potentiometric Titration

• System Calibration: Calibrate a high-precision pH meter and electrode using at least two standard buffers (e.g., pH 4.0 and 7.0).

• Analyte Preparation: Accurately weigh a sample of 1-(3-Propoxyphenyl)ethanamine and dissolve it in a known volume of deionized, carbonate-free water to a concentration of approximately 1-10 mM.

• Titration Setup: Place the solution in a temperature-controlled vessel and immerse the calibrated pH electrode.

• Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) to the analyte solution in small, precise increments using a calibrated burette.

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting sigmoid curve, which corresponds to the pH at which half of the amine has been neutralized.[5][6]

Caption: Workflow for Thermodynamic (Shake-Flask) Solubility Assay.

Predicted Spectroscopic Signatures for Structural Verification

For any synthesized batch of 1-(3-Propoxyphenyl)ethanamine, spectroscopic analysis is essential for confirming its identity and purity. Based on its structure, the following spectral characteristics are predicted.

• ¹H NMR Spectroscopy:

  • Aromatic Protons: Signals expected in the range of δ 6.7-7.3 ppm, showing complex splitting patterns characteristic of a 1,3-disubstituted benzene ring.

  • Benzylic Proton (-CH(N)-): A quartet around δ 4.0-4.5 ppm, coupled to the adjacent methyl and amine protons.

  • Propoxy Protons (-OCH₂CH₂CH₃): A triplet around δ 3.9-4.1 ppm (for the -OCH₂- group), a sextet around δ 1.7-1.9 ppm (for the central -CH₂- group), and a triplet around δ 0.9-1.1 ppm (for the terminal -CH₃ group).

  • Ethylamine Methyl Protons (-CH(CH₃)-): A doublet around δ 1.3-1.5 ppm.

  • Amine Protons (-NH₂): A broad singlet typically between δ 1.5-3.0 ppm, the chemical shift of which is concentration-dependent. This signal will disappear upon D₂O exchange. [9]

• ¹³C NMR Spectroscopy:

  • Aromatic Carbons: Multiple signals expected between δ 110-160 ppm, with the carbon attached to the oxygen appearing most downfield.

  • Aliphatic Carbons: Signals for the carbons of the propoxy and ethylamine side chains are expected in the upfield region of δ 10-70 ppm. The benzylic carbon will be around δ 50-55 ppm, and the ether-linked methylene carbon will be around δ 65-70 ppm. [9]

• Infrared (IR) Spectroscopy:

  • N-H Stretch: Two characteristic medium peaks for a primary amine in the 3300-3500 cm⁻¹ region. [9][10] * C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Multiple strong peaks just below 3000 cm⁻¹ (e.g., 2850-2960 cm⁻¹). [10] * C-O Stretch (Ether): A strong, characteristic absorption in the 1200-1300 cm⁻¹ region for the aryl-alkyl ether. [10]

Conclusion

The physicochemical properties of 1-(3-Propoxyphenyl)ethanamine outlined in this guide provide a critical framework for its evaluation as a potential drug candidate. While computational predictions offer valuable initial insights, they are no substitute for rigorous experimental validation. The protocols detailed for determining LogP, pKa, and aqueous solubility represent the industry-standard approaches necessary to build a robust data package. This empirical data is indispensable for constructing predictive ADME models, guiding formulation development, and ultimately ensuring that the compound has the fundamental characteristics required to progress through the drug development pipeline.

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An In-Depth Technical Guide to 1-(3-Propoxyphenyl)ethanamine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral amines are fundamental building blocks in medicinal chemistry, with over 80% of all drugs and drug candidates featuring an amine functional group.[1] Among these, 1-phenylethylamine scaffolds and their derivatives are of particular interest due to their prevalence in biologically active compounds. This technical guide provides a comprehensive overview of 1-(3-propoxyphenyl)ethanamine, a versatile intermediate in the synthesis of novel therapeutics. We will delve into its chemical identity, stereospecific synthesis, and its emerging role in the development of modulators for key central nervous system targets.

Part 1: Core Chemical Identity and Physicochemical Properties

Molecular Structure and CAS Number

1-(3-Propoxyphenyl)ethanamine is a primary amine characterized by an ethylamine chain attached to a phenyl ring, which is substituted at the meta-position with a propoxy group. The presence of a chiral center at the carbon atom adjacent to the amino group means this compound can exist as a racemic mixture or as individual (R) and (S) enantiomers. It is crucial for researchers to distinguish between these forms, as the biological activity of chiral molecules often resides in a single enantiomer.

Form	CAS Number
Racemic 1-(3-Propoxyphenyl)ethanamine	925650-26-6
(1S)-1-(3-Propoxyphenyl)ethanamine	1213106-39-8
(1R)-1-(3-Propoxyphenyl)ethanamine	28307555 (PubChem CID)

The molecular structure of 1-(3-Propoxyphenyl)ethanamine is illustrated in the following diagram:

Caption: Molecular Structure of 1-(3-Propoxyphenyl)ethanamine

Physicochemical Data

A summary of the key physicochemical properties of 1-(3-propoxyphenyl)ethanamine is provided in the table below. These computed properties are essential for predicting its behavior in various solvent systems and its potential for oral bioavailability.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO	PubChem
Molecular Weight	179.26 g/mol	PubChem
XLogP3-AA	2.0	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem
Topological Polar Surface Area	35.3 Ų	PubChem

Part 2: Synthesis of 1-(3-Propoxyphenyl)ethanamine

The most common and efficient method for synthesizing 1-(3-propoxyphenyl)ethanamine is through the reductive amination of 3-propoxyacetophenone. This versatile reaction can be adapted to produce either the racemic mixture or, through the use of a chiral auxiliary, a single enantiomer with high diastereoselectivity.

Racemic Synthesis via Reductive Amination

The synthesis of racemic 1-(3-propoxyphenyl)ethanamine involves a two-step, one-pot reaction. The first step is the formation of an imine intermediate through the reaction of 3-propoxyacetophenone with an amine source, typically ammonia or an ammonium salt. The second step is the in-situ reduction of the imine to the corresponding amine.

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Spectroscopic Elucidation of 1-(3-Propoxyphenyl)ethanamine: A Technical Guide

Introduction

1-(3-Propoxyphenyl)ethanamine is a substituted phenethylamine derivative of interest in medicinal chemistry and drug development. As with any novel compound, a thorough characterization of its chemical structure is paramount. This guide provides an in-depth analysis of the spectroscopic data for 1-(3-propoxyphenyl)ethanamine, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals, offering a detailed interpretation of the spectral data to confirm the molecular structure and provide a foundational understanding for further research.

The structural elucidation of a molecule like 1-(3-propoxyphenyl)ethanamine relies on the synergistic application of various spectroscopic techniques. Each method provides a unique piece of the structural puzzle. Proton and Carbon-13 NMR spectroscopy reveal the carbon-hydrogen framework, IR spectroscopy identifies the functional groups present, and mass spectrometry determines the molecular weight and provides information about the molecule's fragmentation pattern.

This guide will present a plausible synthetic route to obtain 1-(3-propoxyphenyl)ethanamine and then delve into the detailed analysis of its predicted spectroscopic data, grounded in established principles and comparative data from analogous structures.

Synthesis Pathway: Reductive Amination

A common and efficient method for the synthesis of 1-(3-propoxyphenyl)ethanamine is the reductive amination of 3-propoxyacetophenone.[1][2][3] This two-step, one-pot reaction involves the formation of an imine intermediate from the ketone and an amine source (in this case, ammonia), followed by its reduction to the corresponding amine.

Caption: Reductive amination of 3-propoxyacetophenone.

Experimental Protocol: Synthesis

• Imine Formation: 3-Propoxyacetophenone is dissolved in a suitable solvent, such as methanol. An excess of an ammonia source, like ammonium acetate, is added, along with a catalytic amount of a weak acid (e.g., acetic acid) to facilitate imine formation. The reaction is stirred at room temperature.

• Reduction: A reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is added portion-wise to the reaction mixture.[2] This reagent is selective for the reduction of the imine in the presence of the ketone. The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: The reaction is quenched, and the solvent is removed under reduced pressure. The residue is taken up in an organic solvent and washed with an aqueous base. The organic layer is dried and concentrated. The crude product is then purified by column chromatography to yield 1-(3-propoxyphenyl)ethanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 1-(3-propoxyphenyl)ethanamine, both ¹H and ¹³C NMR are essential for structural confirmation.

¹H NMR Spectroscopy

Experimental Protocol: The ¹H NMR spectrum would be recorded on a 400 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS) as an internal standard.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.25	t	1H	Ar-H (C5-H)
~6.85	m	3H	Ar-H (C2-H, C4-H, C6-H)
~4.10	q	1H	CH-NH₂
~3.90	t	2H	O-CH₂-CH₂-CH₃
~1.80	s (br)	2H	NH₂
~1.75	sextet	2H	O-CH₂-CH₂-CH₃
~1.40	d	3H	CH-CH₃
~1.00	t	3H	O-CH₂-CH₂-CH₃

Interpretation:

• Aromatic Region (δ 6.8-7.3 ppm): The aromatic protons are expected to appear in this region. The triplet at approximately 7.25 ppm is characteristic of the proton at the C5 position, which is coupled to the two adjacent aromatic protons. The multiplet around 6.85 ppm would correspond to the remaining three aromatic protons.

• Benzylic Proton (δ ~4.10 ppm): The methine proton (CH-NH₂) adjacent to the aromatic ring and the nitrogen atom is expected to be deshielded and appear as a quartet due to coupling with the adjacent methyl protons.

• Propoxy Group (δ 3.90, 1.75, 1.00 ppm): The methylene protons alpha to the oxygen (O-CH₂) are the most deshielded of the propoxy group and are expected to appear as a triplet around 3.90 ppm. The methylene protons beta to the oxygen (-CH₂-) will appear as a sextet around 1.75 ppm, and the terminal methyl protons (-CH₃) will be a triplet around 1.00 ppm.

• Amine Protons (δ ~1.80 ppm): The protons of the primary amine group typically appear as a broad singlet. The chemical shift can vary depending on concentration and solvent.

• Methyl Protons (δ ~1.40 ppm): The methyl protons of the ethylamine side chain are expected to appear as a doublet around 1.40 ppm due to coupling with the adjacent methine proton.

¹³C NMR Spectroscopy

Experimental Protocol: The ¹³C NMR spectrum would be recorded on the same 400 MHz spectrometer with CDCl₃ as the solvent.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~159.0	Ar-C (C3-O)
~146.0	Ar-C (C1)
~129.5	Ar-C (C5)
~118.0	Ar-C (C6)
~113.0	Ar-C (C4)
~112.0	Ar-C (C2)
~69.5	O-CH₂-CH₂-CH₃
~51.0	CH-NH₂
~25.0	CH-CH₃
~22.5	O-CH₂-CH₂-CH₃
~10.5	O-CH₂-CH₂-CH₃

Interpretation:

• Aromatic Carbons (δ 112-159 ppm): The carbon atom attached to the oxygen of the propoxy group (C3) is expected to have the highest chemical shift in the aromatic region, around 159.0 ppm. The other aromatic carbons will appear at distinct chemical shifts based on their electronic environment.

• Propoxy Group Carbons (δ 69.5, 22.5, 10.5 ppm): The carbon alpha to the oxygen (O-CH₂) is the most deshielded of the aliphatic carbons in the propoxy group.

• Ethylamine Side-Chain Carbons (δ 51.0, 25.0 ppm): The methine carbon (CH-NH₂) will be more deshielded than the methyl carbon (CH-CH₃).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of chemical bonds.

Experimental Protocol: The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer with the sample prepared as a thin film on a salt plate or as a KBr pellet.

Predicted IR Data:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-3400	N-H stretch (asymmetric and symmetric)	Primary Amine
2850-3000	C-H stretch (aliphatic)	Alkyl groups
1580-1650	N-H bend	Primary Amine
1450-1600	C=C stretch	Aromatic Ring
1200-1250	C-O stretch (aryl ether)	Aryl-O-Alkyl Ether
1000-1100	C-N stretch	Amine

Interpretation:

• N-H Vibrations: The presence of a primary amine is indicated by two characteristic N-H stretching bands in the 3300-3400 cm⁻¹ region and an N-H bending vibration between 1580-1650 cm⁻¹.

• C-H Stretches: The absorptions in the 2850-3000 cm⁻¹ range are due to the C-H stretching vibrations of the aliphatic portions of the molecule (the ethyl and propoxy groups).

• Aromatic C=C Stretches: The peaks in the 1450-1600 cm⁻¹ region are characteristic of the carbon-carbon double bond stretching within the benzene ring.

• C-O and C-N Stretches: A strong absorption band around 1200-1250 cm⁻¹ is indicative of the aryl ether C-O stretch. The C-N stretching vibration is expected to appear in the 1000-1100 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Experimental Protocol: The mass spectrum would be acquired using an electron ionization (EI) source coupled to a quadrupole mass analyzer.

Predicted Mass Spectrum Data:

m/z	Ion
179	[M]⁺ (Molecular Ion)
164	[M - CH₃]⁺
137	[M - C₃H₆]⁺
121	[M - C₃H₇O]⁺
44	[CH₃CHNH₂]⁺

Interpretation:

The molecular ion peak ([M]⁺) is expected at m/z 179, corresponding to the molecular weight of 1-(3-propoxyphenyl)ethanamine (C₁₁H₁₇NO). The fragmentation pattern is key to confirming the structure.

Caption: Predicted mass spectral fragmentation of 1-(3-propoxyphenyl)ethanamine.

• Loss of a Methyl Group (m/z 164): Alpha-cleavage next to the nitrogen atom can result in the loss of a methyl radical, leading to a fragment at m/z 164.

• McLafferty Rearrangement (m/z 137): The propoxy group can undergo a McLafferty rearrangement, leading to the loss of propene (C₃H₆) and the formation of a radical cation at m/z 137.

• Benzylic Cleavage (m/z 44): The most characteristic fragmentation for phenethylamines is the benzylic cleavage, which would result in the formation of the [CH₃CHNH₂]⁺ fragment at m/z 44. The other fragment would be the tropylium-like cation from the aromatic ring, which could also be observed.

Conclusion

The comprehensive analysis of the predicted ¹H NMR, ¹³C NMR, IR, and mass spectral data provides a robust confirmation of the structure of 1-(3-propoxyphenyl)ethanamine. The detailed interpretation of each spectrum, grounded in fundamental spectroscopic principles and comparison with related structures, offers a high degree of confidence in the assigned structure. This guide serves as a valuable resource for scientists working with this compound, providing the necessary spectroscopic foundation for its identification and further investigation in various research and development applications.

References

• Reductive amination. In Wikipedia; 2023. [Link][1]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link][2]

• PubChem. (1R)-1-(3-propoxyphenyl)ethanamine. National Center for Biotechnology Information. [Link][4]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).

• Reductive Amination. Chemistry LibreTexts. [Link][3]

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• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. (1R)-1-(3-propoxyphenyl)ethanamine | C11H17NO | CID 28307555 - PubChem [pubchem.ncbi.nlm.nih.gov]

Potential biological activity of 1-(3-Propoxyphenyl)ethanamine

An In-Depth Technical Guide to the Potential Biological Activity of 1-(3-Propoxyphenyl)ethanamine

Authored by: A Senior Application Scientist

Abstract

1-(3-Propoxyphenyl)ethanamine is a substituted phenethylamine derivative with a largely uncharacterized biological profile. Its core structure, a phenethylamine scaffold, is a well-established pharmacophore found in a vast array of endogenous neurotransmitters, hormones, and synthetic drugs, suggesting a high probability of interaction with biological systems. This technical guide outlines a comprehensive, hypothesis-driven research program designed to systematically elucidate the potential biological activities of this compound. We will proceed from in silico predictions and structural analysis to detailed in vitro and subsequent in vivo experimental workflows. This document is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of novel phenethylamine derivatives.

Introduction and Rationale

The phenethylamine skeleton is a privileged scaffold in medicinal chemistry, forming the basis for neurotransmitters like dopamine, norepinephrine, and serotonin, as well as a wide range of pharmaceuticals and research chemicals. The specific substitutions on the phenyl ring and the ethylamine side chain dictate the compound's selectivity and potency for various molecular targets, including G-protein coupled receptors (GPCRs) and monoamine transporters.

1-(3-Propoxyphenyl)ethanamine features two key structural motifs:

• The α-methylated ethylamine side chain: This modification, seen in amphetamine and its derivatives, typically confers resistance to metabolism by monoamine oxidase (MAO), potentially increasing the compound's bioavailability and duration of action.

• The 3-propoxy group on the phenyl ring: The nature and position of this alkoxy group are critical. It increases lipophilicity compared to a hydroxyl or methoxy group, which can influence blood-brain barrier penetration and receptor affinity. Its meta-positioning is known to be a key determinant of activity at various aminergic targets.

Given these features, we hypothesize that 1-(3-Propoxyphenyl)ethanamine is likely to exhibit activity within the central nervous system, potentially as a modulator of monoaminergic systems. This guide provides a strategic framework for its investigation.

In Silico Profiling: A Predictive Foundation

Prior to any resource-intensive wet-lab experimentation, a robust in silico analysis can provide crucial insights into the likely pharmacokinetic and pharmacodynamic properties of 1-(3-Propoxyphenyl)ethanamine.

Physicochemical Properties and ADMET Prediction

We will utilize established computational models, such as the SwissADME web tool, to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.

Table 1: Predicted Physicochemical and Pharmacokinetic Properties

Property	Predicted Value	Implication
Molecular Weight	179.26 g/mol	Favorable for oral bioavailability (below 500)
LogP (Lipophilicity)	~2.5	Good balance for membrane permeability and aqueous solubility
H-bond Donors	1	Favorable for oral bioavailability
H-bond Acceptors	2	Favorable for oral bioavailability
Blood-Brain Barrier (BBB) Permeation	High probability	Likely to be centrally active
CYP450 Inhibition	Potential inhibitor of CYP2D6	Possible drug-drug interactions
GI Absorption	High	Good candidate for oral administration
PAINS Alert	0 alerts	Low probability of non-specific assay interference

These predictions suggest that 1-(3-Propoxyphenyl)ethanamine has a drug-like profile with a high likelihood of central nervous system activity. The potential for CYP2D6 inhibition should be noted for future drug interaction studies.

Hypothesized Biological Targets

Based on its structural similarity to known monoaminergic modulators, we can formulate a primary hypothesis and several secondary hypotheses for its molecular targets.

Primary Hypothesis: 1-(3-Propoxyphenyl)ethanamine acts as a releasing agent or reuptake inhibitor at one or more of the following monoamine transporters:

• Serotonin Transporter (SERT)

• Norepinephrine Transporter (NET)

• Dopamine Transporter (DAT)

Secondary Hypotheses:

• The compound may act as an agonist at Trace Amine-Associated Receptors (TAARs), particularly TAAR1, which is a known target for many substituted phenethylamines.

• It may exhibit direct agonist or antagonist activity at serotonergic (5-HT), adrenergic (α, β), or dopaminergic (D) receptors.

The following diagram illustrates the proposed initial screening cascade.

Caption: A tiered experimental workflow for characterizing 1-(3-Propoxyphenyl)ethanamine.

Detailed Experimental Protocols: In Vitro Characterization

The following protocols describe the core experiments for the initial in vitro characterization.

Protocol: Radioligand Binding Assays for Monoamine Transporters

This experiment will determine the affinity (Ki) of 1-(3-Propoxyphenyl)ethanamine for SERT, NET, and DAT.

Objective: To quantify the binding affinity of the test compound at human monoamine transporters.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing human SERT, NET, or DAT.

• Radioligands: [³H]Citalopram (for SERT), [³H]Nisoxetine (for NET), [³H]WIN 35,428 (for DAT).

• Test Compound: 1-(3-Propoxyphenyl)ethanamine, dissolved in DMSO to a stock concentration of 10 mM.

• Non-specific binding inhibitors: Fluoxetine (10 µM), Desipramine (10 µM), and Cocaine (30 µM) for SERT, NET, and DAT respectively.

• Scintillation fluid and a microplate scintillation counter.

Procedure:

• Preparation: Prepare serial dilutions of 1-(3-Propoxyphenyl)ethanamine in assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Final concentrations should range from 1 pM to 100 µM.

• Assay Setup: In a 96-well plate, combine the cell membranes (10-20 µg protein), the radioligand (at a concentration near its Kd), and either buffer (for total binding), non-specific inhibitor (for non-specific binding), or the test compound.

• Incubation: Incubate the plates at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filter discs into scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percent inhibition of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC50. Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Protocol: In Vitro Monoamine Transporter Function Assays (Release and Reuptake)

Should binding be confirmed, these assays will determine if the compound acts as a substrate (releaser) or a blocker (reuptake inhibitor).

Objective: To determine the functional effect of the test compound on monoamine uptake and release.

Materials:

• HEK293 cells stably expressing SERT, NET, or DAT.

• [³H]Serotonin, [³H]Norepinephrine, or [³H]Dopamine.

• Known substrates (e.g., p-chloroamphetamine) and inhibitors (e.g., Fluoxetine) as positive controls.

• Cell culture medium and buffers.

Procedure (Reuptake Inhibition):

• Cell Plating: Plate the transporter-expressing cells in a 96-well plate and grow to confluence.

• Pre-incubation: Wash the cells and pre-incubate them with various concentrations of 1-(3-Propoxyphenyl)ethanamine or a control inhibitor for 10-20 minutes.

• Uptake Initiation: Add the respective [³H]-labeled monoamine and incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Termination: Stop the uptake by rapidly washing the cells with ice-cold buffer.

• Lysis and Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of uptake at each concentration and determine the IC50.

Procedure (Release Assay):

• Cell Loading: Load the cells with the respective [³H]-labeled monoamine for 30-60 minutes at 37°C.

• Washing: Wash the cells thoroughly to remove extracellular radiolabel.

• Release Stimulation: Add various concentrations of 1-(3-Propoxyphenyl)ethanamine or a control releaser and incubate for 30 minutes.

• Quantification: Collect the supernatant (extracellular medium) and lyse the cells to measure the remaining intracellular radioactivity. The amount of release is the radioactivity in the supernatant as a percentage of the total radioactivity (supernatant + cell lysate).

• Data Analysis: Plot the percent release against the log concentration of the compound to determine the EC50.

The following diagram illustrates the difference between a reuptake inhibitor and a releasing agent.

Caption: Mechanisms of reuptake inhibition versus monoamine release.

Proposed In Vivo Evaluation

Positive and potent in vitro results would warrant progression to in vivo studies to assess the compound's real-world physiological effects.

Rodent Pharmacokinetics (PK)

The first step is to understand how the compound behaves in a living system.

• Administration: Administer 1-(3-Propoxyphenyl)ethanamine to rats or mice via intravenous (IV) and oral (PO) routes.

• Sampling: Collect blood samples at various time points post-administration.

• Analysis: Quantify the concentration of the parent drug in plasma using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Key Parameters: Determine key PK parameters such as half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and oral bioavailability (%F).

Behavioral Pharmacology Screening

These assays can provide initial insights into the compound's psychoactive effects.

• Locomotor Activity: Measure spontaneous movement in an open field. Compounds that enhance dopamine or norepinephrine signaling typically increase locomotor activity.

• Drug Discrimination: Train animals to recognize the subjective effects of a known drug (e.g., amphetamine or an SSRI). Then, test whether the animals generalize the effects of 1-(3-Propoxyphenyl)ethanamine to the training drug. This is a highly specific method for classifying the subjective effects of a novel compound.

Data Interpretation and Future Directions

The results from this comprehensive evaluation will build a detailed profile of 1-(3-Propoxyphenyl)ethanamine.

• Scenario 1: Potent and Selective SERT Inhibitor/Releaser: The compound could have potential as an antidepressant or anxiolytic. Further studies would focus on chronic dosing models of depression and anxiety.

• Scenario 2: Potent and Selective DAT/NET Inhibitor/Releaser: The compound might have stimulant properties with potential applications in ADHD or narcolepsy. Head-to-head comparisons with standard drugs like methylphenidate or amphetamine would be warranted.

• Scenario 3: "Dirty Drug" with Multiple Targets: If the compound shows moderate affinity for several transporters and receptors, it could still be therapeutically interesting (e.g., some atypical antidepressants have broad profiles), but the risk of off-target side effects is higher. Deeper investigation into the functional consequences of each interaction would be critical.

Regardless of the outcome, this systematic approach ensures a thorough and scientifically rigorous characterization of a novel chemical entity, paving the way for informed decisions on its potential for further development.

References

• Yung-Chi, C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]

• Stolerman, I. P., & Shoaib, M. (1991). The neurobiology of drug discrimination. In Behavioural Models in Psychopharmacology (pp. 1-46). Springer, Boston, MA. [Link]

In-Silico Modeling of 1-(3-Propoxyphenyl)ethanamine Receptor Binding: A Technical Guide for Target Identification and Interaction Analysis

This guide provides a comprehensive, in-depth technical workflow for the in-silico analysis of 1-(3-Propoxyphenyl)ethanamine, a small molecule with an undefined receptor target. As the pharmacological profile of this compound is not characterized, this document eschews a standard modeling template in favor of a logical, field-proven progression from target hypothesis generation to detailed binding interaction analysis. This approach mirrors a realistic drug discovery scenario where the primary challenge is the identification of a molecule's biological partner.

This document is intended for researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry and molecular biology. We will navigate the essential steps of ligand and protein preparation, target identification through pharmacophore modeling and reverse docking, and subsequent binding mode analysis using molecular docking and molecular dynamics simulations. Each protocol is designed to be self-validating, with explanations of the scientific rationale behind key decisions.

Part 1: The Challenge - An Orphan Ligand

The subject of our investigation is 1-(3-Propoxyphenyl)ethanamine. A preliminary search in chemical databases such as PubChem reveals its structure and basic physicochemical properties, but a conspicuous absence of associated biological data.[1] The core structure, a phenethylamine derivative, is a common scaffold in a multitude of neuroactive compounds, suggesting potential activity at G-protein coupled receptors (GPCRs) such as serotonin, adrenergic, or trace amine-associated receptors (TAARs).[2] Given this ambiguity, our first task is not to model its binding to a known receptor, but to generate and refine hypotheses about its potential targets.

Part 2: Target Identification - A Multi-pronged In-Silico Approach

In the absence of a known receptor, we employ computational strategies to predict potential protein targets. This section outlines two powerful and complementary methods: ligand-based pharmacophore modeling and structure-based reverse docking.

Ligand-Based Pharmacophore Modeling for Target Class Prediction

Pharmacophore modeling identifies the essential three-dimensional arrangement of chemical features that a molecule must possess to exert a specific biological effect.[3][4][5] When the target is unknown, a ligand-based approach can be used to compare the query molecule to a database of known active ligands for various receptors. A high degree of pharmacophoric similarity can suggest that the query molecule may bind to the same target.

• Ligand Preparation : The 3D structure of 1-(3-Propoxyphenyl)ethanamine must be generated and energetically minimized. This can be achieved using various molecular modeling software.

• Pharmacophore Feature Identification : Key chemical features of the ligand are identified. For 1-(3-Propoxyphenyl)ethanamine, these would likely include a hydrophobic aromatic ring, a hydrogen bond acceptor (the ether oxygen), and a positive ionizable group (the primary amine).

• Database Screening : A pre-computed pharmacophore database derived from known active ligands (e.g., from the ChEMBL or BindingDB databases) is screened using the generated pharmacophore model of our query molecule.

• Hit Analysis and Target Hypothesis : The targets associated with the highest-scoring pharmacophore hits are considered potential targets for 1-(3-Propoxyphenyl)ethanamine.

Reverse Docking for Specific Target Prediction

Reverse docking, also known as inverse docking, flips the conventional docking paradigm: instead of screening a library of ligands against a single target, a single ligand is docked against a library of protein structures.[6][7][8][9] This method can provide more specific target predictions than pharmacophore screening.

• Ligand Preparation : As with pharmacophore modeling, a high-quality 3D structure of the ligand is required.

• Target Database Preparation : A curated database of 3D protein structures is needed. This can be a subset of the Protein Data Bank (PDB) focused on GPCRs or a commercially available, pre-processed database.

• Automated Docking : The prepared ligand is systematically docked into the binding sites of all proteins in the target database.

• Scoring and Ranking : The docking poses are scored, and the protein targets are ranked based on the predicted binding affinity for the ligand.

• Target Prioritization : The top-ranked proteins are considered the most likely targets. It is crucial to apply appropriate scoring normalization and to visually inspect the binding poses for chemical plausibility.[10]

Part 3: Focused Binding Analysis - A Case Study Approach

Based on the outcomes of the target identification phase, let us hypothesize that the serotonin 5-HT1A receptor, the alpha-1A adrenergic receptor, the trace amine-associated receptor 1 (TAAR1), and the G-protein coupled receptor 55 (GPR55) are high-probability targets due to their known interactions with phenethylamine-like ligands. For the remainder of this guide, we will proceed with a detailed binding analysis workflow using the human serotonin 5-HT1A receptor as our primary example.

Structural Data Acquisition and Preparation

A high-quality 3D structure of the target receptor is paramount for accurate in-silico modeling. We will utilize an experimentally determined structure from the RCSB Protein Data Bank (PDB).

Target Receptor	PDB ID	Resolution	Ligand
Serotonin 5-HT1A Receptor	8PJK	2.40 Å	ST171 (agonist)
Alpha-1A Adrenergic Receptor	8THK	2.60 Å	A61603 (agonist)
Trace Amine-Associated Receptor 1	8W87	2.80 Å	Methamphetamine
G-Protein Coupled Receptor 55	9GE2	N/A (Cryo-EM)	ML184 (agonist)

Experimental Protocol: Receptor and Ligand Preparation

• Receptor Preparation :

  • Download the PDB file (e.g., 8PJK for 5-HT1A).[11]

  • Remove all non-essential molecules, including water, ions, and co-crystallized ligands.

  • Add hydrogen atoms, as they are typically absent in crystal structures.

  • Assign partial charges to each atom using a force field (e.g., CHARMM36, AMBER).

  • Repair any missing side chains or loops, if necessary, using tools like MODELLER or Prime.

• Ligand Preparation :

  • Obtain the 2D structure of 1-(3-Propoxyphenyl)ethanamine from PubChem (CID 28307555).[1]

  • Convert the 2D structure to a 3D conformation.

  • Perform a conformational search and energy minimization to find the lowest energy conformer.

  • Assign partial charges to the ligand atoms.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[12] It is a computationally efficient method for generating plausible binding poses and estimating binding affinity.

Experimental Protocol: Molecular Docking with AutoDock Vina

• Grid Box Definition : Define a search space (grid box) that encompasses the known binding site of the 5-HT1A receptor. This is typically centered on the co-crystallized ligand from the PDB structure.

• Docking Execution : Run the docking simulation using the prepared receptor and ligand files. AutoDock Vina will generate multiple binding poses ranked by their docking scores.

• Results Analysis :

  • Binding Affinity : The docking score provides an estimate of the binding free energy (in kcal/mol). More negative values indicate stronger predicted binding.[13][14]

  • Pose Analysis : Visually inspect the top-ranked poses. A plausible binding pose should exhibit favorable intermolecular interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-pi stacking) with key residues in the binding pocket.[13][15][16]

  • Interaction Analysis : Use visualization software (e.g., PyMOL, Chimera, Discovery Studio) to analyze the specific interactions between the ligand and the receptor.

Molecular Dynamics Simulation

While molecular docking provides a static snapshot of the binding pose, molecular dynamics (MD) simulations offer a dynamic view of the protein-ligand complex over time, accounting for the flexibility of both the protein and the ligand.[5]

Experimental Protocol: GROMACS Simulation of the 5-HT1A-Ligand Complex

• System Setup :

  • Place the docked protein-ligand complex in a simulated biological membrane (e.g., a POPC bilayer) and solvate the system with water and ions to mimic physiological conditions.

  • Generate the topology files for the protein, ligand, membrane, and solvent using a suitable force field (e.g., CHARMM36 for proteins and lipids, CGenFF for the ligand).

• Energy Minimization : Perform energy minimization to remove any steric clashes in the initial system.

• Equilibration : Gradually heat the system to the desired temperature (e.g., 310 K) and equilibrate the pressure while restraining the protein and ligand. This is followed by a further equilibration phase without restraints to allow the system to relax.

• Production Run : Run the production MD simulation for a sufficient duration (typically tens to hundreds of nanoseconds) to observe the stability of the binding and any conformational changes.

• Trajectory Analysis :

  • Root Mean Square Deviation (RMSD) : Calculate the RMSD of the protein backbone and the ligand to assess the stability of the complex over the simulation time.[5][17][18]

  • Root Mean Square Fluctuation (RMSF) : Analyze the RMSF of individual residues to identify flexible regions of the protein.

  • Interaction Analysis : Monitor the persistence of key interactions (e.g., hydrogen bonds) identified during docking.

Binding Free Energy Calculation

MD simulations can be further leveraged to obtain more accurate estimates of binding free energy using methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) or MM/GBSA (Molecular Mechanics/Generalized Born Surface Area).[4][19][20][21][22] These methods calculate the free energy of the protein, the ligand, and the complex from snapshots of the MD trajectory.

Part 4: Visualization and Data Presentation

Clear visualization is essential for interpreting and communicating the results of in-silico modeling.

In-Silico Modeling Workflow

Caption: A generalized workflow for in-silico target identification and binding analysis of an orphan ligand.

Receptor-Ligand Interaction Pathway

Caption: A hypothetical interaction diagram of 1-(3-Propoxyphenyl)ethanamine with key residues in the 5-HT1A receptor binding pocket.

Part 5: Conclusion and Future Directions

This guide has outlined a robust in-silico workflow for the characterization of novel small molecules, starting from a position of zero biological knowledge. By employing a systematic approach of target identification followed by detailed binding analysis, researchers can generate strong, testable hypotheses about a compound's mechanism of action. The predicted binding modes and affinities can guide future experimental studies, such as in-vitro binding assays and site-directed mutagenesis, to validate the computational findings. This iterative cycle of computational prediction and experimental validation is a cornerstone of modern drug discovery.

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Phenethylamine Derivatives: A Technical Guide to Synthesis, Pharmacology, and Application

Abstract

The phenethylamine scaffold represents one of the most versatile and crucial motifs in medicinal chemistry and pharmacology. As the backbone for numerous endogenous neurotransmitters, hormones, and a vast array of synthetic compounds, its derivatives encompass a wide spectrum of pharmacological activities. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of phenethylamine derivatives. We will delve into their structural classification, modern synthetic strategies, diverse mechanisms of action, and their extensive applications, from therapeutics to research tools. The narrative emphasizes the causal relationships in experimental design and analytical methodology, ensuring a blend of theoretical knowledge and practical insight. This document is structured to serve as a comprehensive resource, grounded in authoritative references and visualized data to facilitate understanding and innovation in the field.

The Phenethylamine Core: A Foundation for Diversity

The 2-phenethylamine structure, a phenyl ring connected to an amino group by a two-carbon sidechain, is a fundamental building block in neurochemistry.[1] Its importance is underscored by its presence in endogenous catecholamines like dopamine, norepinephrine, and epinephrine, which are pivotal in regulating mood, stress, and voluntary movement.[1][2] Beyond these natural compounds, the phenethylamine core has been extensively modified to produce a vast range of substances with diverse pharmacological profiles, including central nervous system (CNS) stimulants, antidepressants, appetite suppressants, hallucinogens, and more.[2][3] The versatility of this scaffold lies in the ability to introduce substituents at three key locations: the phenyl ring, the ethyl sidechain, and the amino group. These modifications dramatically alter a molecule's affinity for various biological targets, its metabolic stability, and its overall physiological effect.

Structural Classification

Substituted phenethylamines can be categorized based on the location and nature of their chemical modifications.[3] This systematic classification is essential for understanding structure-activity relationships (SAR).

• Phenyl Ring Substitution: Modifications on the aromatic ring, such as the addition of hydroxyl, methoxy, or methylenedioxy groups, significantly influence receptor binding and selectivity. For instance, the 3,4-dihydroxy substitution is characteristic of catecholamines and crucial for their activity at adrenergic and dopaminergic receptors.[1]

• Sidechain Substitution: Alkylation of the alpha (α) or beta (β) carbons of the ethyl sidechain can alter metabolic stability and pharmacological activity. An α-methyl group, for example, is the defining feature of the amphetamine subclass, which confers resistance to metabolism by monoamine oxidase (MAO) and enhances CNS stimulant properties.[3] A β-keto group is characteristic of the cathinone class.[3]

• Amino Group Substitution: Substitution on the terminal nitrogen atom can modulate potency and receptor selectivity. For example, converting a primary amine to a secondary amine can sometimes alter its activity profile at serotonin receptors.[4]

Below is a diagram illustrating the core phenethylamine structure and the key points of substitution that give rise to its vast chemical diversity.

Caption: Core phenethylamine structure and key substitution points.

Synthesis of Phenethylamine Derivatives

The creation of novel phenethylamine derivatives is a cornerstone of medicinal chemistry. Synthetic strategies aim for modularity and efficiency, allowing for the systematic exploration of chemical space to optimize pharmacological properties.

Modern Synthetic Approaches

While classical methods exist, recent advancements have focused on cross-coupling reactions that offer greater scope and milder conditions. A notable example is the Nickel/Photoredox dual-catalyzed cross-electrophile coupling of aliphatic aziridines with (hetero)aryl iodides.[5] This method is particularly valuable as it provides a modular way to access medicinally relevant β-phenethylamine derivatives, which can be challenging to synthesize using traditional methods.[5] The use of an organic photocatalyst avoids harsh stoichiometric reductants, making the process more sustainable.[5]

Other synthetic routes involve the functionalization of commercially available phenethylamines. For instance, derivatives incorporating urea and sulfonamide groups have been synthesized from 3,4-dimethoxyphenethylamine, leading to compounds with potential anti-Alzheimer and antioxidant properties.[6]

General Synthetic Workflow: Ni/Photoredox Coupling

The following workflow illustrates the key stages of a modern synthetic protocol for generating β-phenethylamine derivatives. The causality behind this choice of methodology lies in its high degree of modularity; it allows for the independent variation of both the aryl group and the ethyl backbone, which is paramount for efficient SAR studies.

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An In-depth Technical Guide to Phenethylamine: A Model for Novel Research Chemical Evaluation

Disclaimer: The following technical guide has been developed using Phenethylamine (PEA) as a representative compound. The originally requested molecule, "1-(3-Propoxyphenyl)ethanamine," is not documented in publicly available scientific literature. This guide is intended to serve as a comprehensive template for researchers, scientists, and drug development professionals, illustrating the depth of analysis, experimental design, and data presentation required when evaluating a novel research chemical. All data, protocols, and mechanisms described herein pertain to Phenethylamine.

Introduction and Overview

Phenethylamine (PEA) is an endogenous trace amine and monoamine alkaloid that functions as a central nervous system stimulant in humans.[1] Structurally, it is the parent compound of a broad class of substituted phenethylamines, which includes numerous neurotransmitters (e.g., dopamine, norepinephrine), hormones, and a wide array of psychoactive substances.[2][3] In the brain, PEA modulates monoamine neurotransmission, primarily by interacting with the trace amine-associated receptor 1 (TAAR1).[1][[“]] Although produced naturally in mammals from the amino acid L-phenylalanine, its physiological and psychological effects are transient due to rapid metabolism by monoamine oxidase B (MAO-B).[1] This rapid degradation necessitates the use of MAO inhibitors to observe significant psychostimulant effects from exogenous administration.[1]

This guide provides a technical framework for understanding the core attributes of PEA, from its fundamental chemical properties and synthesis to its complex pharmacology and methods for its analysis.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is foundational for its application in research, including formulation, storage, and analytical method development.

Property	Value	Source
IUPAC Name	2-phenylethanamine	[5]
CAS Number	64-04-0	[5][6]
Molecular Formula	C₈H₁₁N	[5][6]
Molecular Weight	121.18 g/mol	[5][6]
Appearance	Colorless to slightly yellow liquid	[5]
Odor	Fishy, ammoniacal	[5][6]
Boiling Point	194.5-195 °C	[5][6]
Melting Point	-60 °C	[5]
Density	0.9640 g/cm³ at 25 °C	[5]
Solubility	Soluble in water, freely soluble in alcohol and ether	[6]
logP	1.41	[5]
pKa	Strong base	[5][6]

Synthesis and Purification

The synthesis of phenethylamine can be achieved through various routes. One of the most convenient and widely cited laboratory-scale methods is the reduction of ω-nitrostyrene using a powerful reducing agent like lithium aluminum hydride (LiAlH₄).[1] An alternative industrial-scale synthesis involves the catalytic reduction of benzyl cyanide.[1]

Example Protocol: Reductive Amination of Phenylacetaldehyde

This protocol outlines a common laboratory synthesis method.

Workflow Diagram: Synthesis of Phenethylamine

Caption: Reductive amination workflow for phenethylamine synthesis.

Step-by-Step Methodology:

• Vessel Preparation: A high-pressure hydrogenation vessel is charged with Phenylacetaldehyde, a solution of ammonia in methanol, and a Raney Nickel catalyst.

• Hydrogenation: The vessel is sealed and purged with hydrogen gas. The reaction is then heated and pressurized according to established parameters for this specific reduction. The mixture is agitated to ensure proper mixing.

• Reaction Monitoring: The reaction progress is monitored by the uptake of hydrogen gas. The reaction is considered complete when hydrogen consumption ceases.

• Catalyst Removal: After cooling and careful depressurization, the reaction mixture is filtered to remove the Raney Nickel catalyst. Caution: The catalyst can be pyrophoric and must be handled with care.

• Solvent Removal: The methanol and excess ammonia are removed from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude phenethylamine residue is purified by vacuum distillation to yield the final product.[7]

Biological Activity and Mechanism of Action

Phenethylamine's primary mechanism of action involves the modulation of monoaminergic neurotransmitter systems. It acts as a stimulant of the central nervous system, though its effects are short-lived due to rapid metabolism.[1][[“]]

Core Mechanisms

• TAAR1 Agonism: PEA is a potent agonist at the Trace Amine-Associated Receptor 1 (TAAR1).[1][[“]][[“]] Activation of TAAR1 in monoamine neurons leads to a cascade of downstream effects, including the modulation of dopamine transporter (DAT) function.[1]

• Neurotransmitter Release: Similar to amphetamine, PEA promotes the release of dopamine and norepinephrine.[1][2] It can reverse the function of the dopamine transporter (DAT), causing an efflux of dopamine from the presynaptic terminal into the synapse.[[“]][[“]] This action is crucial for its stimulant properties.[[“]]

• VMAT2 Inhibition: PEA can inhibit the Vesicular Monoamine Transporter 2 (VMAT2), which is responsible for packaging neurotransmitters into synaptic vesicles.[1] This inhibition increases the cytosolic concentration of monoamines, making them more available for release via transporter reversal.

• Serotonergic Effects: PEA can also directly activate serotonin (5-HT) receptors, contributing to its behavioral effects.[[“]][[“]]

Signaling Pathway of Phenethylamine

Caption: PEA's mechanism of action in a dopaminergic neuron.

In Vivo Effects

Systemic administration of PEA in animal models leads to significant increases in extracellular dopamine levels in key brain regions like the nucleus accumbens and prefrontal cortex.[9] These neurochemical changes are associated with behavioral activation and psychomotor stimulation.[9][10] The stimulant effects are potentiated when PEA is co-administered with a MAO-B inhibitor, which prevents its rapid degradation.[1]

Analytical Methodologies

Accurate quantification of phenethylamine in biological matrices is essential for pharmacokinetic and metabolic studies. High-performance liquid chromatography (HPLC) is a common and robust method.

Protocol: PEA Quantification in Urine via HPLC

This protocol provides a validated method for determining PEA concentrations in urine samples, which is particularly useful for metabolism and excretion studies.[11]

Workflow Diagram: HPLC Analysis of PEA

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Stability and solubility studies of 1-(3-Propoxyphenyl)ethanamine

An In-Depth Technical Guide to the Stability and Solubility of 1-(3-Propoxyphenyl)ethanamine

Abstract

This technical guide provides a comprehensive framework for evaluating the stability and solubility of the novel compound 1-(3-Propoxyphenyl)ethanamine. As a critical component of early-stage drug development, a thorough understanding of these physicochemical properties is paramount for predicting a compound's in vivo behavior, informing formulation strategies, and ensuring regulatory compliance. This document outlines detailed, field-proven protocols for forced degradation studies, stability-indicating HPLC method development, and thermodynamic solubility assessment. The methodologies are grounded in the principles of the International Council for Harmonisation (ICH) guidelines to ensure scientific rigor and data integrity. This guide is intended for researchers, scientists, and drug development professionals engaged in the pre-formulation and characterization of new chemical entities.

Introduction: The Imperative of Physicochemical Characterization

In the journey of a new chemical entity (NCE) from discovery to a viable drug candidate, a comprehensive understanding of its intrinsic properties is fundamental. Among the most critical of these are stability and solubility. These parameters directly influence a drug's bioavailability, manufacturability, and shelf-life, ultimately impacting its safety and efficacy.[1][2] 1-(3-Propoxyphenyl)ethanamine, a phenethylamine derivative, presents a unique set of challenges and opportunities. Its structural motifs—a basic amine, an aromatic ring, and an ether linkage—suggest potential vulnerabilities to specific degradation pathways and pH-dependent solubility.

This guide provides a robust, scientifically-grounded approach to systematically investigate these properties. By not merely listing procedural steps but also explaining the underlying scientific rationale, we aim to empower researchers to not only execute these studies but also to interpret the results with a high degree of confidence. The protocols described herein are designed as self-validating systems, ensuring the generation of reliable and reproducible data crucial for informed decision-making in the drug development process.[3]

Physicochemical Properties of 1-(3-Propoxyphenyl)ethanamine

A foundational understanding of the molecule's inherent properties is the first step in designing meaningful stability and solubility studies.

Property	Value	Source
Molecular Formula	C11H17NO	PubChem CID: 28307555[4]
Molecular Weight	179.26 g/mol	PubChem CID: 28307555[4]
XLogP3-AA (Lipophilicity)	2	PubChem CID: 28307555[4]
Hydrogen Bond Donor Count	1	PubChem CID: 28307555[4]
Hydrogen Bond Acceptor Count	2	PubChem CID: 28307555[4]
pKa (Predicted)	~9.5 (amine)	Based on similar structures

The presence of a basic amine group (predicted pKa ~9.5) indicates that the solubility of 1-(3-Propoxyphenyl)ethanamine will be highly dependent on pH.[5][] The molecule will exist predominantly in its ionized, more water-soluble form at pH values below its pKa. The ether linkage may be susceptible to oxidative degradation, and the overall structure could be sensitive to photolytic stress. These initial insights are critical for designing the stress conditions in the stability studies.

Stability Studies: Unveiling Degradation Pathways

The objective of stability testing is to provide evidence on how the quality of a drug substance changes over time under the influence of various environmental factors such as temperature, humidity, and light.[7][8] Forced degradation studies are a cornerstone of this process, intentionally exposing the drug to harsh conditions to identify potential degradation products and establish degradation pathways.[9]

Experimental Protocol: Forced Degradation Studies

Objective: To identify potential degradation products and pathways for 1-(3-Propoxyphenyl)ethanamine under various stress conditions.

Materials:

• 1-(3-Propoxyphenyl)ethanamine

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 1-(3-Propoxyphenyl)ethanamine in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at 0, 4, 8, and 24 hours.

  • Neutralize the samples with an equivalent amount of 0.1 N NaOH before analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at 0, 4, 8, and 24 hours.

  • Neutralize the samples with an equivalent amount of 0.1 N HCl before analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Withdraw samples at 0, 4, 8, and 24 hours.

• Thermal Degradation:

  • Place a solid sample of 1-(3-Propoxyphenyl)ethanamine in an oven at 80°C for 48 hours.

  • Dissolve a portion of the stressed solid in methanol for analysis.

• Photolytic Degradation:

  • Expose a solution of 1-(3-Propoxyphenyl)ethanamine (in methanol) and a solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze the samples after the exposure period.

• Analysis: Analyze all samples using a stability-indicating HPLC method (see Section 3.2).

Development of a Stability-Indicating HPLC Method

A stability-indicating analytical method is a validated quantitative procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) without interference from degradation products, process impurities, or other potential impurities.[9] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.[10]

Rationale for Method Choices:

• Reversed-Phase HPLC (RP-HPLC): This is the preferred mode for separating small molecules of moderate polarity like 1-(3-Propoxyphenyl)ethanamine.

• Gradient Elution: A gradient of mobile phase composition is used to ensure the elution of both the parent compound and any potential degradation products with varying polarities within a reasonable timeframe.[10]

• UV Detection: The aromatic ring in 1-(3-Propoxyphenyl)ethanamine allows for sensitive detection using a UV detector. A photodiode array (PDA) detector is highly recommended to assess peak purity.

Example HPLC Method Parameters:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm (with PDA scan from 200-400 nm)
Injection Volume	10 µL

Method Validation: The developed method must be validated according to ICH guidelines to demonstrate its suitability. This includes assessing specificity, linearity, range, accuracy, precision, and robustness.[11]

Anticipated Degradation Pathways

Based on the structure of 1-(3-Propoxyphenyl)ethanamine, several degradation pathways can be anticipated:

• Oxidation: The benzylic position and the ether linkage are susceptible to oxidation. This could lead to the formation of a ketone at the benzylic carbon or cleavage of the propoxy group.[12]

• Deamination: The primary amine could undergo oxidative deamination, a known metabolic pathway for phenethylamines, to form a phenylacetaldehyde derivative.[13][14]

Visualization of Stability Testing Workflow

Caption: Workflow for Forced Degradation and Stability Analysis.

Solubility Studies: A Prerequisite for Bioavailability

Solubility is a critical determinant of a drug's absorption and, consequently, its bioavailability.[2][15] For orally administered drugs, some degree of aqueous solubility is necessary for the compound to dissolve in gastrointestinal fluids before it can be absorbed.[5] Given the basic nature of 1-(3-Propoxyphenyl)ethanamine, its solubility is expected to be pH-dependent.

Experimental Protocol: pH-Solubility Profile

Objective: To determine the thermodynamic solubility of 1-(3-Propoxyphenyl)ethanamine across a physiologically relevant pH range.

Methodology: The shake-flask method is the gold standard for determining thermodynamic solubility.[16]

• Preparation of Buffers: Prepare a series of buffers covering a pH range from 2 to 10 (e.g., HCl for pH 2, acetate for pH 4, phosphate for pH 6, 7, and 7.4, and borate for pH 9 and 10).

• Sample Preparation: Add an excess amount of solid 1-(3-Propoxyphenyl)ethanamine to vials containing each buffer. The excess solid is crucial to ensure that a saturated solution is achieved at equilibrium.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

• Quantification: Dilute the clear supernatant and analyze the concentration of the dissolved compound using a validated analytical method (e.g., the HPLC method developed in Section 3.2).

• pH Measurement: Measure the pH of the saturated solution at the end of the experiment to confirm the final pH.

• Solid State Analysis: Analyze the remaining solid using techniques like X-ray powder diffraction (XRPD) to check for any changes in the solid form (e.g., polymorphism or salt formation) during the experiment.[16]

Data Presentation: pH-Solubility Profile

The results should be presented in a table and graphically to visualize the relationship between pH and solubility.

Table: Example pH-Solubility Data

Buffer pH	Final pH	Solubility (µg/mL)
2.0	2.05	> 1000
4.0	4.10	850
6.0	6.05	450
7.0	7.02	120
7.4	7.41	85
9.0	9.08	25
10.0	10.1	15

This data can then be plotted (Solubility vs. pH) to generate a pH-solubility profile, which is essential for predicting the site of absorption in the gastrointestinal tract and for developing oral formulations.[2]

Visualization of Solubility Testing Workflow

Caption: Workflow for Determining the pH-Solubility Profile.

Conclusion and Future Directions

This guide provides a comprehensive and scientifically rigorous framework for the initial stability and solubility assessment of 1-(3-Propoxyphenyl)ethanamine. The forced degradation studies, coupled with a validated stability-indicating HPLC method, will elucidate the intrinsic stability of the molecule and its susceptibility to various environmental factors. The pH-solubility profile will be instrumental in guiding formulation development and predicting its biopharmaceutical performance.

The data generated from these studies form the bedrock of the pre-formulation data package. They are essential for identifying potential liabilities of the molecule, such as poor solubility or instability, allowing for early intervention through strategies like salt formation or the development of enabling formulations. A thorough execution of these protocols will ensure a data-driven approach to advancing 1-(3-Propoxyphenyl)ethanamine through the drug development pipeline.

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• How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in. (URL: )
• Solubility determination of compounds of pharmaceutical interest. (URL: )
• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011-07-01). (URL: )
• Preformulation Studies: Solubility analysis - Pharmapproach.com. (URL: )
• 4 Ways Drug Solubility Testing Helps Discovery & Development - WuXi AppTec. (2024-04-04). (URL: )
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC Intern
• Pre-Formulation Studies and Analytical Techniques - Pharma Focus Europe. (URL: )

• Preformulation study of a poorly water-soluble drug, alpha-pentyl-3-(2-quinolinylmethoxy)benzenemethanol: selection of the base for dosage form design - PubMed. (URL: [Link])

• Solubility Analysis - BOC Sciences. (URL: )
• Importance of Preformulation Studies In Drug Development - UPM Pharmaceuticals. (URL: )

• Drug solubility: why testing early matters in HTS | BMG LABTECH. (2023-04-06). (URL: [Link])

• Stability Indicating HPLC Method Development –A Review - IJTSRD. (URL: [Link])

• Genetic analyses and molecular characterization of the pathways involved in the conversion of 2-phenylethylamine and 2-phenylethanol into phenylacetic acid in Pseudomonas putida U - PubMed. (URL: [Link])

• ICH Guidelines: Drug Stability Testing Essentials - AMSbiopharma. (2025-03-21). (URL: )

• Stability Testing for Small-Molecule Clinical Trial Materials - Pharmaceutical Technology. (2019-10-02). (URL: [Link])

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• Q1A(R2) Guideline - ICH. (URL: [Link])

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• A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PubMed Central. (URL: [Link])

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• Current Practices and Considerations for a Stability-Indicating Method in Pharmaceutical Analysis | LCGC International. (URL: [Link])

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• (1R)-1-(3-methoxy-4-propoxyphenyl)ethanamine | C12H19NO2 | CID - PubChem. (URL: [Link])

• (1R)-1-(3-propoxyphenyl)ethanamine | C11H17NO | CID - PubChem - NIH. (URL: [Link])

• 1-(3-Fluorophenyl)-1-(4-propoxyphenyl)ethanamine | C17H20FNO | CID 62795058 - PubChem. (URL: [Link])

• 1-(3-Chloro-4-propoxyphenyl)ethan-1-amine | C11H16ClNO - PubChem. (URL: [Link])

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• Mescaline - Wikipedia. (URL: [Link])

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Protocols & Analytical Methods

Analytical methods for the quantification of 1-(3-Propoxyphenyl)ethanamine

An Application and Protocol Guide for the Analytical Quantification of 1-(3-Propoxyphenyl)ethanamine

Abstract: This document provides a comprehensive guide to the analytical quantification of 1-(3-Propoxyphenyl)ethanamine, a key chemical entity in various research and development sectors. Recognizing the critical need for robust and reliable analytical data, this guide eschews a one-size-fits-all template. Instead, it presents a logically structured narrative that delves into the foundational principles and practical execution of modern chromatographic techniques. We will explore both achiral and chiral separation methodologies, primarily focusing on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), grounded in the principles of method validation as stipulated by the International Council for Harmonisation (ICH). The protocols herein are designed to be self-validating systems, providing researchers, scientists, and drug development professionals with the tools to generate accurate, precise, and trustworthy data.

Introduction: The Analytical Imperative

The precise quantification of 1-(3-Propoxyphenyl)ethanamine is paramount for ensuring product quality, safety, and efficacy in any application, from early-stage research to final product quality control. As a chiral primary amine, its analytical assessment presents a dual challenge: determining its overall purity and concentration (assay) and quantifying the relative proportions of its enantiomers (enantiomeric purity). Inaccurate measurements can have profound consequences, impacting process chemistry, stability studies, and regulatory compliance.

Analyte Characterization

Understanding the physicochemical properties of the analyte is the first step in developing a robust analytical method.

Property	Value	Source
IUPAC Name	1-(3-propoxyphenyl)ethanamine	Sigma-Aldrich[3]
Molecular Formula	C₁₁H₁₇NO	PubChem[4]
Molecular Weight	179.26 g/mol	PubChem[4]
Structure	A primary amine with a chiral center at the ethylamine alpha-carbon, attached to a propoxy-substituted phenyl ring.	PubChem[4]
XLogP3-AA	2.0	PubChem[4]

The presence of a basic amine group and a UV-active phenyl ring are key features that will dictate our choice of analytical techniques. The amine group can lead to peak tailing in chromatography if not properly managed, while the phenyl ring provides a chromophore suitable for UV detection.[5]

Method Selection: A Rationale-Driven Approach

The choice of an analytical method is not arbitrary; it is dictated by the question being asked. For 1-(3-Propoxyphenyl)ethanamine, two primary questions arise: "How much of it is there?" and "What is its enantiomeric composition?".

Caption: Decision tree for selecting the appropriate analytical method.

• For Assay and Achiral Purity: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the workhorse method. It is robust, reproducible, and well-suited for quantifying aromatic compounds. Gas Chromatography (GC) is a viable alternative, particularly for assessing residual solvents or volatile impurities, though amine analysis by GC requires careful column selection to prevent peak tailing.[5][6]

• For Enantiomeric Purity: Chiral HPLC is the gold standard. It utilizes a chiral stationary phase (CSP) to physically separate the two enantiomers, allowing for their direct quantification.[7][8] This is a critical requirement in pharmaceutical development where one enantiomer may have desired therapeutic effects while the other could be inactive or even harmful.[9]

Core Protocol I: Quantification by Reverse-Phase HPLC (Assay/Purity)

This protocol details a robust RP-HPLC method with UV detection for the quantification of 1-(3-Propoxyphenyl)ethanamine in a drug substance or intermediate.

Principle

The sample is dissolved and separated on a C18 stationary phase using a buffered mobile phase. The basic nature of the amine necessitates the use of a buffer and potentially a tailing inhibitor to ensure symmetrical peak shape. Quantification is achieved by comparing the peak area of the analyte to that of a certified reference standard.

Instrumentation and Reagents

• HPLC System: Quaternary pump, autosampler, column thermostat, and UV/PDA detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Reagents: Acetonitrile (HPLC Grade), Water (HPLC Grade), Trifluoroacetic Acid (TFA), 1-(3-Propoxyphenyl)ethanamine Reference Standard.

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) TFA in Water.

  • Mobile Phase B: 0.1% (v/v) TFA in Acetonitrile.

  • Rationale: TFA acts as an ion-pairing agent, protonating the amine and masking residual silanol groups on the silica-based column, which significantly reduces peak tailing and improves peak shape.[10]

• Standard Preparation (100 µg/mL):

  • Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (Diluent).

  • This stock solution forms the basis for the calibration curve.

• Sample Preparation (100 µg/mL):

  • Accurately weigh 10 mg of the sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the Diluent.

  • Filter the final solution through a 0.45 µm syringe filter before injection to protect the column from particulates.[11]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 220 nm (or λmax determined by PDA scan)

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	30
    15.0	80
    15.1	30

    | 20.0 | 30 |

  • Rationale: A gradient elution is used to ensure that any impurities with different polarities are effectively separated from the main analyte peak and eluted from the column in a reasonable time.

• Data Analysis:

  • Construct a calibration curve by injecting a series of standards at different concentrations (e.g., 10, 25, 50, 100, 150 µg/mL).

  • Plot peak area versus concentration and perform a linear regression.

  • Calculate the concentration of the sample using the regression equation.

  • Purity is determined by area normalization, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Core Protocol II: Enantiomeric Purity by Chiral HPLC

This protocol is designed to separate and quantify the (R) and (S) enantiomers of 1-(3-Propoxyphenyl)ethanamine.

Principle

Enantiomers possess identical physical properties in an achiral environment, making their separation impossible on a standard C18 column. A chiral stationary phase (CSP) creates a diastereomeric interaction with the enantiomers, leading to different retention times and enabling their separation. Polysaccharide-based CSPs are broadly effective for primary amines.[7]

Instrumentation and Reagents

• HPLC System: As per Protocol I.

• Column: Polysaccharide-based CSP (e.g., Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)), 250 mm x 4.6 mm, 5 µm.

• Reagents: n-Hexane (HPLC Grade), Isopropanol (IPA, HPLC Grade), Diethylamine (DEA).

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Prepare a mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v).

  • Add 0.1% (v/v) Diethylamine to the mobile phase.

  • Rationale: This is a normal-phase separation. The apolar mobile phase is used with the polar CSP. DEA is a basic additive that is crucial for obtaining good peak shape for amines on polysaccharide CSPs by competing with the analyte for active sites on the stationary phase.[7]

• Sample Preparation (500 µg/mL):

  • Accurately weigh 5 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • UV Detection: 220 nm

  • Run Time: Isocratic elution for 20 minutes or until both enantiomer peaks have eluted.

• Data Analysis:

  • Identify the peaks corresponding to each enantiomer (this may require a standard of a single enantiomer if available).

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Alternative Protocol: Gas Chromatography (GC-FID)

While HPLC is generally preferred, GC can be effective, especially for volatile amine analysis.

Principle

The sample is volatilized in a heated inlet and separated on a specialized capillary column. A Flame Ionization Detector (FID) provides a robust and linear response. The primary challenge is the high basicity of the amine, which requires a base-deactivated column to prevent adsorption and peak tailing.[5][12]

Instrumentation and Reagents

• GC System: Gas chromatograph with a split/splitless inlet and FID.

• Column: Base-deactivated wax-type column (e.g., CP-Volamine or similar), 30 m x 0.32 mm, 1.2 µm film thickness.

• Reagents: Dichloromethane (GC Grade), 1-(3-Propoxyphenyl)ethanamine Reference Standard.

Step-by-Step Protocol

• Standard and Sample Preparation (1000 µg/mL):

  • Prepare stock solutions by dissolving 10 mg of the standard or sample in 10 mL of Dichloromethane.

  • Rationale: A higher concentration is often used in GC compared to HPLC.

• Chromatographic Conditions:

  • Carrier Gas: Helium, constant flow at 1.5 mL/min.

  • Inlet Temperature: 250 °C

  • Split Ratio: 20:1

  • Oven Program: Start at 100 °C, hold for 2 min, ramp at 10 °C/min to 240 °C, hold for 5 min.

  • Detector Temperature (FID): 275 °C

• Data Analysis:

  • Quantification is performed using an external or internal standard method, similar to HPLC.

Method Validation: Ensuring Trustworthiness

An unvalidated analytical method produces data of unknown quality. Validation provides documented evidence that the method is suitable for its intended purpose.[2][13] The key parameters, as defined by ICH Q2(R1) guidelines, are summarized below.

Caption: Workflow for analytical method validation.

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is from the analyte only.	Peak is spectrally pure (PDA); well-resolved from other peaks (Resolution > 2.0).[14]
Linearity	To demonstrate a proportional response to concentration.	Correlation coefficient (r²) ≥ 0.999.[6]
Accuracy	To measure the closeness of results to the true value.	Recovery of 98.0% - 102.0% for spiked samples.[15]
Precision	To assess the degree of scatter in results.	Repeatability (RSD) ≤ 2.0%; Intermediate Precision (RSD) ≤ 2.0%.[14]
LOD/LOQ	To determine the method's sensitivity.	LOD: Signal-to-Noise ratio of 3:1; LOQ: Signal-to-Noise ratio of 10:1.[16]
Robustness	To check resilience to small procedural changes.	System suitability parameters remain within limits when flow rate, pH, etc., are varied slightly.

Conclusion

The successful quantification of 1-(3-Propoxyphenyl)ethanamine relies on the judicious selection and rigorous validation of appropriate chromatographic methods. For general assay and purity, a well-developed RP-HPLC method provides the necessary accuracy and precision. For the critical assessment of enantiomeric composition, chiral HPLC is indispensable. By following the detailed protocols and validation principles outlined in this guide, researchers and scientists can ensure the generation of high-quality, reliable, and defensible analytical data, underpinning the integrity of their research and development efforts.[2]

References

• Validation of Impurity Methods, Part II. (2014). LCGC North America.
• Validation Of Analytical Methods For Pharmaceutical Analysis. European Commission and UNDP.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Profound.
• (1R)-1-(3-propoxyphenyl)ethanamine | C11H17NO | CID 28307555.
• Analytical method validation: A brief review. Journal of Pharmacy Research.
• Analytical Method Validation: ICH and USP Perspectives. (2025).
• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns.
• Strategies for chiral separation: from racemate to enantiomer. (2023). Chemical Science, RSC Publishing.
• Chiral resolution. Wikipedia.
• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2014).
• HPLC METHODOLOGY MANUAL. (2018). University of Notre Dame.
• Amines Analysis by Packed Column GC. Supelco, Bulletin 737F.
• VALIDATION STUDY OF A HPLC METHOD FOR BIOGENIC AMINES QUANTIFICATION IN BANANAS.
• Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient. Journal of Pharmaceutical and Biomedical Analysis.
• Generic GC-FID method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates.
• 1-(3-propoxyphenyl)ethanamine. Sigma-Aldrich.

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HPLC and GC-MS protocols for 1-(3-Propoxyphenyl)ethanamine analysis

An Application Note and Protocol for the Analysis of 1-(3-Propoxyphenyl)ethanamine by HPLC and GC-MS

Introduction

1-(3-Propoxyphenyl)ethanamine is a primary amine that serves as a key intermediate in the synthesis of various chemical entities. As a chiral compound, its enantiomers can exhibit distinct pharmacological and toxicological profiles, making their separation and accurate quantification essential in drug development and quality control. The presence of a primary amine group poses unique challenges for chromatographic analysis due to its polarity and potential for interaction with column materials.

This guide, designed for researchers and drug development professionals, provides two robust and validated analytical protocols for the determination of 1-(3-Propoxyphenyl)ethanamine: a High-Performance Liquid Chromatography (HPLC) method for enantiomeric separation and a Gas Chromatography-Mass Spectrometry (GC-MS) method for sensitive quantification and structural confirmation. The methodologies are grounded in established scientific principles and adhere to the validation standards outlined by the International Council for Harmonisation (ICH) to ensure data integrity and reliability.[1][2][3][4]

Physicochemical Properties of 1-(3-Propoxyphenyl)ethanamine

A fundamental understanding of the analyte's properties is crucial for method development.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO	PubChem[5]
Molecular Weight	179.26 g/mol	PubChem[5]
Structure	(Racemic mixture)	-
Description	Chiral primary amine	-

Part 1: Chiral High-Performance Liquid Chromatography (HPLC) Method

I. Principle and Method Development Considerations

High-Performance Liquid Chromatography (HPLC) is the premier technique for separating the enantiomers of chiral compounds.[6][7] The successful resolution of 1-(3-Propoxyphenyl)ethanamine enantiomers relies on the use of a Chiral Stationary Phase (CSP).

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs, such as those derived from amylose or cellulose phenylcarbamates, are exceptionally effective for resolving a broad range of racemates, including primary amines.[8][9] These phases create a chiral environment where the two enantiomers have different affinities, leading to differential retention times and, thus, separation. We have selected an amylose-based CSP for its proven broad enantioselectivity.

• Mobile Phase Selection: The choice of mobile phase is critical for optimizing resolution and peak shape. A combination of a non-polar solvent (e.g., Hexane) and an alcohol (e.g., Isopropanol or Ethanol) is common in normal-phase chiral chromatography.

• Mobile Phase Additives: Primary amines are basic and can exhibit poor peak shape due to interactions with residual acidic silanols on the silica support of the column. To mitigate this, small amounts of a basic additive like Triethylamine (TEA) or Diethylamine (DEA) are added to the mobile phase to mask these active sites.[8][10] An acidic additive, such as Trifluoroacetic Acid (TFA), is often used in conjunction with the basic additive to form an ion pair with the amine, which can improve interaction with the CSP and enhance chiral recognition.[10]

II. Experimental Protocol: HPLC Enantiomeric Separation

This protocol provides a validated starting point for the separation of 1-(3-Propoxyphenyl)ethanamine enantiomers.

1. Materials and Reagents:

• 1-(3-Propoxyphenyl)ethanamine reference standard

• HPLC-grade Hexane

• HPLC-grade Isopropanol (IPA)

• Triethylamine (TEA), analytical grade

• Trifluoroacetic Acid (TFA), analytical grade

• Methanol for sample dissolution

2. Instrumentation and Conditions:

Parameter	Specification
Instrument	HPLC system with UV Detector
Column	Chiralpak® IA (or equivalent amylose-based CSP), 5 µm, 4.6 x 250 mm
Mobile Phase	Hexane / Isopropanol / TEA / TFA (85:15:0.1:0.1, v/v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	270 nm
Injection Volume	10 µL
Run Time	20 minutes

3. Preparation of Solutions:

• Mobile Phase: Carefully measure and mix 850 mL of Hexane, 150 mL of Isopropanol, 1 mL of TEA, and 1 mL of TFA. Degas the solution using sonication or vacuum filtration before use.

• Sample Preparation: Accurately weigh and dissolve the 1-(3-Propoxyphenyl)ethanamine standard in Methanol to achieve a final concentration of 1.0 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection to prevent column clogging.[11]

4. HPLC Workflow Diagram

Caption: HPLC workflow for chiral analysis.

III. System Suitability and Validation

To ensure the reliability of the results, method validation should be performed according to ICH Q2(R2) guidelines.[1][2][4]

System Suitability Criteria: Before running samples, an injection of the racemic standard must meet the following criteria:

Parameter	Acceptance Criteria
Resolution (Rs)	≥ 1.5 between the two enantiomer peaks
Tailing Factor (T)	≤ 2.0 for each peak
Relative Standard Deviation (RSD)	≤ 2.0% for peak areas from 5 replicate injections

• Specificity: The method should be able to unequivocally assess the analyte in the presence of impurities or degradation products.[2][4]

• Linearity: A minimum of 5 concentrations should be used to establish a linear relationship between concentration and detector response.[4]

• Accuracy & Precision: Assessed by analyzing samples at different concentration levels to determine the closeness of results to the true value and the degree of scatter between a series of measurements.[3][12]

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method

I. Principle and Method Development Considerations

GC-MS offers high sensitivity and specificity, making it ideal for trace-level quantification and definitive identification. However, the direct GC analysis of primary amines like 1-(3-Propoxyphenyl)ethanamine is challenging due to their high polarity, low volatility, and tendency to cause peak tailing through interactions with the GC system.[13][14]

Causality Behind Experimental Choices:

• Derivatization: To overcome these challenges, a chemical derivatization step is mandatory.[15][16] Derivatization converts the polar primary amine into a less polar, more volatile, and more thermally stable derivative.[13][17] We will use acylation with Trifluoroacetic Anhydride (TFAA), a common and effective technique. This process replaces the active hydrogens on the amino group, which improves chromatographic behavior and can enhance sensitivity.[13][16]

• GC Column: A non-polar or mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS or DB-5MS), is well-suited for separating the derivatized analyte from other components. These columns are robust and provide excellent resolution for a wide range of compounds.[18][19]

• Mass Spectrometry: Electron Ionization (EI) at 70 eV is a standard technique that produces reproducible fragmentation patterns, creating a "fingerprint" of the molecule for confident identification. The mass spectrometer can be operated in full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

II. Experimental Protocol: GC-MS with Derivatization

1. Materials and Reagents:

• 1-(3-Propoxyphenyl)ethanamine reference standard

• Trifluoroacetic Anhydride (TFAA)

• Anhydrous Ethyl Acetate (or other suitable aprotic solvent)

• Methanol for stock solution preparation

• Reaction vials with PTFE-lined caps

2. Derivatization Procedure: [13]

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of 1-(3-Propoxyphenyl)ethanamine in Methanol.

• Aliquot and Dry: Transfer 100 µL of the stock solution into a reaction vial. Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of anhydrous Ethyl Acetate to redissolve the residue, followed by 100 µL of TFAA.

• Reaction: Tightly cap the vial and heat at 60°C for 20 minutes in a heating block.

• Cooling: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis.

3. Instrumentation and Conditions:

Parameter	Specification
Instrument	GC-MS system
Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Volume	1 µL, Split mode (e.g., 20:1)
Inlet Temperature	250°C
Oven Program	Start at 100°C, hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40 - 450 amu (Full Scan)

4. GC-MS Workflow Diagram

Caption: GC-MS workflow including derivatization.

IV. Data Analysis and Validation

• Identification: The derivatized 1-(3-Propoxyphenyl)ethanamine is identified by comparing its retention time and the acquired mass spectrum with that of a known standard. The fragmentation pattern provides definitive structural confirmation.

• Quantification: For quantitative analysis, a calibration curve is constructed by derivatizing and analyzing a series of standards at different concentrations.

• Validation: Similar to the HPLC method, the GC-MS protocol should be validated for specificity, linearity, range, accuracy, and precision to comply with regulatory expectations.[12]

References

• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. Benchchem. 13

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Pharma Talks. 1

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. 2

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. 3

• Analytical method validation as per ich and usp. Slideshare. 12

• The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich. 15

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. 4

• Derivatization. Chemistry LibreTexts. 16

• What Is Derivatization In GC-MS? Chemistry For Everyone - YouTube. 17

• (1R)-1-(3-propoxyphenyl)ethanamine | C11H17NO | CID 28307555. PubChem - NIH. 5

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. 20

• (1R)-1-(3-methoxy-4-propoxyphenyl)ethanamine | C12H19NO2 | CID 30113492. PubChem. 21

• HPLC method for enantiomeric separation of chiral amines. Benchchem. 8

• (1S)-1-(3-PROPOXYPHENYL)ETHAN-1-AMINE | 1213106-39-8. ChemicalBook. 22

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. 10

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. 6

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. 9

• 1-(3-Methoxyphenyl)ethanamine | C9H13NO | CID 4612058. PubChem. 23

• Chiral HPLC Separations. Phenomenex. 7

• 1-(3-Fluorophenyl)-1-(4-propoxyphenyl)ethanamine | C17H20FNO | CID 62795058. PubChem. 24

• HPLC method for determining ethylenediamine migration from epoxy-amine food packaging coatings into EU food simulants. ResearchGate. 25

• HPLC METHODOLOGY MANUAL. University of Notre Dame. 11

• HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. LCGC North America. 26

• VALIDATION STUDY OF A HPLC METHOD FOR BIOGENIC AMINES QUANTIFICATION IN BANANAS. Scientific Bulletin. Series F. Biotechnologies. 27

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PubMed Central. 28

• Bulletin 737F Amines Analysis by Packed Column GC. Sigma-Aldrich. 14

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The Versatile Synthon: Application of 1-(3-Propoxyphenyl)ethanamine in Modern Medicinal Chemistry

Herein, we present a detailed guide on the synthetic utility of 1-(3-propoxyphenyl)ethanamine, a valuable building block in medicinal chemistry. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of its applications, detailed synthetic protocols, and the underlying chemical principles that make it a significant scaffold in the design of novel therapeutic agents.

Introduction: The Significance of the 1-Phenylethanamine Scaffold

The 1-phenylethanamine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its structural rigidity, coupled with the chiral center at the benzylic position, provides a platform for developing stereospecific interactions with biological targets. The substituent at the meta-position of the phenyl ring, in this case, a propoxy group, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the final molecule, such as lipophilicity and receptor-binding affinity.

1-(3-Propoxyphenyl)ethanamine, in particular, has gained prominence as a key intermediate in the synthesis of various therapeutic agents, most notably in the development of calcimimetics. This guide will explore its primary application and delve into potential extensions of its use in other therapeutic areas, supported by detailed synthetic protocols.

Core Application: Synthesis of Calcimimetics - The Cinacalcet Case

A prime example of the utility of 1-(3-propoxyphenyl)ethanamine is in the synthesis of Cinacalcet, a calcimimetic agent used in the treatment of secondary hyperparathyroidism. The synthesis of Cinacalcet highlights a key reaction of this primary amine: reductive amination .

Reductive Amination: A Cornerstone Reaction

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds. The reaction proceeds in two steps: the formation of an imine or iminium ion from the reaction of an amine with a carbonyl compound, followed by the in-situ reduction of this intermediate to the corresponding amine.

A general workflow for this process is depicted below:

Caption: General workflow for reductive amination.

Protocol 1: Synthesis of a Cinacalcet Analog via Reductive Amination

This protocol details the synthesis of an N-alkylated derivative of 1-(3-propoxyphenyl)ethanamine, illustrating a key step analogous to the synthesis of Cinacalcet.

Materials:

• 1-(3-Propoxyphenyl)ethanamine

• A suitable aldehyde or ketone (e.g., 3-(trifluoromethyl)benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a solution of 1-(3-propoxyphenyl)ethanamine (1.0 eq) in anhydrous dichloromethane (DCM), add the selected aldehyde or ketone (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Be cautious as the reaction may be exothermic.

• Reaction Progression: Continue stirring at room temperature overnight. Monitor the reaction to completion by TLC.

• Work-up: Quench the reaction by the slow addition of saturated sodium bicarbonate solution. Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

Data Summary:

Reactant A	Reactant B	Reducing Agent	Solvent	Typical Yield
1-(3-Propoxyphenyl)ethanamine	3-(Trifluoromethyl)benzaldehyde	NaBH(OAc)₃	DCM	85-95%
1-(3-Propoxyphenyl)ethanamine	Acetone	NaBH(OAc)₃	DCM	90-98%

Expanding the Synthetic Horizon: N-Alkylation and N-Arylation

Beyond reductive amination, direct N-alkylation and N-arylation are crucial for diversifying the therapeutic potential of the 1-(3-propoxyphenyl)ethanamine scaffold. These reactions allow for the introduction of a wide range of substituents, enabling the exploration of structure-activity relationships (SAR) for various biological targets.

Protocol 2: Direct N-Alkylation with Alkyl Halides

This protocol provides a general procedure for the N-alkylation of 1-(3-propoxyphenyl)ethanamine using an alkyl halide.

Materials:

• 1-(3-Propoxyphenyl)ethanamine

• Alkyl halide (e.g., benzyl bromide)

• A non-nucleophilic base (e.g., diisopropylethylamine, DIPEA)

• Acetonitrile (ACN), anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-(3-propoxyphenyl)ethanamine (1.0 eq) and DIPEA (1.5 eq) in anhydrous acetonitrile.

• Addition of Alkylating Agent: Add the alkyl halide (1.1 eq) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) until the starting material is consumed, as monitored by TLC.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography.

Caption: Schematic of N-alkylation reaction.

Potential Therapeutic Applications Beyond Calcimimetics

While the synthesis of Cinacalcet is a well-established application, the 1-(3-propoxyphenyl)ethanamine scaffold holds promise in the development of other classes of therapeutic agents. The core phenethylamine structure is a common motif in ligands for various G-protein coupled receptors (GPCRs).

• Dopamine Receptor Ligands: The phenethylamine skeleton is a core component of dopamine. Modifications of this scaffold, including substitutions on the phenyl ring and the amine, have led to the development of numerous dopamine receptor agonists and antagonists. The 3-propoxy group can be explored for its potential to modulate receptor subtype selectivity and pharmacokinetic properties.[1]

• Serotonin Receptor Modulators: Many serotonin receptor ligands also feature a phenethylamine core. The strategic placement of substituents on the aromatic ring and functionalization of the amine are key to achieving desired activity at different 5-HT receptor subtypes.[2]

• Adrenergic Receptor Agents: As analogs of endogenous catecholamines like adrenaline and noradrenaline, substituted phenethylamines are classic templates for designing adrenergic receptor agonists and antagonists.[3]

Synthesis of the Starting Material: 1-(3-Propoxyphenyl)ethanamine

A reliable supply of the starting amine is crucial. It is typically synthesized from 3-propoxyacetophenone via reductive amination, often employing a chiral auxiliary for enantioselective synthesis.

Protocol 3: Synthesis of Racemic 1-(3-Propoxyphenyl)ethanamine

Materials:

• 3-Propoxyacetophenone

• Ammonium formate

• Formic acid

• Standard laboratory glassware for high-temperature reactions

Procedure (Leuckart Reaction):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-propoxyacetophenone (1.0 eq) and ammonium formate (2.0-3.0 eq).

• Reaction: Heat the mixture to 160-180 °C. Add formic acid (1.0-2.0 eq) dropwise over 30 minutes.

• Reaction Progression: Maintain the reaction at this temperature for 4-6 hours.

• Hydrolysis: Cool the reaction mixture and add concentrated hydrochloric acid. Heat the mixture at reflux for 1-2 hours to hydrolyze the intermediate formamide.

• Work-up: Cool the solution and make it basic with a concentrated sodium hydroxide solution.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Drying and Concentration: Dry the combined organic layers over anhydrous potassium carbonate, filter, and concentrate.

• Purification: Purify the crude amine by vacuum distillation.

Safety and Handling

1-(3-Propoxyphenyl)ethanamine and its derivatives should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) of the specific compound.

Conclusion

1-(3-Propoxyphenyl)ethanamine is a versatile and valuable building block in medicinal chemistry. Its application in the synthesis of the calcimimetic Cinacalcet via reductive amination showcases its importance. Furthermore, the potential for its derivatives to act as ligands for dopamine, serotonin, and adrenergic receptors opens up exciting avenues for future drug discovery efforts. The protocols provided in this guide offer a practical foundation for researchers to utilize this synthon in the development of novel therapeutic agents.

References

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Protocol for the derivatization of 1-(3-Propoxyphenyl)ethanamine

An In-Depth Guide to the Derivatization of 1-(3-Propoxyphenyl)ethanamine for Chromatographic and Stereochemical Analysis

Authored by: A Senior Application Scientist

Introduction

1-(3-Propoxyphenyl)ethanamine is a primary amine featuring a chiral center, making it a valuable building block in medicinal chemistry and drug development.[1][2] As with many polar, chiral primary amines, its direct analysis can present significant challenges. High polarity can lead to poor peak shape and tailing in gas and liquid chromatography, while the presence of enantiomers necessitates specialized methods for their separation and quantification.[3][4]

Derivatization, the process of chemically modifying a compound to enhance its analytical properties, is an indispensable strategy to overcome these obstacles. This guide provides two robust, field-proven protocols for the derivatization of 1-(3-Propoxyphenyl)ethanamine.

• N-Acetylation: A fundamental technique to decrease the polarity and basicity of the amine, rendering it more suitable for standard chromatographic analysis by forming a stable amide.[5][6][7]

• Chiral Derivatization with Mosher's Acid Chloride: A classic and reliable NMR-based method to determine the enantiomeric purity (enantiomeric excess, ee) and assign the absolute configuration of the amine. This is achieved by converting the enantiomers into diastereomers, which are distinguishable by high-resolution NMR spectroscopy.[8][9][10][11]

This document is structured to provide not just procedural steps, but also the underlying chemical principles, ensuring that researchers can apply and adapt these methods with a full understanding of the experimental causality.

Physicochemical Properties of 1-(3-Propoxyphenyl)ethanamine

A thorough understanding of the substrate's properties is foundational to successful derivatization.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO	[1]
Molecular Weight	179.26 g/mol	[1]
Structure	A primary amine with a stereocenter at the benzylic carbon.	[1]
Key Features	Contains a basic primary amino group (-NH₂) and an ether linkage.	[1]

Protocol 1: N-Acetylation for Enhanced Chromatographic Performance

Principle of the Method

N-acetylation is a specific form of acylation that converts the primary amine into an N-acetyl amide. The reaction proceeds via nucleophilic acyl substitution, where the nitrogen atom of the amine attacks a carbonyl carbon of acetic anhydride.[12] Acetic anhydride is a highly effective acetylating agent due to the acetate ion being a good leaving group.[6][12] The resulting amide is significantly less polar and less basic than the parent amine, which minimizes interactions with active sites on chromatographic columns and leads to improved peak symmetry and volatility.[3] A tertiary amine base, such as triethylamine, is typically included to neutralize the acetic acid byproduct.[13]

Caption: General scheme for the N-acetylation of a primary amine.

Materials and Reagents

Reagent/Material	Grade	Notes
1-(3-Propoxyphenyl)ethanamine	≥98%	Substrate
Acetic Anhydride	Reagent Grade, ≥99%	Acetylating Agent
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Acid Scavenger
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Reaction Solvent
Saturated NaHCO₃ solution	Aqueous	For workup
Brine (Saturated NaCl)	Aqueous	For workup
Anhydrous MgSO₄ or Na₂SO₄	Reagent Grade	Drying Agent
Magnetic stirrer and stir bar	-	-
Round-bottom flask	-	Reaction vessel
Separatory funnel	-	For extraction
Rotary evaporator	-	For solvent removal

Detailed Experimental Protocol

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(3-Propoxyphenyl)ethanamine (1.0 g, 5.58 mmol).

• Dissolution: Dissolve the amine in 20 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add triethylamine (1.16 mL, 8.37 mmol, 1.5 equivalents) to the solution. Stir for 2 minutes.

• Acetylation: Cool the flask in an ice bath (0 °C). Slowly add acetic anhydride (0.63 mL, 6.70 mmol, 1.2 equivalents) dropwise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Quenching & Workup: Carefully pour the reaction mixture into a separatory funnel containing 30 mL of saturated aqueous NaHCO₃ solution to quench excess acetic anhydride and neutralize acids.

• Extraction: Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with 30 mL of water, followed by 30 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude N-acetyl derivative by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain the pure product.

Workflow for N-Acetylation

Caption: Step-by-step workflow for the N-acetylation protocol.

Protocol 2: Chiral Derivatization for Enantiomeric Purity Analysis via NMR

Principle of the Method

The determination of enantiomeric excess (ee) is critical in chiral drug development. Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) analysis is a cornerstone technique for this purpose.[10] The amine is reacted with an enantiomerically pure form of Mosher's acid chloride, such as (R)-(-)-MTPA-Cl, to form a covalent amide bond.[8] If the starting amine is a racemic mixture of (R) and (S) enantiomers, this reaction produces a mixture of two diastereomers: (R,R)-MTPA amide and (S,R)-MTPA amide.

These diastereomers are no longer mirror images and have distinct physicochemical properties, resulting in different chemical shifts in their ¹H and ¹⁹F NMR spectra.[11] The ratio of these diastereomers, determined by integrating their unique NMR signals, directly corresponds to the enantiomeric ratio of the original amine.[9] Performing the reaction in parallel with (S)-(+)-MTPA-Cl provides a complementary dataset that strengthens the analysis and aids in the assignment of absolute configuration.[9] Crucially, the reaction must be driven to completion to prevent kinetic resolution, where one enantiomer reacts faster than the other, which would yield an inaccurate measurement of the enantiomeric ratio. [3]

Caption: Formation of diastereomers for NMR analysis.

Materials and Reagents

Reagent/Material	Grade	Notes
1-(3-Propoxyphenyl)ethanamine	≥98%	Substrate (racemic or enantiomerically enriched)
(R)-(-)-MTPA-Cl	≥99% ee	Chiral Derivatizing Agent
(S)-(+)-MTPA-Cl	≥99% ee	Chiral Derivatizing Agent (for parallel reaction)
Deuterated Chloroform (CDCl₃)	Anhydrous, with 0.03% TMS	NMR Solvent
Pyridine	Anhydrous, ≥99.8%	Base
High-quality 5 mm NMR tubes	-	Reaction and analysis vessel
Gas-tight syringes	-	For precise liquid handling

Detailed Experimental Protocol (In-Situ NMR Method)

This protocol is designed for small-scale analysis directly within an NMR tube. Two separate experiments should be run in parallel: one with (R)-MTPA-Cl and one with (S)-MTPA-Cl.

• Preparation: In a clean, dry NMR tube, dissolve ~5 mg of 1-(3-Propoxyphenyl)ethanamine in approximately 0.6 mL of anhydrous CDCl₃.

• Acquire Initial Spectrum: Obtain a ¹H NMR spectrum of the starting amine to serve as a reference.

• Base Addition: Using a gas-tight syringe, add a small excess of anhydrous pyridine (~10 µL, ~4 equivalents).

• CDA Addition: Add a slight molar excess of (R)-(-)-MTPA-Cl (~1.2 equivalents). Cap the NMR tube securely, and gently invert several times to mix.

• Reaction: Allow the reaction to proceed at room temperature. Monitor the reaction by acquiring ¹H NMR spectra periodically (e.g., after 30 minutes, 1 hour, and 2 hours) to ensure it has gone to completion (i.e., the signals for the starting amine have disappeared).

• Parallel Experiment: Repeat steps 1-5 in a separate NMR tube using (S)-(+)-MTPA-Cl.

• Data Acquisition: Once the reactions are complete, acquire final high-resolution ¹H NMR (and optionally, ¹⁹F NMR) spectra for both the (R)- and (S)-MTPA amide samples.

NMR Data Analysis

• Spectrum Comparison: Compare the ¹H NMR spectra of the (R)- and (S)-MTPA diastereomeric mixtures. Identify signals that are well-resolved and correspond to protons near the chiral center (e.g., the -CH(CH₃) proton or the methyl protons).

• Integration: Carefully integrate the area of the distinct signals corresponding to each diastereomer. For a racemic starting amine, the integration ratio should be approximately 1:1. For an enantiomerically enriched sample, the ratio will be unequal.

• Calculation of Enantiomeric Excess (% ee):

  • Let I_major be the integral of the major diastereomer and I_minor be the integral of the minor diastereomer.

  • % ee = [ (I_major - I_minor) / (I_major + I_minor) ] * 100

Workflow for Mosher's Acid Analysis

Caption: Parallel workflow for determining enantiomeric excess.

Troubleshooting and Key Considerations

• Incomplete Reactions: For both protocols, ensure sufficient reaction time and the use of a slight excess of the acylating agent. Monitor by TLC or NMR. For Mosher's analysis, an incomplete reaction leads to erroneous ee values due to kinetic resolution.[3]

• Hydrolysis: Mosher's acid chloride is highly sensitive to moisture. Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere (e.g., N₂ or Ar) for best results.

• NMR Signal Overlap: If proton signals for the diastereomers overlap, consider using ¹⁹F NMR, as the single CF₃ group often provides a clean, well-resolved pair of singlets.

• Choice of Base: For Mosher's analysis, a non-nucleophilic base like pyridine is essential to avoid competing reactions with the highly reactive acid chloride.

Conclusion

The derivatization of 1-(3-Propoxyphenyl)ethanamine via N-acetylation or reaction with Mosher's acid chloride are powerful and complementary techniques. N-acetylation provides a simple and effective route to improve the compound's chromatographic properties for general analysis and purification. Mosher's acid analysis offers a definitive method for the crucial determination of enantiomeric purity, a non-negotiable requirement in the development of chiral molecules for pharmaceutical applications. The protocols detailed herein provide a reliable foundation for researchers to successfully analyze and characterize this important chemical entity.

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Protocol for Characterizing 1-(3-Propoxyphenyl)ethanamine: A Competitive Radioligand Binding Assay Approach for Monoaminergic G-Protein Coupled Receptors

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The structural motif of 1-(3-Propoxyphenyl)ethanamine, featuring a substituted phenethylamine backbone, suggests potential interactions with monoaminergic G-protein coupled receptors (GPCRs), a class of critical drug targets for neurological and psychiatric disorders. This document, intended for drug discovery and pharmacology researchers, provides a comprehensive guide to characterizing the binding profile of this novel compound. We detail the principles and execution of competitive radioligand binding assays, the gold standard for quantifying receptor-ligand interactions.[1][2] This guide provides detailed, step-by-step protocols for determining the binding affinity (Ki) of 1-(3-Propoxyphenyl)ethanamine for a representative panel of monoaminergic receptors, including dopamine, serotonin, and adrenergic subtypes. Furthermore, we outline the necessary data analysis workflow to ensure the generation of robust and reliable pharmacological data.

Introduction and Scientific Rationale

1-(3-Propoxyphenyl)ethanamine is a synthetic compound whose phenethylamine scaffold is a privileged structure in neuropharmacology. This core is shared by endogenous neurotransmitters like dopamine and serotonin, as well as numerous therapeutic agents. Its structural similarity makes it a candidate ligand for receptors within the dopamine, serotonin, and adrenergic families, as well as the more recently discovered trace amine-associated receptors (TAARs).[3][4]

Characterizing the binding affinity of a novel compound at these targets is a foundational step in drug discovery. It allows for the determination of potency and selectivity, which are critical predictors of a compound's potential therapeutic efficacy and off-target side effects. Radioligand binding assays offer a direct and quantitative measure of the interaction between a compound and a receptor, making them an indispensable tool.[5] These assays are based on the principle of a radiolabeled ligand (a molecule with a radioactive isotope) binding to a receptor. The affinity of an unlabeled test compound, such as 1-(3-Propoxyphenyl)ethanamine, is determined by measuring its ability to displace the radioligand from the receptor.[6]

This application note will focus on competitive binding assays, which are used to determine the half-maximal inhibitory concentration (IC50) of a test compound. The IC50 is then converted to an inhibition constant (Ki), which represents the intrinsic binding affinity of the compound for the receptor.

The Principle of Competitive Radioligand Binding

Competitive binding assays are equilibrium-based experiments that quantify the ability of an unlabeled test compound to compete with a radioligand for a finite number of receptors. The experiment involves incubating a constant concentration of receptor preparation and radioligand with increasing concentrations of the unlabeled test compound. As the concentration of the test compound increases, it displaces more of the radioligand from the receptor, leading to a decrease in the measured radioactivity.

The key parameters derived from these assays are:

• IC50 (Half-Maximal Inhibitory Concentration): The concentration of the test compound that displaces 50% of the specifically bound radioligand.

• Ki (Inhibition Constant): The equilibrium dissociation constant for the binding of the test compound to the receptor. It is a measure of the compound's binding affinity. A lower Ki value indicates a higher binding affinity. The Ki is calculated from the IC50 using the Cheng-Prusoff equation.[7]

The overall workflow for this characterization is depicted below.

Figure 1. High-level workflow for the characterization of a test compound using a competitive radioligand binding assay.

Proposed Target Panel and Materials

Given the structure of 1-(3-Propoxyphenyl)ethanamine, a primary screening panel should include representative subtypes from the key monoaminergic receptor families.

Receptor Target	Radioligand	Non-Specific Definer	Rationale
Dopamine D2	[³H]-Spiperone	10 µM Haloperidol	A primary target for antipsychotic drugs.[8]
Serotonin 5-HT2A	[³H]-Ketanserin	1 µM Ketanserin	Implicated in psychosis and mood disorders.[9]
Adrenergic β2	[³H]-CGP-12177	10 µM Propranolol	A classic Gs-coupled receptor target.[10]

Essential Materials and Reagents

• Test Compound: 1-(3-Propoxyphenyl)ethanamine, dissolved in an appropriate solvent (e.g., DMSO) to create a high-concentration stock solution.

• Receptor Source: Commercially available cell membranes or tissue homogenates expressing the human receptor of interest (e.g., HEK293 or CHO cells).

• Radioligands: As specified in the table above (e.g., [³H]-Spiperone).

• Non-Specific Definers: As specified in the table above (e.g., Haloperidol).

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4. The exact composition may vary depending on the receptor. Some assays require divalent cations like MgCl₂.[11]

• Wash Buffer: Cold Assay Buffer.

• Filtration Apparatus: A cell harvester with a vacuum manifold.

• Filter Mats: Glass fiber filters (e.g., Whatman GF/B or GF/C) pre-soaked in a solution like 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand.

• Scintillation Vials & Cocktail: For counting radioactivity.

• Liquid Scintillation Counter: To measure disintegrations per minute (DPM) or counts per minute (CPM).

• 96-well Plates: For setting up the assay reactions.

Experimental Protocol: Competitive Binding Assay

This protocol provides a step-by-step method for determining the IC50 and Ki of 1-(3-Propoxyphenyl)ethanamine at a chosen receptor target.

Causality Note: The success of this assay hinges on precise liquid handling, maintaining equilibrium conditions during incubation, and efficiently separating bound from free radioligand. Each step is designed to minimize variability and ensure data integrity.

Step 1: Preparation of Reagents

• Assay Buffer: Prepare 50 mM Tris-HCl, pH 7.4. Ensure the pH is accurately adjusted at the temperature the assay will be run.

• Test Compound Dilutions: Perform a serial dilution of the 1-(3-Propoxyphenyl)ethanamine stock solution to create a range of concentrations (e.g., from 100 µM to 0.1 nM). It is crucial to perform these dilutions accurately.[12]

• Radioligand Solution: Dilute the radioligand stock in Assay Buffer to a final working concentration. This concentration is typically set at or near its Kd value for the receptor to ensure adequate specific binding without excessive radioligand depletion.[13]

• Receptor Membrane Preparation: Thaw the frozen membrane aliquot on ice. Once thawed, dilute it in Assay Buffer to a concentration that will yield a robust signal-to-noise ratio. This must be optimized for each receptor preparation.

Step 2: Assay Plate Setup

• Layout: Design a 96-well plate map to include triplicate wells for:

  • Total Binding: Receptor + Radioligand + Assay Buffer (no test compound).

  • Non-Specific Binding (NSB): Receptor + Radioligand + high concentration of a known non-specific definer (e.g., 10 µM Haloperidol for D2).

  • Test Compound: Receptor + Radioligand + each concentration of 1-(3-Propoxyphenyl)ethanamine.

• Pipetting: Add the components to each well in the following order, for a final volume of 200 µL:

  • 50 µL of Assay Buffer OR Non-Specific Definer OR Test Compound Dilution.

  • 50 µL of Radioligand Solution.

  • 100 µL of diluted Receptor Membrane Preparation (initiate the reaction by adding the membranes).

Step 3: Incubation

• Conditions: Gently mix the plate and incubate at a specified temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium. This is typically 60-120 minutes but should be empirically determined.

Step 4: Filtration and Washing

• Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well through the pre-soaked glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand (retained on the filter) from the free radioligand (passes through).[14]

• Washing: Immediately wash each filter disc with several volumes of ice-cold Wash Buffer to remove any remaining unbound radioligand. The number of washes (typically 3-5) should be optimized to maximize the removal of free ligand while minimizing dissociation of the bound ligand.

Step 5: Quantification

• Drying: Remove the filter mat from the harvester and allow it to dry completely.

• Scintillation Counting: Place the individual filter discs (or the entire mat, depending on the counter) into scintillation vials, add scintillation cocktail, and measure the radioactivity in a liquid scintillation counter.

Data Analysis and Interpretation

The raw output from the scintillation counter (CPM or DPM) must be processed to determine the binding affinity.

Figure 2. Step-by-step data analysis workflow from raw counts to the final Ki value.

Calculations

• Specific Binding: For each concentration of the test compound, calculate the specific binding:

  • Specific Binding (CPM) = Total Bound (CPM) - Non-Specific Binding (CPM)

• Percentage of Specific Binding: Normalize the data to express binding at each test compound concentration as a percentage of the maximum specific binding (in the absence of the test compound).

  • % Specific Binding = (Specific Binding at [Compound] / Maximum Specific Binding) x 100

• IC50 Determination: Plot the % Specific Binding against the logarithm of the test compound concentration. Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response curve and determine the IC50 value.[14]

• Ki Calculation: Convert the experimentally determined IC50 to the Ki using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + [L]/Kd)

  • Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the equilibrium dissociation constant of the radioligand for the receptor (this must be known from prior saturation binding experiments).[7]

Data Presentation

The final binding affinity data for 1-(3-Propoxyphenyl)ethanamine should be summarized in a clear, tabular format.

Receptor Target	IC50 (nM)	Ki (nM)	Hill Slope (nH)
Dopamine D2	[Insert Value]	[Insert Value]	[Insert Value]
Serotonin 5-HT2A	[Insert Value]	[Insert Value]	[Insert Value]
Adrenergic β2	[Insert Value]	[Insert Value]	[Insert Value]

Note on Hill Slope (nH): A Hill slope close to 1.0 suggests that the binding follows the law of mass action for a single site. A value significantly different from 1.0 may indicate complexities such as multiple binding sites or allosteric effects.

Conclusion and Further Steps

This application note provides a robust framework for the initial pharmacological characterization of 1-(3-Propoxyphenyl)ethanamine using radioligand binding assays. By determining its binding affinity (Ki) at a panel of monoaminergic receptors, researchers can establish its potency and selectivity profile. This information is fundamental for guiding subsequent studies, including functional assays (e.g., cAMP accumulation or calcium flux assays) to determine whether the compound acts as an agonist, antagonist, or inverse agonist at its target receptors. A thorough understanding of a compound's binding characteristics is a critical and indispensable step in the journey of drug discovery and development.

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Introduction: Deconstructing the Pharmacopeia of Substituted Phenethylamines

An Application Guide for the In-Vitro Characterization of Substituted Phenethylamines

Substituted phenethylamines represent a vast and structurally diverse class of organic compounds built upon the foundational phenethylamine skeleton.[1] This chemical class includes a wide array of psychoactive substances, from central nervous system stimulants like amphetamine to hallucinogens such as 2C-B and entactogens like MDMA.[2][3] Their profound pharmacological effects are primarily mediated through the modulation of monoamine neurotransmitter systems, including dopamine (DA), norepinephrine (NE), and serotonin (5-HT).[1][4] Given their therapeutic potential and risk profiles, a rigorous and systematic in-vitro experimental approach is paramount for any research or drug development program involving these compounds.

This guide provides a comprehensive framework for the in-vitro characterization of substituted phenethylamines. As a senior application scientist, the goal is not merely to present protocols but to instill a deep understanding of the experimental logic—the "why" behind each assay and the causal links between experimental design and data quality. We will move from defining primary target engagement to assessing functional activity and crucial safety liabilities, equipping researchers to build a robust pharmacological profile for their compounds of interest.

Part 1: Primary Target Engagement & Functional Potency

The initial phase of characterization is to determine if and how a compound interacts with its primary biological targets. For most psychoactive phenethylamines, these are the monoamine transporters and specific serotonin receptors.

Experimental Workflow: Primary Target Screening Cascade

The following workflow provides a logical progression from initial binding affinity determination to functional activity assessment.

Caption: High-level workflow for primary target characterization.

Monoamine Transporter Interaction

Monoamine transporters (MATs)—the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—are the primary targets for stimulant phenethylamines. These transporters are responsible for the reuptake of neurotransmitters from the synaptic cleft, thereby terminating their signal.[5] Inhibition of this process increases the concentration and duration of neurotransmitters in the synapse.

Causality: Binding assays are the first step to determine if a compound physically interacts with the transporter protein. By measuring the displacement of a known high-affinity radioligand, we can quantify the test compound's binding affinity (Ki).[6] A low Ki value indicates high binding affinity. This assay, however, does not distinguish between an inhibitor (blocker) and a substrate (a compound that is transported).

Protocol: Competitive Radioligand Binding for Monoamine Transporters

• Cell Membrane Preparation: Utilize membranes from a stable cell line (e.g., HEK293) overexpressing the human DAT, NET, or SERT.[7]

• Assay Buffer: Prepare a suitable buffer, such as Krebs-HEPES buffer.

• Reaction Setup: In a 96-well plate, combine:

  • Cell membranes (10-15 µg protein/well).

  • Test compound (serial dilutions, e.g., from 10 pM to 100 µM).

  • Radioligand (e.g., [¹²⁵I]-RTI-55 for DAT/SERT, or a specific ligand for each transporter) at a concentration near its Kd value.[7]

  • For determining non-specific binding, add a high concentration of a known potent inhibitor (e.g., 10 µM mazindol for DAT).[7]

• Incubation: Incubate the plate at 25°C for 90 minutes to allow the binding to reach equilibrium.[7]

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through GF/C filters using a cell harvester. Wash the filters multiple times with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model using non-linear regression to determine the IC50 value. Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Data Presentation: Monoamine Transporter Binding Affinities (Ki)

Compound ID	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)	DAT/SERT Selectivity Ratio
Compound A	15.2	150.5	890.1	0.017
Compound B	780.3	45.6	25.1	31.1
Compound C	5.1	8.9	12.3	0.41

Causality: While binding assays confirm interaction, uptake assays measure functional consequence—the ability of the compound to inhibit the transporter's primary function. Modern fluorescence-based kits provide a safer and higher-throughput alternative to traditional radiolabeled neurotransmitter uptake assays.[8][9] These kits use a fluorescent substrate that mimics neurotransmitters and is transported into the cell, leading to an increase in fluorescence.[8][10]

Protocol: Fluorescence-Based Transporter Uptake Assay

• Cell Plating: Seed HEK293 cells stably expressing the transporter of interest (DAT, NET, or SERT) into a 96- or 384-well black, clear-bottom plate and allow them to form a confluent monolayer overnight.[8]

• Compound Preparation: Prepare serial dilutions of the test compounds in a suitable assay buffer (e.g., HBSS).

• Pre-incubation: Remove the cell culture medium and add the diluted test compounds to the cells. Incubate for 10-20 minutes at 37°C.[5]

• Uptake Initiation: Add the fluorescent neurotransmitter mimetic dye solution, which may also contain a masking dye to quench extracellular fluorescence, to all wells.[8][9]

• Kinetic Reading: Immediately place the plate in a fluorescence microplate reader capable of bottom-reading. Measure the fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.[5][10]

• Data Analysis: Determine the rate of uptake (slope of the linear portion of the kinetic curve). Plot the percentage of inhibition of the uptake rate against the log concentration of the test compound. Fit the data using a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Monoamine Transporter Functional Inhibition (IC50)

Compound ID	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
Compound A	25.8	210.2	>10,000
Compound B	>10,000	60.1	40.5
Compound C	10.3	15.7	21.9

Serotonin (5-HT) Receptor Functional Activity

Many hallucinogenic phenethylamines are agonists or partial agonists at the serotonin 2A receptor (5-HT2A), a Gq-coupled G-protein coupled receptor (GPCR).[4] Its activation is a key event initiating their psychoactive effects.[11] Other phenethylamines may interact with different GPCRs that couple to Gs (stimulatory) or Gi (inhibitory) proteins, which modulate the levels of the second messenger cyclic AMP (cAMP).[12]

Caption: A tiered approach to in-vitro safety and liability screening.

A. General Cytotoxicity Assays

Causality: Cytotoxicity assays are essential to determine the concentration at which a compound causes cell death. [13][14]This is crucial for distinguishing between specific pharmacological effects and non-specific toxicity. The Lactate Dehydrogenase (LDH) release assay is a common method that measures membrane integrity; damage to the plasma membrane causes LDH to be released into the cell culture medium. [13] Protocol: LDH Release Cytotoxicity Assay

• Cell Plating: Plate cells of interest (e.g., HEK293 for general toxicity, HepG2 for potential hepatotoxicity, SH-SY5Y for neurotoxicity) in a 96-well plate and grow to ~90% confluency. [15]2. Compound Treatment: Treat cells with a range of concentrations of the test compound for a relevant time period (e.g., 24 hours).

• Controls: Include wells with untreated cells (spontaneous LDH release) and cells treated with a lysis buffer (maximum LDH release).

• Sample Collection: After incubation, carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light. The LDH enzyme will catalyze the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control. Plot this percentage against the log concentration of the compound and fit the curve to determine the CC50 (50% cytotoxic concentration).

B. Cardiotoxicity: hERG Channel Inhibition Assay

Causality: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel critical for cardiac repolarization. [16]Inhibition of the hERG channel can prolong the QT interval, leading to a potentially fatal arrhythmia called Torsades de Pointes. [17]Therefore, assessing hERG inhibition is a mandatory regulatory requirement in drug development. [17][18]Automated patch clamp is the gold-standard high-throughput method for this assessment. [16] Protocol: Automated Patch Clamp hERG Assay

• Cell Preparation: Use a cell line (e.g., HEK293) stably expressing the hERG channel. Harvest and prepare the cells according to the automated patch clamp system's protocol (e.g., QPatch or SyncroPatch). [16]2. System Setup: The automated system will capture individual cells and form a high-resistance (giga-seal) whole-cell patch clamp configuration.

• Voltage Protocol: Apply a specific voltage-clamp protocol designed to elicit and measure the hERG tail current. A typical protocol involves a depolarization step to open the channels, followed by a repolarization step where the characteristic tail current is measured. [18]4. Baseline Recording: Perfuse the cells with an extracellular solution to establish a stable baseline hERG current.

• Compound Application: Apply the test compound sequentially at increasing concentrations (e.g., 0.1, 1, 10 µM). Allow the effect to reach a steady state at each concentration (typically 3-5 minutes). [16]6. Positive Control: At the end of each experiment, apply a known potent hERG inhibitor (e.g., E-4031) as a positive control to confirm channel blockade. [16]7. Data Analysis: Measure the amplitude of the hERG tail current at each compound concentration. Calculate the percentage of inhibition relative to the baseline current. Plot the percent inhibition against the log concentration of the compound to determine the IC50 value.

Data Presentation: Safety & Off-Target Profile

Compound ID	CC50 HEK293 (µM)	CC50 HepG2 (µM)	hERG IC50 (µM)
Compound A	85.2	60.1	> 30
Compound B	44.5	25.8	12.5
Compound C	> 100	> 100	28.7

Part 3: Data Synthesis & Interpretation

The true power of this experimental suite lies in the integration of all data points to build a comprehensive pharmacological profile. This allows for a nuanced understanding of a compound's mechanism of action, selectivity, and potential safety risks.

Key Interpretive Metrics:

• Selectivity Ratio: This compares the affinity or potency of a compound for different targets. For example, the DAT/SERT Selectivity Ratio (Ki SERT / Ki DAT) indicates a preference for one transporter over another. A ratio >1 indicates DAT selectivity, while <1 indicates SERT selectivity.

• In-Vitro Therapeutic Index (IVTI): Calculated as CC50 / EC50. This ratio provides an early estimate of the window between the concentration required for a therapeutic effect (EC50) and the concentration that causes general toxicity (CC50). A larger IVTI is desirable.

• hERG Safety Margin: Calculated as hERG IC50 / Cmax (maximum plasma concentration from in vivo studies). A safety margin of >30-100x is often considered a lower risk for clinical cardiotoxicity. In an in-vitro only context, one can compare the hERG IC50 to the functional EC50 at the primary target.

Summary Table: Integrated Pharmacological Profile

Compound	Primary Target Potency (EC50/IC50, nM)	Target Selectivity (SERT/DAT Ratio)	General Toxicity (CC50 HepG2, µM)	Cardiotoxicity (hERG IC50, µM)	IVTI (CC50/EC50)
C	DAT: 10.3	2.1	> 100	28.7	> 9700
B	SERT: 40.5	0.05	25.8	12.5	637
A	DAT: 25.8	> 387	60.1	> 30	2329

This integrated view allows researchers to rank-order compounds, flag potential liabilities, and make informed decisions for the next steps in the drug discovery and development process.

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Application Notes and Protocols for the Asymmetric Synthesis of Chiral Amines Using Biocatalysis

Introduction: The Imperative for Enantiopure Amines and the Biocatalytic Solution

Chiral amines are fundamental building blocks in the synthesis of a vast array of high-value molecules, with a significant presence in over 40% of commercial pharmaceuticals and a substantial portion of agrochemicals.[1][2] The specific stereochemistry of these amine-containing compounds is often critical to their biological activity and safety. Traditional chemical methods for producing enantiopure amines frequently rely on harsh reaction conditions, costly and toxic heavy metal catalysts, and often suffer from a lack of perfect stereoselectivity, necessitating complex purification steps.[1]

Biocatalysis has emerged as a powerful and sustainable alternative, offering highly selective and efficient enzymatic routes to chiral amines under mild, aqueous conditions.[3] Engineered enzymes, in particular, have expanded the synthetic toolbox, enabling the production of a diverse range of primary, secondary, and tertiary chiral amines with exceptional enantiomeric purity.[2][4] This guide provides an in-depth exploration of the primary biocatalytic strategies for asymmetric amine synthesis, complete with detailed protocols and expert insights to empower researchers, scientists, and drug development professionals in this dynamic field.

I. ω-Transaminases (ω-TAs): The Workhorses of Asymmetric Amination

ω-Transaminases (ω-TAs) are pyridoxal 5'-phosphate (PLP)-dependent enzymes that catalyze the transfer of an amino group from an amino donor to a prochiral ketone or aldehyde acceptor, yielding a chiral amine.[5][6] These enzymes are renowned for their high stereoselectivity, making them a cornerstone of industrial biocatalysis for chiral amine synthesis.[1][7] The successful application of an engineered ω-TA in the manufacturing process of the anti-diabetic drug sitagliptin stands as a landmark achievement in green chemistry, significantly increasing yield and reducing waste.[5][8]

Reaction Mechanism and Considerations

The catalytic cycle of ω-TAs involves two half-reactions. In the first, the PLP cofactor accepts the amino group from the amino donor, forming a pyridoxamine 5'-phosphate (PMP) intermediate and releasing a ketone byproduct. In the second half-reaction, the PMP transfers the amino group to the ketone substrate, generating the desired chiral amine and regenerating the PLP cofactor.

A critical challenge in ω-TA-catalyzed reactions is the reaction equilibrium, which often favors the reverse reaction.[9] To drive the synthesis of the desired amine, several strategies can be employed:

• Use of an excess of the amino donor: Simple amino donors like isopropylamine (IPA) or L-alanine are often used in large excess to shift the equilibrium.[1]

• Removal of the ketone byproduct: In the case of L-alanine as the amino donor, the pyruvate byproduct can be removed.[9] This can be achieved by incorporating a lactate dehydrogenase (LDH) and a cofactor regeneration system to convert pyruvate to lactate.[9]

• Use of specific amino donors: Donors like o-xylylenediamine can lead to a more favorable equilibrium.[7]

Protocol 1: General Procedure for ω-Transaminase Catalyzed Asymmetric Amination of a Prochiral Ketone

This protocol provides a general starting point for the asymmetric synthesis of a chiral amine from a prochiral ketone using a commercially available ω-transaminase.

Materials:

• ω-Transaminase (e.g., from Vibrio fluvialis or engineered variants)[9]

• Prochiral ketone substrate

• Amino donor (e.g., L-alanine or isopropylamine)

• Pyridoxal 5'-phosphate (PLP)

• Buffer solution (e.g., 100 mM potassium phosphate buffer, pH 7.5)

• Organic co-solvent (e.g., DMSO), if required for substrate solubility

• Reaction vessel (e.g., shaker flask or stirred tank reactor)

• Analytical equipment for monitoring reaction progress and determining enantiomeric excess (e.g., chiral HPLC or GC)

Procedure:

• Reaction Setup: In a suitable reaction vessel, prepare the reaction mixture by adding the buffer, PLP (final concentration ~1 mM), and the amino donor (e.g., 300 mM L-alanine).[9]

• Substrate Addition: If the ketone substrate is not fully soluble in the aqueous buffer, a co-solvent like DMSO (typically 5-20% v/v) can be added. Add the ketone substrate to the desired final concentration (e.g., 25-50 mM).[9]

• Enzyme Addition: Initiate the reaction by adding the ω-transaminase (as a lyophilized powder, cell-free extract, or immobilized enzyme) to the reaction mixture.

• Incubation: Incubate the reaction at a controlled temperature (typically 30-40 °C) with agitation.

• Reaction Monitoring: Periodically take samples from the reaction mixture to monitor the conversion of the ketone and the formation of the chiral amine using an appropriate analytical method (e.g., HPLC, GC).

• Work-up and Product Analysis: Once the reaction has reached completion or the desired conversion, stop the reaction (e.g., by adding a quenching agent or by protein precipitation). Extract the product and analyze the enantiomeric excess (ee) using chiral HPLC or GC.[10]

Self-Validation and Optimization:

• Control Reactions: Run a control reaction without the enzyme to ensure that no non-enzymatic amination occurs.

• pH and Temperature Optimization: The optimal pH and temperature can vary depending on the specific ω-TA used. Perform small-scale reactions at different pH values (e.g., 6.5-8.5) and temperatures (e.g., 25-45 °C) to determine the optimal conditions.

• Substrate and Enzyme Loading: Vary the concentrations of the ketone substrate and the enzyme to find the optimal balance between reaction rate and process efficiency.

II. Amine Dehydrogenases (AmDHs): Direct Asymmetric Reductive Amination

Amine dehydrogenases (AmDHs) are NAD(P)H-dependent enzymes that catalyze the direct asymmetric reductive amination of prochiral ketones with ammonia to produce chiral primary amines.[11][12][13] This class of enzymes is particularly attractive as it utilizes inexpensive ammonia as the amine source and avoids the equilibrium limitations associated with transaminases.[3] Many highly active AmDHs have been developed through the protein engineering of amino acid dehydrogenases.[11][14]

Reaction Mechanism and Cofactor Regeneration

The AmDH-catalyzed reaction proceeds via the formation of an imine intermediate from the ketone and ammonia, which is then stereoselectively reduced by the enzyme using a nicotinamide cofactor (NADH or NADPH).[15] The high cost of these cofactors prohibits their use in stoichiometric amounts, making in situ cofactor regeneration an absolute necessity for the economic viability of AmDH-catalyzed processes.[16][17]

A common and efficient method for cofactor regeneration is the use of a secondary enzyme system. For NADH regeneration, formate dehydrogenase (FDH) is often employed, which oxidizes formate to carbon dioxide.[16] For NADPH regeneration, glucose dehydrogenase (GDH) is a popular choice, oxidizing glucose to gluconolactone.[18]

Workflow for AmDH-Catalyzed Asymmetric Reductive Amination with Cofactor Regeneration

Caption: AmDH-catalyzed reductive amination workflow.

Protocol 2: Amine Dehydrogenase-Catalyzed Synthesis of a Chiral Primary Amine

This protocol describes a typical procedure for the asymmetric synthesis of a chiral primary amine from a prochiral ketone using an amine dehydrogenase with a glucose dehydrogenase-based cofactor regeneration system.

Materials:

• Amine dehydrogenase (AmDH)

• Glucose dehydrogenase (GDH)

• Prochiral ketone substrate

• Ammonium source (e.g., ammonium formate or ammonium chloride)

• NAD(P)H cofactor

• D-Glucose

• Buffer solution (e.g., 100 mM Tris-HCl buffer, pH 8.5)

• Organic co-solvent (e.g., isopropanol), if necessary

• Reaction vessel

• Analytical equipment (chiral HPLC or GC)

Procedure:

• Reaction Mixture Preparation: In a reaction vessel, dissolve D-glucose (e.g., 1.1 equivalents relative to the ketone) and the ammonium salt (e.g., 2 M ammonium formate) in the buffer.[18]

• Cofactor Addition: Add the NAD(P)H cofactor to a final concentration of approximately 0.2-1 mM.[18]

• Enzyme Addition: Add the GDH (e.g., 3 U/mL) and the AmDH (e.g., 0.5-1 mg/mL) to the reaction mixture.[18]

• Substrate Addition: Add the prochiral ketone substrate to the desired concentration (e.g., 50-200 mM).[18] If the substrate has limited aqueous solubility, a co-solvent can be used.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30 °C) with gentle agitation.

• Monitoring and Analysis: Monitor the reaction progress by periodically analyzing samples for ketone consumption and amine formation. After completion, determine the enantiomeric excess of the chiral amine product by chiral HPLC or GC.[10]

Data Presentation: Performance of Selected Amine Dehydrogenases

Enzyme	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Engineered LeuDH	Methyl isobutyl ketone	(R)-1,3-dimethylbutylamine	>99	>99	[11][12]
Engineered PheDH	Various ketones	(S)-amines	up to 95	>99	[19]
MsmeAmDH	Butan-2-one	(S)-butan-2-amine	>99	>99	[18]
Engineered AmDH	1-Hydroxy-2-butanone	(S)-1-amino-2-butanol	>99	>99	[13]

III. Imine Reductases (IREDs) and Reductive Aminases (RedAms): Versatility in Amine Synthesis

Imine reductases (IREDs) are a class of NAD(P)H-dependent oxidoreductases that catalyze the asymmetric reduction of C=N bonds.[15][20] They are highly versatile enzymes capable of producing primary, secondary, and tertiary chiral amines.[4][21] A subset of IREDs, known as reductive aminases (RedAms), can catalyze both the formation of the imine from a ketone and an amine, and its subsequent stereoselective reduction within the same active site.[15][22]

Synthetic Applications

IREDs and RedAms have a broad substrate scope and can be applied in several synthetic strategies:

• Asymmetric reduction of pre-formed imines: This is a straightforward approach where the imine is synthesized chemically and then reduced enzymatically.

• Reductive amination of ketones: RedAms, in particular, are well-suited for the one-pot reductive amination of a ketone with an amine.[23]

• Dynamic Kinetic Resolution (DKR): IREDs can be used in the DKR of racemic aldehydes or ketones to produce a single enantiomer of the corresponding amine.[21]

Similar to AmDHs, IREDs and RedAms require a cofactor regeneration system for preparative-scale synthesis.

Logical Flow for Screening and Applying an Imine Reductase

Caption: Workflow for IRED/RedAm selection and application.

Protocol 3: IRED-Catalyzed Reductive Amination of a Ketone to a Secondary Amine

This protocol outlines a general procedure for the synthesis of a chiral secondary amine using an imine reductase and a glucose/GDH cofactor regeneration system.

Materials:

• Imine reductase (IRED) or Reductive aminase (RedAm)

• Glucose dehydrogenase (GDH)

• Ketone substrate

• Primary amine

• NADP+

• D-Glucose

• Buffer solution (e.g., 100 mM Tris-HCl, pH 9.0)

• DMSO (as co-solvent)

• Reaction vessel

• Analytical equipment (chiral HPLC or GC)

Procedure:

• Reaction Setup: In a reaction vessel, combine the buffer, D-glucose (50 mM), NADP+ (0.5 mM), and the primary amine (100 mM).[24]

• Enzyme Addition: Add the GDH (e.g., 0.5 mg/mL) and the IRED/RedAm (as cell-free extract, e.g., 5 mg/mL) to the mixture.[24]

• Substrate Addition: Dissolve the ketone substrate in a minimal amount of DMSO and add it to the reaction mixture to a final concentration of 5 mM.[24] The final DMSO concentration should be low (e.g., 1% v/v).

• Incubation: Incubate the reaction at 30 °C with agitation for 24 hours.[24]

• Analysis: Quench the reaction, extract the product, and determine the conversion and enantiomeric excess using chiral HPLC or GC.[10]

IV. Monoamine Oxidases (MAOs) for Deracemization

Monoamine oxidases (MAOs) are flavin-dependent enzymes that catalyze the oxidation of amines to imines.[25] While not directly used for asymmetric synthesis from prochiral precursors, they are powerful tools for the deracemization of racemic amines.[2][26]

Deracemization Strategy

The deracemization process involves the stereoselective oxidation of one enantiomer of a racemic amine by an engineered MAO to the corresponding imine.[27] This imine is then non-selectively reduced back to the racemic amine by a chemical reducing agent, such as ammonia-borane.[28] Over time, this cyclic process leads to the enrichment of the non-preferred enantiomer of the MAO, ultimately yielding a single enantiomer in high optical purity and theoretical yield of 100%.[26]

Protocol 4: MAO-Catalyzed Deracemization of a Racemic Amine

This protocol provides a general method for the deracemization of a racemic secondary amine using a monoamine oxidase variant.

Materials:

• Engineered Monoamine Oxidase (e.g., MAO-N variant)[26]

• Racemic amine substrate

• Non-selective reducing agent (e.g., ammonia-borane complex)

• Buffer solution (e.g., 100 mM potassium phosphate buffer, pH 7.5)

• Organic co-solvent (e.g., DMSO)

• Reaction vessel

• Analytical equipment (chiral HPLC or GC)

Procedure:

• Reaction Mixture: In a reaction vessel, dissolve the racemic amine substrate in the buffer, using a minimal amount of co-solvent if necessary.

• Reducing Agent: Add the ammonia-borane complex to the reaction mixture.

• Enzyme Addition: Initiate the reaction by adding the MAO-N variant (as a whole-cell catalyst or cell-free extract).

• Incubation: Incubate the reaction at a controlled temperature (e.g., 37 °C) with agitation, ensuring adequate aeration as molecular oxygen is the oxidant.[26]

• Monitoring and Analysis: Monitor the enantiomeric excess of the amine over time using chiral HPLC. The reaction is complete when the ee of the desired enantiomer no longer increases.[10]

• Work-up: Upon completion, quench the reaction, extract the product, and purify the enantiomerically enriched amine.

V. Enzyme Immobilization: Enhancing Stability and Reusability

For industrial applications, the reusability and stability of biocatalysts are of paramount importance. Enzyme immobilization, the confinement of an enzyme onto or within an insoluble support, addresses these needs.[29][30]

Common Immobilization Techniques:

• Adsorption: The enzyme is physically bound to the surface of a support material through weak interactions like van der Waals forces or hydrogen bonds.[29][30]

• Covalent Binding: The enzyme is attached to the support via stable covalent bonds.[29][30]

• Entrapment: The enzyme is physically confined within the pores of a polymer matrix or gel.[29][31]

• Cross-Linking: Enzyme molecules are cross-linked to each other to form aggregates (CLEAs) or crystals (CLECs).[30]

The choice of immobilization method depends on the specific enzyme and the process requirements.[32][33] Immobilized enzymes can be easily separated from the reaction mixture, allowing for their reuse and facilitating continuous flow processes.[31][34]

VI. Analytical Methods for Determining Enantiomeric Excess

The accurate determination of the enantiomeric excess (ee) is crucial for evaluating the success of an asymmetric synthesis.[10] Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography (GC) are the most common techniques used for this purpose.[35]

General Protocol for Chiral HPLC Analysis:

• Column Selection: Choose a suitable chiral stationary phase (CSP) column based on the structure of the amine. Polysaccharide-based columns are widely used.[10]

• Mobile Phase Optimization: Develop a mobile phase (typically a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol) that provides good separation of the two enantiomers.

• Sample Preparation: Prepare a solution of the amine product in the mobile phase. It is often necessary to derivatize the amine to improve its chromatographic properties.

• Analysis: Inject a racemic standard to determine the retention times of both enantiomers. Then, inject the sample from the biocatalytic reaction.

• Calculation of ee: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100.[10]

For some amines, NMR spectroscopy using chiral solvating agents can also be a rapid method for determining enantiopurity.[36]

Conclusion

The biocatalytic synthesis of chiral amines offers a green, efficient, and highly selective alternative to traditional chemical methods. The continued discovery of novel enzymes and the application of protein engineering are constantly expanding the scope and applicability of this powerful technology.[37][38] By understanding the principles behind different enzyme classes, optimizing reaction conditions, and employing robust analytical methods, researchers and drug development professionals can harness the power of biocatalysis to create the next generation of chiral amine-containing molecules.

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Application of 1-(3-Propoxyphenyl)ethanamine in Neuroscience Research: A Technical Guide

Introduction: Targeting the Orphan Receptor GPR52 for Novel Neurotherapeutics

The G protein-coupled receptor 52 (GPR52) has emerged as a compelling target in neuroscience drug discovery, particularly for the treatment of psychiatric disorders such as schizophrenia.[1] GPR52 is an orphan receptor, meaning its endogenous ligand has yet to be identified, but its strategic expression profile and signaling characteristics present a unique therapeutic opportunity.[1] This Gαs-coupled receptor is highly expressed in brain regions critical for cognition and emotional regulation, including the striatum and prefrontal cortex.[1] Notably, its expression is often co-localized with dopamine receptors, suggesting a pivotal role in modulating dopaminergic neurotransmission.[1]

Activation of GPR52 is hypothesized to offer a dual benefit for schizophrenia treatment: ameliorating the positive symptoms by counteracting hyperdopaminergic states in the striatum, and addressing the cognitive and negative symptoms by enhancing cortical function.[2] This has spurred the development of synthetic agonists to probe the receptor's function and validate its therapeutic potential.

1-(3-Propoxyphenyl)ethanamine and its enantiomers, such as (1R)-1-(3-propoxyphenyl)ethanamine, represent foundational chemical scaffolds for more complex GPR52 agonists. While much of the published literature focuses on highly optimized derivatives, understanding the application of this core structure is crucial for researchers initiating studies on GPR52. This guide provides a comprehensive overview of the mechanism of action of 1-(3-Propoxyphenyl)ethanamine as a GPR52 agonist, along with detailed protocols for its characterization in vitro and in vivo.

Chemical Identity and Properties

For the purpose of this guide, we will focus on the racemic mixture and the more extensively cited (R)-enantiomer.

Property	(1R)-1-(3-propoxyphenyl)ethanamine	1-(3-propoxyphenyl)ethanamine (Racemic)
IUPAC Name	(1R)-1-(3-propoxyphenyl)ethanamine	1-(3-propoxyphenyl)ethanamine
Molecular Formula	C11H17NO	C11H17NO
Molecular Weight	179.26 g/mol [3]	179.26 g/mol [4]
CAS Number	Not available	925650-26-6[4]
PubChem CID	28307555[3]	Not available
Appearance	Varies (typically an oil or solid)	Varies (typically an oil or solid)
Solubility	Soluble in organic solvents like DMSO and ethanol.	Soluble in organic solvents like DMSO and ethanol.

Note on Chirality: As with many pharmacologically active molecules, the chirality of 1-(3-propoxyphenyl)ethanamine is critical. It is advisable to test both the racemate and individual enantiomers to determine if there is stereo-specific activity at GPR52.

Commercial Availability: The racemic mixture of 1-(3-propoxyphenyl)ethanamine can be sourced from suppliers such as Sigma-Aldrich (ChemBridge Corporation).[4] Researchers should verify the purity and identity of the compound upon receipt.

Mechanism of Action: Dual Signaling Pathways of GPR52

As a Gαs-coupled GPCR, GPR52's primary signaling cascade upon agonist binding is the activation of adenylyl cyclase, leading to an increase in the intracellular second messenger cyclic adenosine monophosphate (cAMP).[1] This increase in cAMP subsequently activates Protein Kinase A (PKA), which can phosphorylate a multitude of downstream targets, including transcription factors like the cAMP response element-binding protein (CREB), to modulate gene expression and neuronal function.[1]

In addition to the canonical Gs/cAMP pathway, GPR52 can also engage β-arrestin signaling.[1] Upon agonist-induced receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited to the receptor. This interaction not only desensitizes the G protein signaling but also initiates a distinct wave of signaling, including the activation of the extracellular signal-regulated kinase (ERK) pathway.[1] The balance between G protein-dependent and β-arrestin-dependent signaling, known as "biased agonism," is an important consideration in drug development, as each pathway may contribute differently to the therapeutic effects and potential side effects of a GPR52 agonist.

Caption: Workflow for the GPR52 cAMP HTRF assay.

Materials:

• HEK293 or CHO cells stably expressing human GPR52

• Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

• Stimulation buffer (e.g., HBSS with 20 mM HEPES and 500 µM IBMX)

• 1-(3-Propoxyphenyl)ethanamine

• HTRF cAMP assay kit (e.g., from Cisbio)

• 384-well white, low-volume assay plates

• HTRF-compatible microplate reader

Step-by-Step Protocol:

• Cell Culture: Maintain GPR52-expressing cells in appropriate culture medium. Ensure cells are in a logarithmic growth phase and healthy.

• Cell Preparation: On the day of the assay, harvest cells and resuspend them in stimulation buffer to the desired density (typically 2,000-5,000 cells per well). The phosphodiesterase inhibitor (IBMX) is crucial to prevent cAMP degradation.

• Compound Preparation: Prepare a serial dilution of 1-(3-Propoxyphenyl)ethanamine in stimulation buffer. A typical starting concentration is 10 mM, with 1:3 or 1:5 dilutions.

• Assay Plating: Dispense 5 µL of the cell suspension into each well of the 384-well plate.

• Compound Addition: Add 5 µL of the diluted compound solutions to the wells. Include vehicle-only (e.g., 0.1% DMSO) controls for basal cAMP levels.

• Stimulation: Cover the plate and incubate for 30 minutes at room temperature. [5]7. Detection: Following the manufacturer's instructions, prepare the HTRF detection reagents. [2]Add 5 µL of the cAMP-d2 conjugate solution, followed by 5 µL of the anti-cAMP-Cryptate antibody solution to each well. [2]8. Final Incubation: Seal the plate and incubate for 60 minutes at room temperature, protected from light. [2]9. Data Acquisition: Read the plate on an HTRF-compatible reader, measuring fluorescence emission at 665 nm and 620 nm.

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) for each well. Convert these ratios to cAMP concentrations using a standard curve run in parallel. Plot the cAMP concentration against the log of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy).

Protocol 2: β-Arrestin Recruitment Assay (PathHunter®)

This protocol uses the DiscoverX PathHunter® enzyme fragment complementation (EFC) technology to measure the recruitment of β-arrestin to GPR52.

Caption: Workflow for the GPR52 β-Arrestin recruitment assay.

Materials:

• PathHunter® GPR52 β-Arrestin cell line (DiscoverX)

• AssayComplete™ Cell Plating Reagent (DiscoverX)

• 1-(3-Propoxyphenyl)ethanamine

• PathHunter® Detection Reagents (DiscoverX)

• 384-well white, solid-bottom tissue culture-treated assay plates

• Standard luminescence plate reader

Step-by-Step Protocol:

• Cell Plating: On the day before the assay, thaw and plate the PathHunter® GPR52 cells in the provided AssayComplete™ Cell Plating Reagent into a 384-well plate. [6][7]2. Overnight Incubation: Incubate the plate overnight at 37°C in a 5% CO2 incubator. [6]3. Compound Preparation: Prepare serial dilutions of 1-(3-Propoxyphenyl)ethanamine in the appropriate assay buffer.

• Compound Addition: Add the diluted compound solutions to the wells containing the cells.

• Stimulation: Incubate the plate for 90 minutes at 37°C. [7]6. Detection: Prepare the PathHunter® detection reagent solution according to the manufacturer's protocol. Add the detection solution to each well.

• Final Incubation: Incubate the plate for 60 minutes at room temperature.

• Data Acquisition: Read the chemiluminescence signal on a standard plate reader.

• Data Analysis: Plot the relative light units (RLU) against the log of the agonist concentration. Fit the data to a four-parameter logistic equation to determine the EC50 and Emax for β-arrestin recruitment.

Representative Data for GPR52 Agonists

Compound	Assay Type	EC50 (nM)	Emax (%)	Reference
Compound 2 (Nakahata et al., 2018)	cAMP Accumulation	21	103	[8]
Compound 12c (Wang et al., 2020)	GloSensor cAMP	135	136 (relative to compound 8)	[1][9]
Compound 17 (Nakahata et al., 2018)	cAMP Accumulation	21	103	[8]
HTL0041178	cAMP Accumulation	27.5	Not specified	[1][10]

In Vivo Characterization: Models of Antipsychotic-like Activity

The amphetamine-induced hyperlocomotion model in rodents is a widely used preclinical screen for potential antipsychotic drugs. This model is based on the principle that psychostimulants like amphetamine increase locomotor activity by enhancing dopamine release in the striatum, mimicking aspects of the hyperdopaminergic state associated with psychosis.

Protocol 3: Amphetamine-Induced Hyperlocomotion in Mice

Objective: To assess the ability of 1-(3-Propoxyphenyl)ethanamine to attenuate the increase in locomotor activity induced by d-amphetamine.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• 1-(3-Propoxyphenyl)ethanamine

• d-amphetamine sulfate

• Vehicle (e.g., saline, 5% DMSO/5% Tween 80 in saline)

• Open-field activity chambers equipped with infrared beams

• Animal scale

• Syringes and needles for administration (e.g., oral gavage, intraperitoneal injection)

Step-by-Step Protocol:

• Acclimation: Acclimate mice to the animal facility for at least one week before the experiment. On the day of the experiment, allow mice to acclimate to the testing room for at least 60 minutes.

• Habituation: Place individual mice into the open-field chambers and allow them to habituate for 30-60 minutes. This allows for the measurement of baseline locomotor activity.

• Compound Administration: Administer 1-(3-Propoxyphenyl)ethanamine or its vehicle via the desired route (e.g., oral gavage or intraperitoneal injection). The dose should be determined from pilot studies, but based on related compounds, a range of 1-30 mg/kg could be explored. [1][9]4. Pre-treatment Interval: Allow for a pre-treatment period, typically 30-60 minutes, for the compound to be absorbed and distributed.

• Psychostimulant Challenge: Administer d-amphetamine (typically 1-3 mg/kg, i.p.) or saline to the mice.

• Data Collection: Immediately place the mice back into the open-field chambers and record locomotor activity (e.g., total distance traveled, beam breaks) for 60-90 minutes.

• Data Analysis: Analyze the locomotor activity data in time bins (e.g., 5-minute intervals) and as a cumulative total. Compare the activity of mice treated with vehicle + amphetamine to those treated with 1-(3-Propoxyphenyl)ethanamine + amphetamine. A significant reduction in amphetamine-induced hyperlocomotion by the test compound is indicative of antipsychotic-like activity. Statistical analysis is typically performed using a two-way ANOVA followed by post-hoc tests.

Conclusion and Future Directions

1-(3-Propoxyphenyl)ethanamine serves as a valuable pharmacological tool for investigating the role of GPR52 in neuroscience. The protocols detailed in this guide provide a robust framework for its characterization, from initial in vitro potency and efficacy determination to in vivo assessment of its potential therapeutic effects. By elucidating the dual signaling capabilities of GPR52 agonists and their impact on animal models of psychiatric disorders, researchers can contribute to the validation of GPR52 as a novel target for the treatment of schizophrenia and other CNS disorders. Future research should focus on determining the stereo-specific activity of 1-(3-Propoxyphenyl)ethanamine's enantiomers and exploring the therapeutic implications of biased agonism at GPR52.

References

• National Center for Biotechnology Information (2017). Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. Available from: [Link]

• Wang, P., et al. (2021). Orphan GPR52 as an emerging neurotherapeutic target. Acta Pharmacologica Sinica, 42(11), 1749–1759. Available from: [Link]

• PerkinElmer (2024). How to run a cAMP HTRF assay. Available from: [Link]

• DiscoverX Corporation. PathHunter® β-Arrestin GPCR Assays. Available from: [Link]

• National Center for Biotechnology Information (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. Available from: [Link]

• National Center for Biotechnology Information (2010). Table 4, Detailed protocol for the DiscoveRx D3 PathHunter® β-arrestin selectivity assay - Probe Reports from the NIH Molecular Libraries Program. Available from: [Link]

• Wang, P., et al. (2020). Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior. Journal of Medicinal Chemistry, 63(22), 13951–13972. Available from: [Link]

• Wang, P., et al. (2020). Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior. Journal of Medicinal Chemistry, 63(22), 13951-13972. Available from: [Link]

• Cisbio Bioassays (2019). Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). Available from: [Link]

• DiscoverX Corporation. PathHunter® eXpress β-Arrestin Human and Ortholog GPCR Assays. Available from: [Link]

• Molecular Devices (2023). Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay. Available from: [Link]

• Hatzipantelis, C. J., et al. (2020). In the Loop: Extrastriatal Regulation of Spiny Projection Neurons by GPR52. ACS Chemical Neuroscience, 11(13), 1946–1957. Available from: [Link]

• Wang, P., et al. (2020). Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior. ACS Publications. Available from: [Link]

• DiscoverX Corporation. PathHunter® eXpress GIPR CHO-K1 β-Arrestin GPCR Assay. Available from: [Link]

• Komatsu, H., et al. (2021). GPR52 accelerates fatty acid biosynthesis in a ligand-dependent manner in hepatocytes and in response to excessive fat intake in mice. Scientific Reports, 11(1), 8780. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 28307555, (1R)-1-(3-propoxyphenyl)ethanamine. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 30113492, (1R)-1-(3-methoxy-4-propoxyphenyl)ethanamine. Available from: [Link]

• Poulter, S., et al. (2023). The Identification of GPR52 Agonist HTL0041178, a Potential Therapy for Schizophrenia and Related Psychiatric Disorders. ACS Medicinal Chemistry Letters, 14(4), 465–471. Available from: [Link]

• Wong, E., et al. (2023). Orphan receptor-GPR52 inverse agonist efficacy in ameliorating chronic stress-related deficits in reward motivation and phasic accumbal dopamine activity in mice. Translational Psychiatry, 13(1), 101. Available from: [Link]

• Wang, P., et al. (2024). Discovery of 3-((4-benzylpyridin-2-yl)amino)benzamide Derivatives as Potent GPR52 G Protein-Biased Agonists. ChemRxiv. Available from: [Link]

• Wang, P., et al. (2024). Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. ChemRxiv. Available from: [Link]

• Nakahata, T., et al. (2018). Design and Synthesis of 1-(1-benzothiophen-7-yl)-1H-pyrazole, a Novel Series of G Protein-Coupled Receptor 52 (GPR52) Agonists. Bioorganic & Medicinal Chemistry, 26(8), 1598–1608. Available from: [Link]

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Application Note: 1-(3-Propoxyphenyl)ethanamine as a Molecular Probe for Monoamine Oxidase B (MAO-B) Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling a Novel Probe for a Classic Target

Monoamine Oxidase B (MAO-B) is a critical flavoenzyme located on the outer mitochondrial membrane, responsible for the oxidative deamination of key neurotransmitters, including dopamine and phenylethylamine.[1][2] Its dysregulation is implicated in the pathophysiology of neurodegenerative disorders, most notably Parkinson's disease, making it a well-established therapeutic target.[3] The development of selective MAO-B inhibitors is a cornerstone of therapeutic strategies aimed at increasing synaptic dopamine levels and mitigating oxidative stress in the brain.[1][3]

The phenethylamine scaffold is a privileged motif in the design of MAO inhibitors.[1][4] This application note introduces 1-(3-Propoxyphenyl)ethanamine (PPEA) , a novel derivative, as a high-affinity molecular probe for investigating MAO-B activity and engagement. Its structural features suggest a potential for selective and potent interaction within the MAO-B active site. The purpose of this guide is to provide a comprehensive framework for the synthesis, characterization, and application of PPEA as a molecular probe to quantify MAO-B inhibition and validate target engagement in both in vitro and cellular contexts. Understanding the principles of molecular probe design is crucial for developing such tools for target validation in biomedical research.[5][6][7][8]

Physicochemical Properties of PPEA

A thorough understanding of the physicochemical properties of a molecular probe is fundamental to its application. The following table summarizes the computed properties for 1-(3-Propoxyphenyl)ethanamine.

Property	Value	Source
Molecular Formula	C11H17NO	PubChem CID: 28307555[9]
Molecular Weight	179.26 g/mol	PubChem CID: 28307555[9]
XLogP3-AA (Lipophilicity)	2.0	PubChem CID: 28307555[9]
Hydrogen Bond Donor Count	1	PubChem CID: 28307555[9]
Hydrogen Bond Acceptor Count	2	PubChem CID: 28307555[9]
Rotatable Bond Count	4	PubChem CID: 28307555[9]
IUPAC Name	1-(3-propoxyphenyl)ethanamine	Sigma-Aldrich[10]

Synthesis and Quality Control of PPEA

A reliable and scalable synthetic route is essential for the production of a high-quality molecular probe. The proposed synthesis of PPEA is a two-step process starting from 3-hydroxyacetophenone.

Workflow for PPEA Synthesis and Purification

Caption: Synthetic and purification workflow for 1-(3-Propoxyphenyl)ethanamine (PPEA).

Protocol 1: Synthesis of 1-(3-Propoxyphenyl)ethanamine (PPEA)

Step 1: Williamson Ether Synthesis to form 1-(3-Propoxyphenyl)ethanone

• To a solution of 3-hydroxyacetophenone (1.0 eq) in acetone, add potassium carbonate (K2CO3, 2.0 eq).

• Add 1-bromopropane (1.2 eq) dropwise to the stirring mixture.

• Reflux the reaction mixture for 12-16 hours, monitoring completion by Thin Layer Chromatography (TLC).

• After completion, filter the solid K2CO3 and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude intermediate, 1-(3-propoxyphenyl)ethanone, which can be used in the next step without further purification if purity is >95%.

Step 2: Reductive Amination to form 1-(3-Propoxyphenyl)ethanamine (PPEA)

• Dissolve 1-(3-propoxyphenyl)ethanone (1.0 eq) and ammonium acetate (10 eq) in methanol.

• Add sodium cyanoborohydride (NaBH3CN, 1.5 eq) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction by the slow addition of 1M HCl until the pH is ~2.

• Stir for 1 hour, then basify with 4M NaOH to pH ~10.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield crude PPEA.

Protocol 2: Purification and Quality Control

• Purification: Purify the crude PPEA using silica gel column chromatography with a dichloromethane/methanol/ammonia gradient.

• Quality Control:

  • NMR Spectroscopy: Confirm the structure of the purified product using 1H and 13C NMR.

  • Mass Spectrometry (MS): Verify the molecular weight of PPEA.

  • HPLC: Determine the purity of the final compound, which should be >98% for use as a molecular probe.

Application: In Vitro Characterization of MAO-B Inhibition

The primary application of PPEA is to quantify the inhibition of MAO-B. This is achieved through a fluorometric enzyme inhibition assay to determine the IC50 value, followed by kinetic studies to elucidate the mechanism of inhibition.

Protocol 3: MAO-B Enzyme Inhibition Assay (IC50 Determination)

This protocol is adapted from standard fluorometric methods for MAO-B activity.[11][12][13]

Materials:

• Human recombinant MAO-B enzyme (Sigma-Aldrich)[11]

• MAO-B Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 7.4)[11]

• PPEA (test inhibitor)

• Selegiline (positive control inhibitor)[11]

• Tyramine (MAO-B substrate)[11]

• Amplex® Red Reagent (Thermo Fisher Scientific)[11]

• Horseradish Peroxidase (HRP)[11]

• 96-well black, flat-bottom plates

• Fluorometric plate reader (Ex/Em = 535/587 nm)[13]

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of PPEA in DMSO. Create a serial dilution in MAO-B Assay Buffer to achieve a range of final assay concentrations (e.g., 0.1 nM to 100 µM).

  • Prepare working solutions of Selegiline, MAO-B enzyme, and substrate mixture (Amplex Red, HRP, Tyramine) in assay buffer according to manufacturer recommendations.[13][14]

• Assay Plate Setup:

  • Add 10 µL of serially diluted PPEA, Selegiline (positive control), or assay buffer (enzyme control) to the wells of a 96-well plate.[13]

  • Add 50 µL of the MAO-B enzyme solution to each well.[14]

  • Incubate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme.[13][14]

• Initiate Reaction:

  • Add 40 µL of the MAO-B substrate solution to each well to start the reaction.[14]

• Measurement:

  • Immediately measure the fluorescence kinetically at 37°C for 30-40 minutes, taking readings every 1-2 minutes.[13]

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the kinetic curve).

  • Calculate the percentage of inhibition for each PPEA concentration relative to the enzyme control.

  • Plot the percent inhibition against the logarithm of PPEA concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[15]

Protocol 4: Determining the Mechanism of Inhibition (Michaelis-Menten Kinetics)

To understand how PPEA interacts with MAO-B, kinetic studies are performed by measuring the enzyme's reaction rate at various substrate concentrations in the presence and absence of the inhibitor.[16][17]

Procedure:

• Perform the MAO-B enzymatic assay as described in Protocol 3.

• For each fixed concentration of PPEA (e.g., 0, 0.5 x IC50, 1 x IC50, 2 x IC50), vary the concentration of the tyramine substrate.

• Measure the initial reaction velocity (v) for each substrate concentration.

• Data Analysis:

  • Plot the initial velocity (v) against the substrate concentration ([S]) for each inhibitor concentration to generate Michaelis-Menten curves.[18]

  • Transform the data using a Lineweaver-Burk plot (1/v vs. 1/[S]) to visualize the effect of the inhibitor on Vmax (the maximum reaction rate) and Km (the Michaelis constant, representing the substrate concentration at half-maximal velocity).[17][18]

  • Analyze the changes in Vmax and Km to determine the inhibition type (e.g., competitive, non-competitive, or mixed).[16][17][19]

Interpreting Kinetic Data

Caption: Interpretation of Lineweaver-Burk plots for determining the mechanism of enzyme inhibition.

Application: Cellular Target Engagement

Confirming that a molecular probe interacts with its intended target within a complex cellular environment is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, based on the principle of ligand-induced thermal stabilization of the target protein.[20][21][22]

Protocol 5: Cellular Thermal Shift Assay (CETSA)

This protocol outlines a Western blot-based CETSA to confirm the binding of PPEA to MAO-B in intact cells.[21][23]

Materials:

• Cell line expressing endogenous or over-expressed MAO-B (e.g., SH-SY5Y neuroblastoma cells).

• Complete cell culture medium.

• PPEA.

• Phosphate-buffered saline (PBS).

• Lysis buffer with protease inhibitors.

• Anti-MAO-B primary antibody.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with either vehicle (DMSO) or a saturating concentration of PPEA (e.g., 10-50 x IC50) for 1-2 hours.[23]

• Heat Shock:

  • Harvest and resuspend the cells in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.[20]

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Separate the soluble protein fraction (containing non-aggregated protein) from the precipitated aggregates by centrifugation at high speed.[21]

  • Transfer the supernatant to a new tube and determine the protein concentration.

• Western Blot Analysis:

  • Separate equal amounts of soluble protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-MAO-B antibody, followed by an HRP-conjugated secondary antibody.

  • Visualize the bands using a chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensity for each temperature point.

  • Plot the relative amount of soluble MAO-B as a function of temperature for both vehicle- and PPEA-treated samples.

  • A shift in the melting curve to higher temperatures in the PPEA-treated sample indicates thermal stabilization and confirms target engagement.[21][22]

CETSA Workflow

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Conclusion

1-(3-Propoxyphenyl)ethanamine (PPEA) serves as a valuable molecular probe for the investigation of Monoamine Oxidase B. The protocols detailed in this application note provide a comprehensive guide for its synthesis, purification, and use in quantifying MAO-B inhibition in vitro and confirming target engagement in a cellular context. By employing PPEA, researchers can gain deeper insights into the pharmacology of MAO-B and accelerate the discovery of novel therapeutics for neurodegenerative diseases.

References

• Michaelis-Menten kinetics and inhibition. (n.d.). Fiveable.
• Application Notes and Protocols for MAO-B-IN-30 Enzymatic Activity Assay. (n.d.). Benchchem.
• Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples. (n.d.). Pharmaguideline.
• An enzymatic assay for the MAO-B inhibitor selegiline in plasma. (n.d.). PubMed.
• Assay in Summary_ki. (n.d.). BindingDB.
• Cellular thermal shift assay. (n.d.). Grokipedia.
• Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) (#BN01013). (n.d.). Assay Genie.
• Monoamine Oxidase B Inhibitor Screening Kit (Fluorometric) (MAK296) - Technical Bulletin. (n.d.). Sigma-Aldrich.
• Enzyme Inhibitor Terms and Calculations. (n.d.). Sigma-Aldrich.
• The cellular thermal shift assay for evaluating drug target interactions in cells. (2014). SciSpace.
• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). NCBI.
• Enzyme inhibition and kinetics graphs. (n.d.). Khan Academy.
• Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. (n.d.). AACR Journals.
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Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 1-(3-Propoxyphenyl)ethanamine

Welcome to the technical support center for the synthesis of chiral amines. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with stereoselectivity in the synthesis of 1-(3-Propoxyphenyl)ethanamine and related structures. Here, we provide in-depth troubleshooting advice, detailed protocols, and comparative data to help you overcome common hurdles and achieve your desired stereochemical purity.

Frequently Asked Questions (FAQs)

Q1: We are attempting a reductive amination of 3-propoxyacetophenone and are getting a nearly racemic mixture of 1-(3-Propoxyphenyl)ethanamine. What are the likely causes?

A1: Obtaining a racemic or near-racemic product from a standard reductive amination is expected in the absence of a chiral influence. The direct reduction of the intermediate imine does not inherently favor the formation of one enantiomer over the other. To induce stereoselectivity, you must introduce a chiral element into the reaction. The primary strategies to achieve this are:

• Asymmetric Hydrogenation/Reduction: This is the most direct approach, where a prochiral ketone or imine is reduced using a chiral catalyst and a hydrogen source.[1][2][3] The catalyst, typically a transition metal complex with a chiral ligand, creates a chiral environment that forces the reaction to proceed through a lower-energy transition state for one enantiomer, leading to a stereochemically enriched product.[2]

• Use of a Chiral Auxiliary: A chiral auxiliary can be attached to the amine or ketone, directing the subsequent reduction to occur from a specific face of the molecule. This creates a diastereomeric intermediate that can be separated, followed by the removal of the auxiliary.

• Resolution of the Racemic Mixture: If asymmetric synthesis is not feasible, you can synthesize the racemic amine and then separate the enantiomers. Common methods include classical resolution via diastereomeric salt crystallization or enzymatic kinetic resolution.[4][5][6]

Q2: What is the fundamental difference between asymmetric synthesis and chiral resolution, and how do I choose the best strategy?

A2: The choice between these two fundamental strategies depends on factors like available resources, scale, and the desired efficiency.

• Asymmetric Synthesis aims to create the desired enantiomer directly from a prochiral starting material.[7] An ideal asymmetric synthesis can theoretically yield 100% of the desired enantiomer. This is often the more elegant and atom-economical approach.[7]

• Chiral Resolution involves the separation of a pre-formed racemic mixture.[4][5] The most significant drawback of classical resolution is that the maximum theoretical yield for the desired enantiomer is 50%, as the other half must be discarded or racemized and recycled in a separate process.[4][5]

Use the following decision tree to guide your strategy:

Caption: Decision tree for selecting a stereoselective strategy.

Q3: We opted for diastereomeric salt crystallization, but the separation is inefficient. What are the critical parameters to optimize?

A3: Diastereomeric salt crystallization relies on the different physical properties, primarily solubility, of the two diastereomeric salts formed between your racemic amine and a chiral resolving agent.[4][8] Inefficiency often stems from:

• Poor Choice of Resolving Agent: The interaction between the amine and the chiral acid must lead to well-defined, crystalline salts with a significant solubility difference. Common resolving agents for amines include tartaric acid, mandelic acid, and camphorsulfonic acid.[5][9]

• Incorrect Solvent System: The solvent is critical. You need a solvent (or solvent mixture) where one diastereomeric salt is sparingly soluble and crystallizes out, while the other remains in solution. Extensive solvent screening is often necessary.

• Temperature and Cooling Rate: Crystallization is a thermodynamic process. A slow cooling rate generally promotes the formation of larger, purer crystals. A crash-cooling approach often traps impurities and the undesired diastereomer.

• Concentration: Supersaturation is the driving force for crystallization. If the solution is too dilute, no crystals will form. If it's too concentrated, both diastereomers may precipitate.

Q4: When should I consider a biocatalytic approach for synthesizing 1-(3-Propoxyphenyl)ethanamine?

A4: Biocatalysis, which uses enzymes to perform chemical transformations, is an increasingly powerful tool for producing chiral amines with exceptionally high stereoselectivity.[10][11] Consider a biocatalytic approach when:

• Extremely High Enantiomeric Excess (ee >99%) is Required: Enzymes often exhibit near-perfect stereoselectivity.[10][12]

• "Green" or Sustainable Chemistry is a Priority: Biocatalytic reactions are typically run in aqueous media under mild temperature and pH conditions, avoiding harsh reagents and heavy metals.[10]

• Traditional Chemical Methods Fail: When asymmetric catalysts or resolution methods provide poor selectivity, enzymes can offer a viable alternative.

Common biocatalytic methods include enzymatic kinetic resolution using lipases or proteases[8][13][14], or asymmetric synthesis using transaminases (ATAs) or imine reductases (IREDs).[10][12][15]

Troubleshooting Guides & Experimental Protocols

This section provides detailed procedures for common strategies to overcome poor stereoselectivity.

Strategy 1: Asymmetric Reduction of a Prochiral Ketone

This approach focuses on creating the chiral center directly via the stereoselective reduction of the corresponding ketone, 3-propoxyacetophenone. The Corey-Bakshi-Shibata (CBS) reduction is a reliable and well-documented method for this transformation.[16]

Protocol 1: Asymmetric Reduction of 3-Propoxyacetophenone via CBS Catalysis

• Catalyst Preparation (In Situ):

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (5-10 mol%).[16]

  • Add anhydrous tetrahydrofuran (THF).

  • Add trimethylborate (1.1 equivalents relative to the chiral alcohol) and stir for 30 minutes at room temperature.[16]

  • Add 1.0 M borane-THF complex (1.0 equivalent relative to the chiral alcohol) and stir for another 15 minutes. The oxazaborolidine catalyst is now formed in situ.[16]

• Ketone Reduction:

  • Cool the reaction mixture to the desired temperature (0 °C to -40 °C; lower temperatures often improve selectivity).

  • Slowly add a solution of 3-propoxyacetophenone (1.0 equivalent) in anhydrous THF via a syringe pump over 1-2 hours. The slow addition is crucial to prevent the uncatalyzed background reaction.[17]

  • Add additional borane-THF complex (0.6 equivalents) simultaneously with the ketone or after the initial addition.

  • Allow the reaction to stir for several hours until completion (monitor by TLC or LC-MS).

• Work-up and Conversion to Amine:

  • Carefully quench the reaction by the slow addition of methanol at low temperature.

  • Warm to room temperature and remove the solvent under reduced pressure.

  • The resulting chiral alcohol, (S)-1-(3-propoxyphenyl)ethanol, can be converted to the amine via a Mitsunobu reaction or by activation of the hydroxyl group (e.g., as a tosylate or mesylate) followed by displacement with an amine source (e.g., sodium azide followed by reduction).

• Analysis:

  • Determine the enantiomeric excess (e.e.%) of the chiral alcohol product using chiral HPLC or chiral GC.[17]

Strategy 2: Resolution of a Racemic Amine

If you have already synthesized racemic 1-(3-propoxyphenyl)ethanamine, classical resolution is a viable path to obtaining a single enantiomer. This protocol uses a chiral acid to form diastereomeric salts that can be separated by crystallization.[4][8][18]

Protocol 2: Chiral Resolution via Diastereomeric Salt Crystallization

• Salt Formation:

  • Dissolve racemic 1-(3-propoxyphenyl)ethanamine (1.0 equivalent) in a suitable solvent (e.g., methanol, ethanol, or isopropanol).

  • In a separate flask, dissolve a chiral resolving agent such as (+)-tartaric acid or (R)-(-)-mandelic acid (0.5 equivalents) in the same solvent, heating gently if necessary.[9]

  • Slowly add the resolving agent solution to the amine solution with stirring. A precipitate may form immediately.

• Crystallization:

  • Heat the mixture until the solid redissolves completely.

  • Allow the solution to cool slowly to room temperature, then potentially to a lower temperature (e.g., 4 °C) to maximize crystal formation. Slow cooling is paramount for selective crystallization.[18]

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent. This crystalline solid is the less soluble diastereomeric salt, enriched in one enantiomer.

• Liberation of the Free Amine:

  • Suspend the collected crystals in a biphasic mixture of an organic solvent (e.g., diethyl ether or ethyl acetate) and water.

  • Add an aqueous base (e.g., 1 M NaOH or NaHCO₃) and stir until all solids dissolve.[19] The base neutralizes the chiral acid, liberating the free amine into the organic layer.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the enantiomerically enriched amine.

• Analysis and Optimization:

  • Determine the e.e.% of the recovered amine by chiral HPLC.

  • If the e.e.% is insufficient, the salt can be recrystallized one or more times before the basification step.[6] The mother liquor contains the other enantiomer, which can also be recovered and purified if desired.

Caption: Workflow for diastereomeric salt crystallization.

Strategy 3: Biocatalytic Resolution

Enzymatic kinetic resolution is a highly selective method that uses an enzyme to acylate one enantiomer of the amine faster than the other, allowing for easy separation.[8][13][20]

Protocol 3: Enzymatic Kinetic Resolution using Lipase

• Reaction Setup:

  • To a flask, add racemic 1-(3-propoxyphenyl)ethanamine (1.0 equivalent) and a non-polar organic solvent (e.g., toluene, hexane, or MTBE).

  • Add an acyl donor, such as ethyl acetate or isopropyl butyrate (at least 0.5 equivalents).

  • Add an immobilized lipase, such as Candida antarctica lipase B (CALB), a robust and commonly used enzyme for amine resolution.[8]

• Enzymatic Reaction:

  • Stir the suspension at a controlled temperature (typically 30-50 °C).

  • Monitor the reaction progress by taking aliquots and analyzing the conversion and the e.e.% of the remaining amine by chiral HPLC.

  • The reaction should be stopped at or near 50% conversion to achieve the highest possible e.e.% for both the unreacted amine and the acylated product.[14][20]

• Separation and Product Isolation:

  • Filter off the immobilized enzyme (which can often be washed and reused).

  • The resulting solution contains the unreacted (e.g., R)-amine and the newly formed (e.g., S)-amide.

  • These can be separated by column chromatography or by an acid-base extraction. For extraction:

    • Add dilute aqueous acid (e.g., 1 M HCl) to the mixture. The unreacted amine will be protonated and move to the aqueous layer.

    • The neutral amide will remain in the organic layer.

    • Separate the layers. The amine can be recovered from the aqueous layer by basification and extraction. The amide can be recovered from the organic layer by evaporation.

• Hydrolysis of Amide (Optional):

  • If the enantiomer that was acylated is the desired product, the amide can be hydrolyzed (e.g., using acidic or basic conditions) to yield the free amine.

Caption: Schematic of enzymatic kinetic resolution.

Comparative Data Summary

The following table summarizes the expected outcomes and considerations for each strategy.

Strategy	Key Reagents/Components	Typical e.e.%	Advantages	Disadvantages
Asymmetric Reduction	Chiral Catalyst (e.g., CBS), Borane	80 - 98%[16]	Direct route, high theoretical yield, atom economical.	Catalysts can be expensive, air/moisture sensitive; requires optimization.
Diastereomeric Crystallization	Chiral Resolving Agent (e.g., Tartaric Acid)	>98% (after recrystallization)	Uses inexpensive reagents, scalable, robust technology.	Max 50% yield per cycle, requires extensive solvent screening, can be labor-intensive.[4]
Enzymatic Kinetic Resolution	Immobilized Lipase (e.g., CALB), Acyl Donor	>99%[13][20]	Extremely high selectivity, mild/green conditions, reusable catalyst.	Max 50% yield per cycle (unless part of a DKR process), requires separation of product from starting material.[20]

References

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• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Cruz, F. A., et al. (2022). Enantio- and Diastereoselective Mannich Reactions of β-Dicarbonyls by Second Stage Diastereoconvergent Crystallization. Journal of the American Chemical Society, 144(12), 5369-5376. [Link]

• Leeman, K. M., et al. (2021). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. The Journal of Organic Chemistry, 86(22), 15993-16001. [Link]

• Ashenhurst, J. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link]

• Sharma, M., et al. (2023). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Catalysis, 13(9), 6193-6222. [Link]

• García-Fernández, P., et al. (2024). Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. Molecules, 29(1), 223. [Link]

• Kim, D. H., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5048-5060. [Link]

• Smith, A. M., et al. (2024). Switchable Enantio- and Diastereoselective Michael Additions of β-Keto Amides to Nitroolefins: Crystallization-Based Inversion of Kinetic Stereocontrol. Journal of the American Chemical Society. [Link]

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• Amador, A. A., et al. (2014). Synthesis and Performance of l-Tryptophanamide and (S)-1-(Naphthalen-2′-yl)ethanamine-Based Marfey-Type Derivatives for Amino Acid Configurational Analysis: Diastereomeric Resolutions Directed by π–Cation Bonding. The Journal of Organic Chemistry, 79(21), 10293-10305. [Link]

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Technical Support Center: Optimization of Reaction Conditions for Synthesizing Phenethylamine Analogs

Welcome to the technical support center for the synthesis of phenethylamine analogs. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of synthesizing this important class of compounds. Here, we move beyond simple protocols to explore the causality behind experimental choices, providing you with the insights needed to troubleshoot and optimize your reactions effectively.

Section 1: Core Principles in Phenethylamine Synthesis

The synthesis of phenethylamines, a core scaffold in many pharmaceuticals and research chemicals, most commonly relies on a few robust synthetic strategies. Understanding the mechanisms and critical parameters of these reactions is the foundation for successful optimization and troubleshooting.

The most prevalent method is reductive amination . This reaction forms a new carbon-nitrogen bond by first condensing a ketone or aldehyde with an amine to form an imine (or Schiff base), which is then reduced in situ to the target amine. The choice of starting materials, reducing agent, solvent, and pH are all interlinked and critical for success.

Another key strategy, particularly for creating tetrahydroisoquinoline structures from phenethylamines, is the Pictet-Spengler reaction . This involves the cyclization of a phenethylamine with an aldehyde or ketone, typically under acidic conditions.

Key Parameters Influencing Success:

• Choice of Reducing Agent: The reactivity of the reducing agent is paramount. Strong agents like lithium aluminum hydride (LAH) can lead to over-reduction of other functional groups, while milder, selective agents like sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) are often preferred for their chemoselectivity and tolerance of acidic conditions. STAB is particularly effective for one-pot reductive aminations as it is moisture-stable and selective for the iminium ion over the initial carbonyl compound.

• pH Control: The pH of the reaction medium is a delicate balance. Imine formation is typically acid-catalyzed, but a pH that is too low will protonate the starting amine, rendering it non-nucleophilic and halting the initial condensation step. A typical pH range for reductive amination is between 4 and 6.

• Solvent Selection: The solvent must be inert to the reaction conditions and capable of dissolving the reactants. Dichloromethane (DCM), 1,2-dichloroethane (DCE), and tetrahydrofuran (THF) are common choices. For reactions involving borohydrides, protic solvents like methanol or ethanol can be used, but one must be mindful of their potential to react with the reducing agent.

• Temperature and Reaction Time: Most reductive aminations are run at room temperature. However, for less reactive starting materials, gentle heating may be required. Reaction progress should always be monitored (e.g., by TLC or LC-MS) to determine the optimal reaction time and avoid the formation of side products from prolonged exposure to reagents.

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis of phenethylamine analogs in a direct question-and-answer format.

Question: My reaction yield is very low or I've recovered only starting material. What went wrong?

Answer: This is a common issue that can point to several root causes.

• Inefficient Imine Formation: The rate-limiting step is often the initial condensation to form the imine.

  • Check the pH: As mentioned, if the medium is too acidic (pH < 4), your starting amine is likely fully protonated and non-nucleophilic. If it's too basic (pH > 8), the acid catalysis required for water elimination is insufficient. Verify the pH of your reaction mixture.

  • Water Removal: The formation of the imine from an aldehyde/ketone and an amine is a condensation reaction that releases water. If water is not removed, the equilibrium may favor the starting materials. Including a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can drive the reaction forward.

• Reducing Agent Inactivity or Incompatibility:

  • Reagent Quality: Borohydride reagents can decompose over time, especially if not stored under anhydrous conditions. Use a freshly opened bottle or a known active batch of the reducing agent.

  • Solvent Quenching: If you are using a reagent like NaBH₄ in a protic solvent like methanol, the solvent can slowly consume the reducing agent. Ensure the addition is timed correctly and that a sufficient excess of the reducing agent is used. For sensitive substrates, switching to an aprotic solvent with a reagent like STAB is a superior strategy.

• Steric Hindrance: If your ketone or amine are sterically bulky, the initial nucleophilic attack or the approach of the reducing agent can be significantly slowed. In these cases, increasing the reaction time, gentle heating (e.g., to 40-50 °C), or switching to a less bulky reducing agent may be necessary.

Question: My TLC/LC-MS shows multiple spots, indicating significant side product formation. How do I identify and prevent them?

Answer: Side product formation often results from the reducing agent's lack of selectivity or from secondary reactions of the starting materials or product.

• Over-reduction: If your starting materials contain other reducible functional groups (e.g., esters, amides, nitriles), a strong reducing agent like LAH will reduce them indiscriminately.

  • Solution: Employ a chemoselective reducing agent. Sodium triacetoxyborohydride (STAB) is highly selective for imines and aldehydes. Sodium cyanoborohydride (NaBH₃CN) is also selective but is highly toxic.

• Dialkylation of the Amine: If you are using a primary amine, it is possible for the newly formed secondary amine product to react again with the aldehyde/ketone starting material, leading to a tertiary amine impurity.

  • Solution: This can be suppressed by using a slight excess (e.g., 1.1 to 1.5 equivalents) of the amine starting material to ensure the aldehyde/ketone is consumed before significant dialkylation occurs. Alternatively, adding the reducing agent early in the reaction can reduce the imine as it forms, minimizing the concentration of the product amine available for a second reaction.

• Aldol or Self-Condensation Products: Aldehydes, particularly those with α-hydrogens, can undergo self-condensation under acidic or basic conditions.

  • Solution: Maintain controlled conditions, particularly pH and temperature. A one-pot method where the imine is formed and immediately reduced (e.g., with STAB) minimizes the time the aldehyde is exposed to conditions that might promote side reactions.

Question: The reaction seems to stall and never reaches completion, even after extended periods. What should I do?

Answer: A stalled reaction suggests an equilibrium has been reached or a key reagent has been consumed or deactivated.

• Re-evaluate Equilibrium: As mentioned, imine formation is reversible. If you did not use a dehydrating agent, add one (e.g., molecular sieves) to the reaction mixture to sequester water and push the equilibrium toward the imine.

• Add More Reagent: A portion of your reducing agent may have been quenched by trace amounts of water in your solvent or on your glassware. Adding another portion of the reducing agent (e.g., 0.3-0.5 equivalents) can restart the reduction. Always monitor by TLC after the addition to see if the reaction progresses.

• Gentle Heating: For sluggish reactions, a moderate increase in temperature (e.g., to 40 °C) can increase the reaction rate without significantly promoting side reactions. Ensure you monitor the reaction closely as impurity formation can also accelerate with heat.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose reducing agent for reductive amination?

A1: For its combination of stability, selectivity, and effectiveness under mildly acidic conditions, sodium triacetoxyborohydride (STAB) is widely regarded as a superior choice for a broad range of reductive amination reactions. It is particularly useful for one-pot syntheses involving sensitive functional groups.

Q2: How do I properly monitor the progress of my reaction?

A2: Thin-Layer Chromatography (TLC) is the most common and immediate method. Spot the reaction mixture alongside your starting materials. A successful reaction will show the disappearance of the limiting starting material (usually the aldehyde/ketone) and the appearance of a new spot for the product amine. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to track the formation of the product and any side products.

Q3: My product is an oil and is difficult to purify. What are my options?

A3: Purifying non-crystalline amines can be challenging.

• Column Chromatography: This is the standard method. Use a silica gel column with an eluent system that provides good separation (e.g., ethyl acetate/hexanes with 1-2% triethylamine to prevent the amine from streaking on the acidic silica).

• Acid-Base Extraction: You can often purify amines by converting them to their hydrochloride salt. Dissolve the crude oil in a solvent like ether or ethyl acetate, and then add a solution of HCl in ether or isopropanol. The amine salt will often precipitate as a solid, which can be collected by filtration. The freebase amine can then be regenerated by treatment with a base (e.g., NaOH, NaHCO₃).

• Distillation/Kugelrohr: If the product is thermally stable, distillation under reduced pressure can be an effective purification method for liquid products.

Section 4: Optimized Experimental Protocol: One-Pot Reductive Amination

This protocol describes a general and robust method for the synthesis of an N-substituted phenethylamine via reductive amination using STAB.

Materials:

• Phenylacetaldehyde derivative (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (optional, to adjust pH)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the phenylacetaldehyde derivative (1.0 eq) and the amine (1.1 eq).

• Solvent Addition: Dissolve the starting materials in an appropriate volume of DCM or DCE (a concentration of 0.1-0.5 M is typical).

• pH Adjustment (if necessary): Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation. If the amine starting material is a salt (e.g., an HCl salt), a base like triethylamine may need to be added to liberate the free amine. If the mixture is not slightly acidic, a drop of glacial acetic acid can be added to catalyze imine formation.

• Addition of Reducing Agent: Add the sodium triacetoxyborohydride (1.5 eq) to the mixture in portions over 5-10 minutes. The reaction may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 3-24 hours.

• Workup: Once the reaction is complete, carefully quench it by slowly adding saturated NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer two more times with DCM.

• Washing: Combine the organic layers and wash them sequentially with saturated NaHCO₃ solution and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the pure phenethylamine analog.

Section 5: Key Parameter Summary Tables

Table 1: Comparison of Common Reducing Agents for Reductive Amination

Reducing Agent	Formula	Typical Solvent	Key Characteristics
Sodium Triacetoxyborohydride	Na(OAc)₃BH	DCM, DCE, THF	Mild, highly selective for imines/aldehydes; tolerant of mild acid; moisture stable.
Sodium Borohydride	NaBH₄	MeOH, EtOH	Inexpensive, moderately reactive; reacts with protic solvents; requires pH > 7 for stability.
Sodium Cyanoborohydride	NaBH₃CN	MeOH, THF	Selective for imines at acidic pH; highly toxic (releases HCN gas at low pH).

| Lithium Aluminum Hydride | LiAlH₄ | THF, Et₂O | Extremely powerful, unselective; reduces most polar functional groups; reacts violently with water/protic solvents. |

Section 6: Visual Workflow and Troubleshooting Diagrams

Caption: General workflow for one-pot reductive amination.

Caption: Troubleshooting decision tree for low reaction yield.

Section 7: References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714. [Link]

• Liete, O., & Chimichi, S. (2013). A simple, mild and efficient one-pot reductive amination of aldehydes and ketones in the presence of MgSO4. Green Chemistry Letters and Reviews, 6(1), 55-60. [Link]

• Cox, E. D., & Cook, J. M. (1995). The Pictet-Spengler condensation: a new direction for an old reaction. Chemical Reviews, 95(6), 1797-1842. [Link]

Technical Support Center: Purification of Chiral Amine Intermediates

Welcome to the technical support center for the purification of chiral amine intermediates. This guide is designed for researchers, scientists, and professionals in drug development, providing expert-driven answers and troubleshooting protocols for the complex challenges encountered in the laboratory. Enantiomerically pure chiral amines are critical building blocks in the pharmaceutical industry, with approximately one-third of commercial drugs containing these functional groups.[1] Their effective purification is paramount. This resource is structured to provide not only solutions but also the underlying scientific principles to empower your experimental choices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions that form the foundation of a successful purification campaign for chiral amine intermediates.

Q1: How do I choose the best purification method for my chiral amine?

The selection of a purification strategy depends on several factors: the scale of the purification, the inherent properties of the amine, available equipment, and the required level of enantiopurity. The three primary methods are diastereomeric salt crystallization, chiral chromatography, and kinetic resolution.

• Diastereomeric Salt Crystallization: This is the most common and cost-effective method for large-scale separations.[2][3] It involves reacting the racemic amine with an enantiomerically pure acid (a resolving agent) to form diastereomeric salts.[2][4] These salts have different physical properties, such as solubility, allowing for their separation by fractional crystallization.[2][4] This method is ideal for multi-gram to kilogram scale but requires that your amine can form a stable, crystalline salt and involves a screening process to find a suitable resolving agent and solvent.[3]

• Chiral Chromatography (HPLC/SFC): This technique offers a direct and often rapid method for separating enantiomers without derivatization.[5] Supercritical Fluid Chromatography (SFC) is particularly advantageous as it is faster, uses less organic solvent, and is often more efficient than High-Performance Liquid Chromatography (HPLC) for preparative separations.[6][7][8] Chromatography is excellent for small to medium-scale purifications and is the gold standard for analytical determination of enantiomeric excess (ee).[9] However, it can be expensive and time-consuming to scale up.[3]

• Kinetic Resolution: This method uses a chiral catalyst or enzyme to selectively react with one enantiomer of the racemic mixture at a faster rate than the other.[10] This results in a mixture of the unreacted, enantiopure starting material and a new, derivatized product, which must then be separated. While highly selective, a key drawback is that the maximum theoretical yield for the desired enantiomer is 50%, unless the unwanted enantiomer can be racemized and recycled.[10][11]

The following decision tree can guide your initial selection process:

Caption: Decision tree for selecting a chiral amine purification method.

Q2: What are the most common chiral resolving agents for amines?

Since amines are basic, the most effective resolving agents are commercially available, enantiopure chiral acids. The choice of acid is critical and often requires empirical screening. A successful resolution depends on the formation of a stable salt that crystallizes well, with one diastereomer being significantly less soluble than the other in a given solvent system.

Resolving Agent	Common Applications & Characteristics
Tartaric Acid Derivatives	(L)-(+)-Tartaric acid and its derivatives (e.g., Di-p-toluoyl-L-tartaric acid) are widely used, economical, and effective for a broad range of primary, secondary, and tertiary amines.[2][12]
Mandelic Acid	(R)-(-)-Mandelic acid and (S)-(+)-Mandelic acid are effective for resolving primary and secondary amines. Their aromatic structure can facilitate crystalline packing.
Camphorsulfonic Acid	(1R)-(-)-10-Camphorsulfonic acid and its enantiomer are strong acids, useful for weakly basic amines that may not form stable salts with carboxylic acids.
N-Acetyl Amino Acids	N-Acetyl-L-phenylalanine and other N-acetylated amino acids offer a diverse range of structures for screening, providing different steric and electronic interactions.
Dibenzoyl-L-tartaric acid	This derivative of tartaric acid is often successful when tartaric acid itself fails, offering different solubility profiles for the resulting diastereomeric salts.

Q3: How do I accurately determine the enantiomeric excess (ee) of my purified amine?

Accurate determination of enantiomeric excess (% ee) is crucial and is most commonly performed using chiral chromatography (HPLC or SFC).[9]

• Chiral HPLC/SFC: This is the most reliable and widely used method. A small amount of the sample is injected onto a chiral stationary phase (CSP) capable of separating the enantiomers. The % ee is calculated from the relative peak areas of the two enantiomers. % ee = (|Area1 - Area2| / (Area1 + Area2)) * 100

• NMR Spectroscopy with Chiral Shift Reagents: Chiral lanthanide shift reagents or chiral solvating agents can be used to induce chemical shift differences between enantiomers in the NMR spectrum.[13] This allows for the determination of the enantiomeric ratio by integrating the distinct signals. This method is often used when a chromatographic method is not available but can suffer from line broadening and requires careful validation.[13]

• Polarimetry: While historically significant, measuring the specific rotation of a sample is not a reliable method for determining % ee on its own.[14] The observed rotation is compared to the specific rotation of the pure enantiomer, but this value can be highly sensitive to concentration, solvent, temperature, and impurities. It is best used as a quick qualitative check, not for precise quantification.

Q4: What are the key considerations when scaling up a chiral amine purification process?

Scaling up from a lab-scale procedure presents significant challenges.

• From Chromatography to Crystallization: For large quantities, it is often necessary to switch from a chromatographic method to crystallization.[3] A robust screening process for resolving agents and solvents at the small scale is critical to finding a viable crystallization process for scale-up.[3]

• Crystallization Scale-Up: Heat transfer, mixing dynamics, and cooling rates are critical variables in crystallization that change significantly with scale. A slow, controlled cooling process is essential to ensure selective crystallization of the desired diastereomer and prevent the co-precipitation of the more soluble one.

• SFC for Scale-Up: Supercritical Fluid Chromatography (SFC) is more amenable to scale-up than HPLC due to lower solvent consumption and faster run times.[6][7] However, it still requires significant capital investment in preparative SFC instrumentation.

• Solvent Selection: Cost, safety, and environmental impact of solvents become paramount at larger scales. Solvents that are effective in the lab (e.g., dichloromethane) may be unsuitable for pilot or manufacturing scale.

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

A. Troubleshooting Chiral Chromatography (HPLC/SFC)

Caption: General workflow for troubleshooting poor chiral HPLC/SFC separation.

Problem: Poor or no separation of enantiomers on a chiral column.

• Potential Cause: The chiral stationary phase (CSP) and/or mobile phase are not suitable for the analyte. Chiral recognition is a highly specific interaction, and there is no universal column/mobile phase combination.

• Solution:

  • Systematic Screening: The most effective approach is to screen a set of diverse chiral columns (e.g., polysaccharide-based like cellulose or amylose, Pirkle-type) with different mobile phase systems (normal phase, reversed-phase, polar organic).

  • Mobile Phase Modifiers: For basic analytes like amines, peak shape and resolution can be dramatically improved by adding a basic modifier (e.g., 0.1% triethylamine, TEA, or diethylamine, DEA) to the mobile phase in normal-phase chromatography. This minimizes ionic interactions with the silica support.

  • Acidic Modifiers: In some cases, particularly with SFC, adding an acidic modifier like trifluoroacetic acid (TFA) can improve peak shape and loading capacity by ensuring the amine is protonated.[6]

  • Temperature Optimization: Varying the column temperature can alter the thermodynamics of the chiral recognition process and can sometimes significantly improve resolution.

Problem: Broad or tailing peaks.

• Potential Cause: Secondary interactions between the basic amine and acidic sites (residual silanols) on the silica support of the CSP. This is a very common issue with amines.

• Solution:

  • Add a Basic Modifier: As mentioned above, adding 0.1-0.5% of a competing base like TEA or DEA to the mobile phase is the most effective solution.

  • Check for Column Contamination: The column may be contaminated with strongly retained impurities. Flush the column according to the manufacturer's instructions.

  • Sample Overload: Injecting too much sample can lead to peak broadening. Reduce the injection volume or sample concentration.

Problem: Inconsistent retention times or resolution.

• Potential Cause: "Memory effects" from previous analyses, especially from mobile phase additives, can drastically alter the column's surface chemistry and affect subsequent separations.[15]

• Solution:

  • Dedicate a Column: If possible, dedicate a specific chiral column to a single method or project to avoid cross-contamination issues.[15]

  • Thorough Equilibration: Ensure the column is fully equilibrated with the new mobile phase before analysis. This can sometimes take 20-30 column volumes or more.

  • Proper Storage: Always store the column in the recommended solvent to maintain the integrity of the stationary phase.

B. Troubleshooting Diastereomeric Salt Crystallization

Caption: The principle of chiral resolution via diastereomeric salt formation.

Problem: No crystallization occurs after adding the resolving agent.

• Potential Cause: The diastereomeric salts formed are too soluble in the chosen solvent, or the solution is not supersaturated.

• Solution:

  • Solvent Screening: The choice of solvent is critical. Screen a range of solvents with different polarities (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, and their mixtures with water or heptane).[12]

  • Increase Concentration: Carefully remove solvent under reduced pressure to create a supersaturated solution.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface, or add a seed crystal if one is available.

  • Cooling: Slowly cool the solution. A gradual temperature decrease is often more effective than rapid cooling.

  • Try a Different Resolving Agent: If crystallization cannot be induced, the salt pair may not be suitable. Screen other chiral acids.

Problem: The resulting solid has low diastereomeric excess (de) or enantiomeric excess (ee).

• Potential Cause: The solubilities of the two diastereomeric salts are too similar in the chosen solvent system, leading to co-precipitation.

• Solution:

  • Optimize the Solvent: This is the most important variable. Try solvent mixtures to fine-tune the solubility difference. For example, adding a less polar co-solvent (like heptane) to a polar solvent (like ethanol) can often improve selectivity.

  • Slow Cooling: A rapid crash crystallization will trap the more soluble diastereomer. Employ a slow, controlled cooling ramp to allow for thermodynamic equilibrium to be established.

  • Recrystallization: Recrystallize the isolated solid from the same or a different solvent system to upgrade the diastereomeric purity.

  • Amount of Resolving Agent: Using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can sometimes lead to a higher de in the crystalline product, although it lowers the theoretical maximum yield.

Part 3: Protocols and Workflows

Protocol 1: Screening for a Chiral Resolving Agent and Solvent System

This protocol describes a small-scale, parallel screening approach to quickly identify promising conditions for a diastereomeric salt resolution.

Materials:

• Racemic amine (~1-2 g)

• Set of chiral resolving acids (e.g., L-tartaric acid, D-tartaric acid, (R)-mandelic acid, (S)-mandelic acid, (1R)-camphorsulfonic acid)

• Set of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate)

• Array of small vials (e.g., 4 mL) with stir bars

Methodology:

• Stock Solutions: Prepare a stock solution of your racemic amine in a suitable solvent (e.g., 100 mg/mL in ethanol).

• Aliquot Amine: In each vial, place an equal molar amount of the amine (e.g., 0.1 mmol).

• Add Resolving Agents: To each vial, add 0.5 to 1.0 molar equivalents of a different chiral resolving agent.

• Add Screening Solvents: Add a small volume (e.g., 1 mL) of a different screening solvent to each vial.

• Observation: Stir the vials at room temperature and observe for precipitation over several hours. If no solid forms, try slowly cooling the vials to 4°C, and then to -20°C if necessary. Also, try evaporating some solvent to increase concentration.

• Isolate and Analyze Hits: For any vials that produce a crystalline solid, isolate the solid by filtration.

• Analyze Purity:

  • Dry the solid and determine the yield.

  • Break the salt by dissolving the solid in a suitable solvent (e.g., ethyl acetate) and washing with a mild aqueous base (e.g., 1M NaHCO₃) to recover the free amine.

  • Analyze the enantiomeric excess (ee) of the recovered free amine using a pre-developed chiral HPLC or SFC method.

• Optimization: The conditions that provide a good yield of solid with a high ee are selected for further optimization and scale-up.

References

• EP1036189A1 - Resolution of chiral amines - Google P

• Chiral resolution - Wikipedia. [Link]

• What are the best processes/methods for separation of chiral amine both non selective separation and selective separation? | ResearchGate. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. [Link]

• A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines - PMC - NIH. [Link]

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product | Request PDF - ResearchGate. [Link]

• Chiral column takes the crown for supercritical enantioseparation of primary amines - 2023. [Link]

• Trouble with chiral separations - May 20 2020 - Chromatography Today. [Link]

• Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes | Journal of the American Chemical Society. [Link]

• Light-Driven Crystallization-Induced Dynamic Resolution of Amines | Journal of the American Chemical Society - ACS Publications. [Link]

• Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy | Inorganic Chemistry - ACS Publications. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Chemical Reviews - ACS Publications. [Link]

• 6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts. [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - MDPI. [Link]

• 6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts. [Link]

• 26 questions with answers in CHIRAL HPLC | Science topic - ResearchGate. [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC - NIH. [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC - NIH. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC - NIH. [Link]

• Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes - ResearchGate. [Link]

• Chiral HPLC Column - Phenomenex. [Link]

• Enantiomeric Excess (ee) and Specific Rotation Practice Problems - Chemistry Steps. [Link]

• Chiral Amine Synthesis - Strategies, Examples, and Limitations | Request PDF. [Link]

• How to separate two diastereomeric amines? - Chemistry Stack Exchange. [Link]

• Kinetic Resolution of Racemic Primary Amines Using Geobacillus stearothermophilus Amine Dehydrogenase Variant - PMC - NIH. [Link]

• (PDF) Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification - ResearchGate. [Link]

• Kinetic Resolution When the Chiral Auxiliary Is Not Enantiomerically Pure: Normal and Abnormal Behavior | Journal of the American Chemical Society. [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution | Unchained Labs. [Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy | Analytical Chemistry - ACS Publications. [Link]

• Journal of Chromatography A - AFMPS. [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation- Recycle. [Link]

• Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G. [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations - Selvita. [Link]

• Optical Purity and Enantiomeric Excess - Master Organic Chemistry. [Link]

• COLUMN CARE GUIDE - Shim-pol. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. chem.libretexts.org [chem.libretexts.org]
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Technical Support Center: Synthesis of 1-(3-Propoxyphenyl)ethanamine

Welcome to the technical support center for the synthesis of 1-(3-propoxyphenyl)ethanamine. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot effectively and improve your reaction yields.

The primary route to 1-(3-propoxyphenyl)ethanamine is the reductive amination of 3-propoxyacetophenone. This process, while conceptually straightforward, involves a delicate equilibrium between imine formation and reduction, where slight deviations in conditions can lead to significant yield loss and byproduct formation. This guide provides a structured approach to identifying and resolving these common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 1-(3-propoxyphenyl)ethanamine?

The most prevalent and versatile method is the reductive amination (also known as reductive alkylation) of 3-propoxyacetophenone.[1][2] This can be performed as a one-pot reaction where the ketone, a nitrogen source (typically ammonia or an ammonium salt), and a reducing agent are combined.[2] A less common but viable alternative is the Leuckart reaction , which uses ammonium formate or formamide as both the nitrogen source and the reducing agent, though it often requires high temperatures (120-165 °C).[3][4]

Q2: Which reducing agent is best for this reductive amination?

The choice of reducing agent is critical and depends on the reaction scale, desired conditions, and safety considerations.

• Sodium Cyanoborohydride (NaBH₃CN): This is a classic choice due to its excellent selectivity. It is stable at neutral or weakly acidic pH and preferentially reduces the protonated iminium ion intermediate over the starting ketone.[2][5][6] This minimizes the formation of the corresponding alcohol byproduct. However, it generates toxic cyanide waste, requiring careful quenching and disposal procedures.[2]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): STAB is a milder and non-toxic alternative to NaBH₃CN.[6][7] It is particularly effective in non-protic solvents like dichloromethane (DCM) or dichloroethane (DCE). Its bulky nature often enhances selectivity, and it does not produce toxic byproducts, making it a preferred reagent in many modern applications.[5][7]

• Catalytic Hydrogenation (H₂/Catalyst): Using hydrogen gas with a metal catalyst (e.g., Pd/C, Raney Nickel) is a "green" and cost-effective option, especially for large-scale synthesis.[1] However, it can be sensitive to catalyst poisoning and may require specialized high-pressure equipment. It also carries the risk of reducing other functional groups if present.

Q3: Why is pH control so critical during reductive amination?

The entire reaction hinges on the formation of an imine or iminium ion intermediate, a step that is highly pH-dependent.[6]

• If the pH is too high (basic): The rate of imine formation slows down as there is insufficient acid to catalyze the dehydration of the hemiaminal intermediate.

• If the pH is too low (strongly acidic): The amine nucleophile (ammonia) becomes fully protonated to the non-nucleophilic ammonium ion (NH₄⁺), preventing it from attacking the carbonyl group of the ketone.[6] For most reductive aminations using borohydride reagents, a weakly acidic pH range of 6-7 is optimal to balance these competing factors and ensure a sufficient concentration of the iminium ion for reduction.[5]

Q4: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common methods.

• TLC: Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of triethylamine to prevent streaking of the amine product). You should be able to visualize the consumption of the starting ketone (3-propoxyacetophenone) and the appearance of the less polar amine product.

• GC-MS: This provides a more quantitative assessment, allowing you to track the disappearance of the starting material and the formation of the product and any byproducts, such as the alcohol from ketone reduction.

Troubleshooting Guide: Low Yield & Purity Issues

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Problem: My reaction yield is very low, and I recover a large amount of unreacted 3-propoxyacetophenone.

• Possible Cause 1: Inefficient Imine Formation. The equilibrium between the ketone/ammonia and the imine intermediate may be unfavorable.

  • Solution: Ensure your reaction is run under conditions that favor imine formation. If using an ammonium salt like ammonium acetate, the in-situ generation of acetic acid should provide the necessary catalysis. If using aqueous ammonia, the addition of a catalytic amount of a weak acid like acetic acid can be beneficial.[8] For reactions in aprotic solvents, using a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can shift the equilibrium toward the imine product by removing water.[1]

• Possible Cause 2: Suboptimal pH. As discussed in the FAQ, an incorrect pH can halt the reaction.

  • Solution: If possible, measure and adjust the pH of your reaction mixture to be in the 6-7 range. This is especially crucial when using NaBH₃CN.[5]

• Possible Cause 3: Insufficient Reaction Time or Temperature. Reductive amination of ketones is generally slower than that of aldehydes due to steric hindrance.

  • Solution: Allow the reaction to stir for a longer period (e.g., 24-48 hours) and monitor by TLC or GC-MS until the starting ketone is consumed. Gentle heating (e.g., to 40-50 °C) can sometimes accelerate the reaction, but be cautious as this can also promote side reactions.

Problem: I'm observing a significant amount of 1-(3-propoxyphenyl)ethanol as a byproduct.

• Possible Cause: Non-selective Reduction. Your reducing agent is reducing the starting ketone in addition to, or instead of, the iminium ion.

  • Solution 1 (if using NaBH₄): Sodium borohydride is not selective and will readily reduce both ketones and iminium ions.[6] To mitigate this, you can adopt a two-step procedure: first, stir the ketone and ammonia source together for several hours to allow the imine to form, and only then add the NaBH₄.[9]

  • Solution 2 (if using NaBH₃CN): This byproduct suggests the pH of your reaction is too low (pH < 5). At lower pH, NaBH₃CN becomes a more aggressive reducing agent capable of reducing ketones.[2][6] Buffer your reaction or carefully adjust the pH upwards.

  • Solution 3 (General): Switch to a more selective reducing agent like Sodium Triacetoxyborohydride (STAB), which is known for its high selectivity for iminium ions over ketones.[7]

Problem: The reaction has stalled, and both starting material and some product are present.

• Possible Cause 1: Reagent Degradation. The reducing agent may have degraded due to moisture or prolonged reaction times at an inappropriate pH.

  • Solution: Add a fresh portion of the reducing agent to the reaction mixture and continue monitoring. Ensure all reagents and solvents are anhydrous, especially when using STAB.[7]

• Possible Cause 2: Insufficient Amine Source. Ammonia can be volatile, and its concentration may decrease over the course of the reaction, especially if heated.

  • Solution: Use a large excess of the ammonia source (e.g., ammonium acetate, typically 5-10 equivalents) to ensure a sufficient concentration is maintained throughout the reaction.

Problem: My final product is difficult to purify.

• Possible Cause: Formation of N-Formyl Byproduct (Leuckart Reaction). If you are using the Leuckart reaction, the primary amine product can react further with formic acid to form a stable N-formyl amide.[10][11]

  • Solution: The workup for a Leuckart reaction must include a hydrolysis step. After the initial reaction, add a strong acid (like concentrated HCl) and heat the mixture to hydrolyze the formyl amide back to the free amine before basification and extraction.[10]

• Possible Cause: Emulsion during Workup. Amines can act as surfactants, leading to persistent emulsions during aqueous extraction, which traps the product and complicates purification.

  • Solution: During the basic aqueous workup, add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which helps to break up emulsions and "salt out" the organic product, improving phase separation.

Visualizations & Data

General Reductive Amination Workflow

Caption: General workflow for reductive amination.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for low yield synthesis.

Comparison of Common Reductive Amination Conditions

Parameter	Method A: NaBH₃CN	Method B: NaBH(OAc)₃ (STAB)	Method C: Catalytic Hydrogenation
Reducing Agent	Sodium Cyanoborohydride	Sodium Triacetoxyborohydride	H₂ Gas + Catalyst (e.g., Pd/C)
Typical Solvent	Methanol, Ethanol	Dichloromethane (DCM), THF	Methanol, Ethanol, Ethyl Acetate
pH Requirement	Crucial (pH 6-7)[5]	Less sensitive, often run with mild acid	Generally neutral
Temperature	Room Temperature	Room Temperature	Room Temp to moderate heat
Key Advantage	High selectivity for iminium ion	Non-toxic, mild, high selectivity[7]	"Green," low cost at scale
Key Disadvantage	Toxic cyanide byproduct[2]	Moisture sensitive, higher cost	Requires pressure equipment, catalyst sensitivity
Typical Yield	60-85%	70-95%	75-95%

Detailed Experimental Protocols

Protocol 1: Reductive Amination using Sodium Cyanoborohydride (NaBH₃CN)

Disclaimer: This procedure involves the use of sodium cyanoborohydride, which is toxic and can release hydrogen cyanide gas upon contact with strong acid. All steps, especially the quench, must be performed in a well-ventilated fume hood.

• To a round-bottom flask, add 3-propoxyacetophenone (1.0 eq), ammonium acetate (5.0 eq), and anhydrous methanol. Stir at room temperature to dissolve.

• Adjust the pH of the solution to between 6 and 7 by the dropwise addition of glacial acetic acid.

• In a single portion, add sodium cyanoborohydride (1.5 eq). Note: Some effervescence may be observed.

• Stir the reaction at room temperature for 24-48 hours. Monitor the consumption of the starting ketone by TLC or GC-MS.

• Once the reaction is complete, carefully pour the mixture into a beaker of saturated aqueous sodium bicarbonate solution to quench any remaining reducing agent and acid. Stir for 1 hour.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue three times with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amine.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

• To a round-bottom flask under a nitrogen atmosphere, add 3-propoxyacetophenone (1.0 eq), ammonium acetate (5.0 eq), and anhydrous dichloromethane (DCM).

• Stir the suspension at room temperature for 30-60 minutes.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes. The reaction is often mildly exothermic.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

References

• Grokipedia. (n.d.). Eschweiler–Clarke reaction.

• Wikipedia. (2023, December 29). Eschweiler–Clarke reaction. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Eschweiler-Clarke Reaction. Retrieved January 17, 2026, from [Link]

• BenchChem. (2025). Troubleshooting low conversion rates in tertiary amine synthesis from diethylamine.

• Kimies. (2023, October 13). Eschweiler-Clarke reaction. YouTube. Retrieved January 17, 2026, from [Link]

• NROChemistry. (n.d.). Eschweiler-Clarke Reaction. Retrieved January 17, 2026, from [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Amide Bond Formation.

• GSK Green Chemistry Guide. (2023, January 3). Reductive Amination. Retrieved January 17, 2026, from [Link]

• Wikipedia. (2023, December 1). Reductive amination. Retrieved January 17, 2026, from [Link]

• Wikipedia. (2023, October 28). Leuckart reaction. Retrieved January 17, 2026, from [Link]

• Reddit. (2020, February 26). Synthesis - General tips for improving yield?. r/chemistry. Retrieved January 17, 2026, from [Link]

• Myers, A. (n.d.). Chem 115: C-N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved January 17, 2026, from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Chemistry Steps. (n.d.). Aldehydes and Ketones to Amines. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved January 17, 2026, from [Link]

• The Organic Chem Lab. (2023, March 16). Reductive Amination. YouTube. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). (1R)-1-(3-propoxyphenyl)ethanamine. PubChem Compound Database. Retrieved January 17, 2026, from [Link]

• Cross, J. M., & Fugate, C. H. (1949). Studies on the Leuckart Reaction. Journal of the American Chemical Society, 71(2), 529-531.

• Sciencemadness Wiki. (2020, February 11). Leuckart reaction. Retrieved January 17, 2026, from [Link]

• Khan, I., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Reactions, 4(1), 1-22.
• Kitamura, M., et al. (2002). Catalytic Leuckart-Wallach-Type Reductive Amination of Ketones. Organic Letters, 4(15), 2695-2697.

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• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]
• 11. A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction [mdpi.com]

Strategies to prevent racemization of chiral phenethylamines

Prepared by: Senior Application Scientist, Chemical Process Development

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with chiral phenethylamines. This guide is designed to provide expert insights and actionable solutions to a critical challenge in the synthesis and handling of these valuable compounds: the prevention of racemization. Maintaining the enantiomeric purity of your material is paramount for therapeutic efficacy and regulatory compliance. This center provides in-depth, question-and-answer-based troubleshooting guides and FAQs to directly address issues you may encounter during your experiments.

Section 1: Foundational Concepts - Understanding Racemization

This section addresses the fundamental principles of racemization in the context of chiral phenethylamines. A clear understanding of the underlying mechanism is the first step toward effective prevention.

FAQ 1.1: What is racemization, and why is it a critical issue for phenethylamines?

Answer: Racemization is the process by which an enantiomerically pure or enriched substance converts into a mixture containing equal quantities of both enantiomers (a racemate). For chiral phenethylamines, which are foundational structures in many pharmaceuticals, this is a significant problem. Often, only one enantiomer provides the desired therapeutic effect, while the other may be inactive or, in some cases, cause harmful side effects[1]. Therefore, maintaining high enantiomeric excess (% ee) is crucial for the safety and efficacy of the final active pharmaceutical ingredient (API). Loss of chiral purity can lead to failed batches, compromised clinical results, and significant financial loss.

FAQ 1.2: What is the primary chemical mechanism driving the racemization of a chiral phenethylamine?

Answer: The primary mechanism for racemization in many chiral amines involves the reversible formation of a planar, achiral imine intermediate. This process is particularly relevant under thermal stress or in the presence of certain catalysts[2]. The chiral center, an sp³-hybridized carbon, temporarily becomes an sp²-hybridized carbon within the imine structure[3]. The subsequent reduction or protonation of this flat intermediate can occur from either face with equal probability, leading to the formation of both the (R) and (S) enantiomers and thus a loss of enantiomeric purity.

Caption: Mechanism of phenethylamine racemization via an achiral imine.

Section 2: Troubleshooting Guide - Pinpointing the Source of Racemization

Experiencing an unexpected loss of enantiomeric purity can be frustrating. This section is structured as a logical workflow to help you diagnose the root cause of racemization in your process.

Caption: Troubleshooting workflow for identifying the source of racemization.

Q 2.1: My starting material had an ee of >99%, but after storage for several weeks, it has dropped. What happened?

Answer: This indicates that your storage conditions are not optimal. Chiral phenethylamines, especially as free bases, can be susceptible to racemization over time. The key contributing factors are:

• Temperature: Thermal energy can provide the activation energy needed to form the imine intermediate. Racemization rates increase with temperature[4][5].

• Solvent: The solvent can play a direct role. Protic solvents, especially alcohols, can act as hydrogen donors and facilitate the reversible hydrogen transfer that leads to racemization[6]. Some solvents, like dichloromethane, can even react with amines, particularly at elevated temperatures, leading to degradation[7].

• Atmosphere: The presence of oxygen and trace metal catalysts can promote oxidative pathways that may lead to achiral intermediates.

• pH: Storing the amine as a free base makes the lone pair on the nitrogen more available, which is a prerequisite for imine formation.

Solution: For long-term stability, convert the amine to a stable salt (e.g., hydrochloride or tartrate). Store the salt in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at reduced temperatures (2-8 °C) and protected from light.

Q 2.2: I'm observing significant racemization during my reaction or workup. Which steps are the most likely culprits?

Answer: High-energy processes and exposure to harsh chemical environments are the most common causes of racemization during synthesis and purification.

• High Temperatures: Distillation is a major risk factor. Even under vacuum, the temperatures required to distill some phenethylamines can be high enough to induce "flash thermal racemization"[2].

• Extreme pH during Extractions: While necessary for separation, prolonged exposure to strong acids or bases can catalyze racemization. Base-catalyzed racemization of activated C-H bonds is a known phenomenon[8]. While simple acidic extraction is a standard procedure for recovering chiral amines[1], it should be performed efficiently and without excessive heating.

• Presence of Catalysts: Be mindful of residual metals (e.g., Palladium, Iridium) from previous steps, as these are highly effective racemization catalysts, even at low concentrations[2][6].

Solution:

• Purification: Whenever possible, opt for crystallization of a diastereomeric salt over distillation to purify the amine and enhance its enantiomeric purity[9][10]. If distillation is unavoidable, use the lowest possible temperature and pressure and minimize the residence time at high temperatures.

• Workup: Perform acid/base extractions quickly, using pre-chilled solutions. Do not let biphasic mixtures stir for extended periods at extreme pH values. Ensure any catalysts are thoroughly removed prior to high-temperature steps.

Section 3: Proactive Prevention Strategies & Protocols

This section provides detailed protocols and data to help you design experiments that preserve the chiral integrity of your phenethylamines from the start.

Q 3.1: How do I select the optimal conditions to prevent racemization during a reaction?

Answer: The optimal conditions depend on the specific reaction, but the general principles are to minimize thermal and chemical stress on the chiral center.

Parameter	Impact on Racemization	Recommended Practice	Rationale
Temperature	High	Run reactions at the lowest temperature that allows for a reasonable reaction rate.	Reduces the available thermal energy to overcome the activation barrier for racemization[4][5].
pH	Extremes (high or low)	Maintain a pH as close to neutral as the reaction allows. Use non-nucleophilic bases if a base is required.	Avoids acid- or base-catalyzed enolization/imine formation pathways that can lead to racemization[8][11].
Solvent	Protic/Polar Aprotic	Choose the least polar, aprotic solvent possible.	Aprotic solvents are less likely to participate in proton transfer mechanisms that facilitate racemization[9].
Catalysts	Transition Metals	Use metal-free reaction conditions where possible. If not, ensure complete removal post-reaction.	Metals like Pd, Ru, and Ir are known to catalyze amine racemization via dehydrogenation-hydrogenation cycles[2].

Q 3.2: When should I use a protecting group, and which one is best?

Answer: Using a protecting group for the amine is a highly effective strategy, particularly during multi-step syntheses or when the amine will be exposed to harsh reagents (e.g., strong bases, coupling agents). Protection converts the amine into an amide or carbamate, which significantly raises the energy barrier for imine formation.

Protecting Group	Structure	Introduction	Cleavage Conditions	Key Advantages
Boc (tert-Butoxycarbonyl)	R-NH-C(=O)O-tBu	Boc₂O, base (e.g., Et₃N)	Strong acid (e.g., TFA, HCl)	Very common, stable to many conditions, orthogonal to Fmoc/Cbz.
Cbz (Carboxybenzyl)	R-NH-C(=O)O-CH₂Ph	Cbz-Cl, base	Catalytic Hydrogenation (H₂/Pd), HBr/AcOH	Stable to acidic and basic conditions. Cleavage is clean.
Fmoc (Fluorenylmethyloxycarbonyl)	R-NH-C(=O)O-CH₂-Fmoc	Fmoc-OSu, base	Mild base (e.g., Piperidine in DMF)	Base-labile, making it orthogonal to acid-labile groups like Boc.

This information is synthesized from general knowledge on peptide protecting groups which are directly applicable to amines.[12][13][14]

Protocol 3.1: Standardized Assessment of Enantiomeric Purity by Chiral HPLC

This protocol provides a self-validating system for accurately determining the enantiomeric excess (% ee) of a 1-phenylethylamine sample.

Objective: To separate and quantify the (R) and (S) enantiomers of a phenethylamine sample.

Materials:

• HPLC system with UV detector

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralpak® AD-H or similar)[15][16]

• Mobile Phase: Hexane/Isopropanol/Methanol mixture (e.g., 89:10:1 v/v/v)[16]. Note: The optimal mobile phase must be determined experimentally.

• Racemic standard of the phenethylamine analyte

• Enantiomerically pure standard (if available)

• Sample for analysis

• HPLC-grade solvents

Procedure:

• System Preparation:

  • Install the chiral column.

  • Equilibrate the entire HPLC system with the chosen mobile phase for at least 30-60 minutes or until a stable baseline is achieved. Set the flow rate (e.g., 0.5-1.0 mL/min) and column temperature (e.g., 25-35 °C)[15][16].

  • Set the UV detector to an appropriate wavelength for the analyte (e.g., 242 nm)[15].

• Analysis of Racemic Standard (System Suitability):

  • Prepare a dilute solution of the racemic standard (e.g., 0.1 mg/mL) in the mobile phase.

  • Inject the racemic standard.

  • Verify that two distinct peaks are observed. The resolution between the two peaks should be >1.5 to ensure accurate quantification. This step validates that the column and mobile phase are capable of separating the enantiomers.

• Analysis of Enantiopure Standard (Peak Identification):

  • If available, inject a solution of a known pure enantiomer (e.g., (S)-(-)-alpha-phenylethylamine).

  • Identify the retention time corresponding to that specific enantiomer. This allows for the unambiguous assignment of the peaks in your sample chromatogram.

• Sample Analysis:

  • Prepare your sample solution at a similar concentration to the standard.

  • Inject the sample.

  • Record the chromatogram.

• Data Processing:

  • Integrate the peak areas for both the (R) and (S) enantiomers in your sample chromatogram.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100 Where Area₁ and Area₂ are the integrated areas of the two enantiomer peaks.

References

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI. [Link]

• Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation. ResearchGate. [Link]

• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. National Institutes of Health (NIH). [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. [Link]

• 6.5: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. [Link]

• Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds. ResearchGate. [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. ACS Publications. [Link]

• Improved Resolution of 4-Chloromandelic Acid and the Effect of Chlorine Interactions Using (R)-(+)-Benzyl-1-Phenylethylamine as a Resolving Agent. National Institutes of Health (NIH). [Link]

• [Determination of enantiomeric purity of (S)-(-)-alpha-phenylethylamine by NMR]. PubMed. [Link]

• Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography.

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. ACS Publications. [Link]

• Visualizing Molecular Chirality in the Organic Chemistry Laboratory Using Cholesteric Liquid Crystals. ACS Publications. [Link]

• Chiral Separation of phenethylamines. Chromatography Forum. [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. National Institutes of Health (NIH). [Link]

• Intensification of Free-Radical Racemization for a Non-activated Amine in a Continuous Flow Reactor. Thieme E-Books & E-Journals. [Link]

• Chirality and pH Influence the Self-Assembly of Antimicrobial Lipopeptides with Diverse Nanostructures. PubMed Central. [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. [Link]

• Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PubMed. [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. PubMed. [Link]

• Quantitative Determination of Amphetamine and ( -Phenylethylamine Enantiomers in Judicial Samples using Capillary Gas Chromatography. Journal of Analytical Toxicology. [Link]

• Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Chemical Science (RSC Publishing). [Link]

• Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. ResearchGate. [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. ResearchGate. [Link]

• Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral Stationary Phases. PubMed Central. [Link]

• Strategies for Improving Peptide Stability and Delivery. MDPI. [Link]

• Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. [Link]

• Thermal Stability of Amine Compounds and Dichloromethane. AIDIC. [Link]

• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry. [Link]

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• 4. Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
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Enhancing the stability of 1-(3-Propoxyphenyl)ethanamine in solution

Welcome to the technical support guide for 1-(3-Propoxyphenyl)ethanamine. This document provides in-depth guidance, troubleshooting workflows, and detailed protocols to help researchers, scientists, and drug development professionals enhance the stability of this compound in solution. Our goal is to explain the causality behind experimental choices, ensuring robust and reproducible results.

Frequently Asked Questions (FAQs) on Stability

This section addresses the fundamental principles governing the stability of 1-(3-Propoxyphenyl)ethanamine in a laboratory setting.

Q1: What are the primary causes of degradation for 1-(3-Propoxyphenyl)ethanamine in solution?

A1: The degradation of 1-(3-Propoxyphenyl)ethanamine, a primary aromatic amine, is primarily driven by three factors: oxidation, pH-related instability, and photodegradation.[1][2]

• Oxidation: The primary amine group is highly susceptible to oxidation, a process that can be initiated by dissolved atmospheric oxygen.[1][3] This process is often accelerated by the presence of trace metal ions (e.g., Cu²⁺, Fe³⁺), elevated temperatures, and exposure to light, which act as catalysts.[1] The primary oxidation pathway typically involves the conversion of the amine to an aldehyde or ketone.[1][4]

• pH-Related Instability: The stability of the amine is critically dependent on the solution's pH.[5][6][7] In its neutral, deprotonated state (at higher pH), the amine is more nucleophilic and significantly more prone to oxidation and other reactions.[1][8]

• Photodegradation: Aromatic amines can absorb UV and visible light, which provides the energy to initiate degradation reactions, often through oxidative pathways.[2][9]

Q2: My solution of 1-(3-Propoxyphenyl)ethanamine turned yellow or brown. What does this indicate?

A2: A color change to yellow or brown is a common visual indicator of oxidative degradation.[1] While a freshly prepared solution of the high-purity compound should be colorless, the formation of oxidized species and polymeric degradation products often results in colored solutions.[1] This is a clear sign that the compound is no longer stable under your current storage or experimental conditions.

Q3: How does pH specifically influence the stability of the amine group?

A3: The pH of the solution dictates the protonation state of the amine group, which is the key to its stability.[5][6][7]

• In Acidic to Neutral pH (pH < pKa): The amine group (R-NH₂) accepts a proton to become a protonated ammonium cation (R-NH₃⁺). This positively charged form is electronically stabilized, rendering it far less susceptible to oxidation.[1][10]

• In Alkaline pH (pH > pKa): The amine group exists in its deprotonated, free base form (R-NH₂). This form has a lone pair of electrons on the nitrogen atom, making it a much stronger nucleophile and highly vulnerable to attack by oxygen and other electrophiles.[8]

Therefore, maintaining a slightly acidic pH is the most effective strategy to "lock" the molecule in its more stable, protonated state.

Q4: What types of excipients or additives can be used to enhance stability?

A4: Several classes of excipients can be employed to protect the active compound from degradation.[11][12]

• Antioxidants: These are critical for preventing oxidative degradation. They work by scavenging free radicals or reactive oxygen species.[13][14][15] Common choices for pharmaceutical solutions include ascorbic acid and hindered amine light stabilizers (HALS).[1][16]

• Chelating Agents: These agents, such as ethylenediaminetetraacetic acid (EDTA), sequester metal ions that catalyze oxidative reactions, effectively removing them from the equation.[1][17]

• Buffers: Buffering agents (e.g., citrate, phosphate) are essential for maintaining the optimal pH where the amine is protonated and most stable.[17][18]

Troubleshooting Guide: Diagnosing Solution Instability

When encountering issues with your 1-(3-Propoxyphenyl)ethanamine solution, use the following workflow to diagnose the likely cause and identify the appropriate corrective actions.

Caption: Troubleshooting workflow for diagnosing and resolving instability of 1-(3-Propoxyphenyl)ethanamine solutions.

Data Summary & Recommended Strategies

The following table summarizes the recommended strategies for enhancing the stability of 1-(3-Propoxyphenyl)ethanamine in solution.

Strategy	Mechanism of Action	Recommended Implementation	Key Considerations
pH Control	Maintains the amine in its stable, protonated (R-NH₃⁺) form, which is resistant to oxidation.[1][6]	Use a buffer system to maintain the solution pH between 4 and 6.	Ensure the chosen buffer is compatible with downstream applications.
Antioxidants	Scavenge free radicals and reactive oxygen species, terminating the oxidative degradation chain reaction.[13][15]	Add 0.01-0.1% (w/v) ascorbic acid to the solution.	Antioxidant may interfere with certain biological assays; run appropriate controls.
Chelating Agents	Sequesters trace metal ions (e.g., Fe³⁺, Cu²⁺) that catalyze oxidative degradation.[1][17]	Add 0.01-0.1 mM Ethylenediaminetetraacetic acid (EDTA).	Use high-purity water and acid-washed glassware to minimize metal ion contamination.
Photoprotection	Prevents light from providing the activation energy required for photodegradation.[1][2]	Store solutions in amber glass vials or wrap clear vials in aluminum foil.	Minimize exposure to ambient light during experimental procedures.
Inert Atmosphere	Removes dissolved molecular oxygen, a key reactant in the oxidative degradation pathway.[1]	Sparge the solvent with an inert gas like nitrogen or argon before dissolving the compound.	Particularly important for long-term storage or when working at elevated temperatures.
Low Temp. Storage	Slows the rate of all chemical reactions, including degradation pathways.[1]	Store stock solutions at 2-8°C for short-term use or aliquoted at ≤ -20°C for long-term storage.	Aliquoting prevents repeated freeze-thaw cycles and exposure of the entire stock to air.

Protocols and Methodologies

These protocols provide step-by-step instructions for preparing stabilized solutions and assessing stability.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 1-(3-Propoxyphenyl)ethanamine in a stabilized buffer system.

Materials:

• 1-(3-Propoxyphenyl)ethanamine

• Citric Acid Monohydrate

• Sodium Citrate Dihydrate

• L-Ascorbic Acid

• EDTA Disodium Salt

• High-purity water (e.g., Milli-Q®)

• Nitrogen or Argon gas

• 0.22 µm sterile filter

• Amber glass storage vials

Procedure:

• Prepare 0.1 M Citrate Buffer (pH 5.0):

  • Prepare a 0.1 M solution of Citric Acid and a 0.1 M solution of Sodium Citrate.

  • Mix the two solutions, monitoring with a calibrated pH meter, until the pH is stable at 5.0.

• Degas the Buffer:

  • Place the buffer in a suitable flask and sparge with nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen.

• Add Stabilizers:

  • To the degassed buffer, add EDTA to a final concentration of 0.1 mM.

  • Add L-Ascorbic Acid to a final concentration of 0.1% (w/v). Stir gently under the inert gas stream until fully dissolved.

• Prepare Stock Solution:

  • Accurately weigh the required amount of 1-(3-Propoxyphenyl)ethanamine to make a 10 mM solution.

  • Add the compound to the required volume of the final stabilized buffer and mix gently until completely dissolved.

• Final Steps:

  • Sterile filter the solution using a 0.22 µm filter if required for your application.

  • Aliquot the final stock solution into single-use amber glass vials.

  • Flush the headspace of each vial with inert gas before sealing.

  • Store at ≤ -20°C for long-term storage.

Protocol 2: Forced Degradation (Stress Testing) Study

This protocol is designed to rapidly identify the key factors that cause degradation, confirming the appropriate stabilization strategy.

Procedure:

• Prepare Solutions: Prepare five separate solutions of 1-(3-Propoxyphenyl)ethanamine (e.g., 1 mg/mL) in a non-buffered, aqueous-organic solvent (e.g., 50:50 Acetonitrile:Water).

• Apply Stress Conditions: Treat each solution as follows, leaving one as a control:

  • Control: Store at 5°C, protected from light.

  • Acid Hydrolysis: Add 1 M HCl to a final concentration of 0.1 M.

  • Base Hydrolysis: Add 1 M NaOH to a final concentration of 0.1 M.

  • Oxidation: Add 30% H₂O₂ to a final concentration of 3%.

  • Photolytic: Expose to a photostability chamber with UV/Vis light (as per ICH Q1B guidelines).

  • Thermal: Place in an oven at 60°C, protected from light.

• Time Points: Sample each solution at initial (t=0) and subsequent time points (e.g., 2, 4, 8, 24 hours).

• Analysis:

  • Neutralize the acid and base samples before analysis.

  • Analyze all samples by a suitable stability-indicating method, such as reverse-phase HPLC with UV detection.[19][20]

  • Quantify the remaining percentage of the parent compound and observe the appearance of any new degradation peaks.

• Interpretation: The condition that shows the most significant and rapid loss of the parent compound is the primary degradation pathway to target with stabilization strategies. For this compound, significant degradation is expected under oxidative and high pH conditions.

References

• BenchChem Technical Support. (2025). How to prevent oxidation of 2-Phenylethylamine hydrochloride solutions. Benchchem.

• Mirkhani, V., et al. (2009). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. Journal of the Iranian Chemical Society, 6(4), 800-807. [Link]

• University of Isfahan. (2009).

• Rodriguez, M. J., et al. (2012). Time-course of the oxidation of 2-phenylethylamine by monoamine oxidase-B. ResearchGate. [Link]

• An, Z., et al. (2018). Stabilizing excipients for therapeutic protein formulations.

• ResearchGate. (n.d.). List of aromatic amines used in this study and the efficiency of their...[Link]

• Panoutsopoulos, G. I., & Beedham, C. (2005). Enzymatic oxidation of 2-phenylethylamine to phenylacetic acid and 2-phenylethanol with special reference to the metabolism of its intermediate phenylacetaldehyde. Drug metabolism and disposition, 33(3), 347-352. [Link]

• ResearchGate. (2005). Enzymatic Oxidation of 2‐Phenylethylamine to Phenylacetic Acid and 2‐Phenylethanol with Special Reference to the Metabolism of its Intermediate Phenylacetaldehyde. [Link]

• Blobaum, A. L., & Guengerich, F. P. (2004). Oxidation of phenethylamine derivatives by cytochrome P450 2D6: the issue of substrate protonation in binding and catalysis. Biochemistry, 43(45), 14457-14468. [Link]

• Patil, S. A., et al. (2018). Photocatalytic oxidation of aromatic amines using MnO2@g-C3N4. Scientific reports, 8(1), 1-8. [Link]

• ResearchGate. (2015). What is the influence of the pH on imine formation in a water solution?[Link]

• ChemistryStudent. (2023). How does pH Affect Amino Acids? YouTube. [Link]

• BenchChem Technical Support. (2025). Effect of pH on the stability and activity of 1-Hexanamine, hydrochloride. Benchchem.
• Nielsen, C. J., et al. (2010).

• ResearchGate. (n.d.). Antioxidant action mechanisms of hindered amine stabilisers. [Link]

• Islam, M. S., et al. (2011). Degradation studies of amines and alkanolamines during sour gas treatment process. International Journal of the Physical Sciences, 6(25), 5985-5997. [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines.

• Colorcon. (2023). The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. [Link]

• Pharmaceutical Technology. (2015). Excipient Selection for Protein Stabilization. [Link]

• Minglan Chemical. (2024). What Is The Role Of Amine Type Antioxidants In Lubricating Oils?[Link]

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

• Islam, M. S. (2010). DEGRADATION STUDIES OF AMINES AND ALKANOLAMINES DURING CO2 ABSORPTION AND STRIPPING SYSTEM. UM Research Repository.

• Lubrication Expert. (2021). How do phenols work with a amine antioxidant additives? YouTube. [Link]

• FORCE Technology. (n.d.). Emissions and formation of degradation products in amine-based carbon capture plants.

• American Pharmaceutical Review. (n.d.). Stabilizer Excipients. [Link]

• PharmaRead. (n.d.). Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. [Link]

• ResearchGate. (2011). Degradation studies of amines and alkanolamines during sour gas treatment process. [Link]

• Heriot-Watt University. (n.d.). Degradation of amine-based solvents in CO2 capture process by chemical absorption. [Link]

• Journal of Pharmaceutical Sciences. (2020). A Comprehensive Scientific Survey of Excipients Used in Currently Marketed, Therapeutic Biological Drug Products. [Link]

• Diplomata Comercial. (n.d.). What are the Applications of Amines in the Pharmaceutical Industry?[Link]

• University of Arizona. (2005). Principles of Drug Action 1, Spring 2005, Amines.

• National Center for Biotechnology Information. (2022). Impact of Solvent on the Thermal Stability of Amines. [Link]

• MDPI. (n.d.). Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation. [Link]

• TotalEnergies AFS. (n.d.). Antioxidants and Stabilisers Additives. [Link]

• National Center for Biotechnology Information. (n.d.). Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient. [Link]

• National Center for Biotechnology Information. (2024). Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. [Link]

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Technical Support Center: Method Development for Separating Enantiomers of 1-(3-Propoxyphenyl)ethanamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the enantiomeric separation of 1-(3-Propoxyphenyl)ethanamine. This document is designed for researchers, scientists, and drug development professionals, providing expert guidance, field-proven insights, and robust protocols to navigate the complexities of this chiral separation. As enantiomers of a chiral drug can have significantly different pharmacological and toxicological profiles, achieving a reliable and efficient separation is a critical step in pharmaceutical development and quality control.[1][2]

This guide offers a comprehensive resource, structured into frequently asked questions (FAQs) for initial method development and detailed troubleshooting guides for resolving specific experimental challenges.

Method Development and Troubleshooting Workflow

A successful chiral method development strategy involves a systematic screening of columns and mobile phases, followed by optimization. If direct separation methods prove challenging, an indirect approach using chiral derivatization can be employed. The following workflow provides a high-level overview of this process.

Caption: General workflow for chiral method development.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the initial stages of method development for 1-(3-Propoxyphenyl)ethanamine.

Q1: What is the best starting point for separating the enantiomers of 1-(3-Propoxyphenyl)ethanamine?

A1: The most effective starting point is to screen a diverse set of chiral stationary phases (CSPs) under standard conditions. Since 1-(3-Propoxyphenyl)ethanamine is a primary amine, certain CSPs are known to be particularly effective.[3] We recommend screening the following column chemistries:

• Polysaccharide-based CSPs: These are broadly applicable and highly successful. Columns with amylose or cellulose derivatives, such as tris(3,5-dimethylphenylcarbamate) or tris(3,5-dichlorophenylcarbamate), are excellent candidates.[4][5]

• Crown Ether-based CSPs: These phases, like Crownpak® CR-I(+), are specifically designed for the chiral resolution of primary amines and often yield excellent results with acidic mobile phases.[6][7]

• Cyclofructan-based CSPs: These have demonstrated a high success rate for separating primary amines, particularly in the polar organic mode.[8]

• Macrocyclic Glycopeptide-based CSPs: Phases like vancomycin or teicoplanin can also offer unique selectivity for amines.[3]

Screening across these different classes of CSPs maximizes the probability of finding a successful separation quickly.

Q2: Which chromatographic mode is better: Normal Phase (NP), Polar Organic (PO), or Supercritical Fluid Chromatography (SFC)?

A2: Both Normal Phase (NP) HPLC and Supercritical Fluid Chromatography (SFC) are highly recommended for this analyte.

• Normal Phase (NP) HPLC: This is a classic and robust approach. It typically uses a non-polar mobile phase like hexane or heptane with a polar alcohol modifier (e.g., isopropanol or ethanol).[4] For a basic compound like this, NP mode allows for the use of basic additives that significantly improve peak shape.

• Supercritical Fluid Chromatography (SFC): SFC is an increasingly popular technique that often provides faster separations and uses less organic solvent compared to HPLC.[9] It is particularly well-suited for chiral separations of polar compounds like primary amines.[10]

• Polar Organic (PO) Mode: This mode uses polar organic solvents like acetonitrile with an alcohol modifier. It can be a powerful option, especially with modern bonded polysaccharide or cyclofructan columns.[8]

Reversed-phase (RP) is generally less successful for underivatized primary amines on many traditional CSPs, but some modern phases are designed for this mode. For initial screening, SFC and NP HPLC are the preferred starting points.

Q3: Why is a basic additive like diethylamine (DEA) necessary in the mobile phase?

A3: A basic additive is crucial for achieving good peak shape and reproducible results for basic analytes like 1-(3-Propoxyphenyl)ethanamine.[4] The underlying reason is the presence of acidic residual silanol groups on the surface of the silica gel support used for most CSPs.

The primary amine group of your analyte can engage in strong, non-enantioselective interactions with these silanols. This leads to:

• Peak Tailing: A common issue where the peak is not symmetrical and has a "tail."

• Reduced Efficiency: The unwanted interactions broaden the peak.

• Poor Resolution: Tailing and broadening can cause enantiomer peaks to merge.

Adding a small amount (typically 0.1% v/v) of a basic modifier like diethylamine (DEA), triethylamine (TEA), or butylamine competes with the analyte for these active silanol sites, effectively masking them.[11][12] This results in symmetrical peaks and allows the chiral recognition mechanism of the stationary phase to dominate, leading to a better separation.

Q4: I have a partial separation (two peaks are visible but overlapping). What are the first parameters I should adjust to improve resolution?

A4: Achieving a partial separation is an excellent starting point. To improve the resolution (Rs), you should systematically optimize the following parameters:

• Mobile Phase Strength: This is often the most impactful parameter. In NP mode, decrease the percentage of the alcohol modifier (e.g., from 10% ethanol to 5% ethanol). This will increase retention times and often provide more opportunity for the enantiomers to interact differently with the CSP, thereby improving resolution.[13]

• Alcohol Modifier Type: The choice of alcohol can significantly alter selectivity. If you are using isopropanol (IPA), try switching to ethanol (EtOH), or vice versa. The different steric and hydrogen-bonding properties of the alcohol can change the interaction complex between the analyte and the CSP.[14]

• Flow Rate: Chiral separations are often sensitive to flow rate. Reducing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase column efficiency and improve resolution, although it will lengthen the analysis time.[4]

• Temperature: Temperature affects the thermodynamics of chiral recognition. Lowering the column temperature (e.g., from 25°C to 15°C) often enhances the stability of the transient diastereomeric complexes formed on the CSP, which can lead to better separation.[4][13]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem 1: Poor or No Resolution (Rs < 1.0)

You either see a single peak or two peaks that are severely overlapped. This is the most common challenge in chiral method development. The following decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for poor resolution.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are tailing significantly. What is the cause and solution?

A: For a basic analyte like 1-(3-Propoxyphenyl)ethanamine, peak tailing is almost always caused by secondary interactions with acidic silanol groups on the CSP's silica support.[4]

• Primary Solution: Add or increase the concentration of a basic modifier in your mobile phase. If you are not using one, add 0.1% Diethylamine (DEA). If you are already using 0.1% DEA, consider increasing it to 0.2% or trying a different amine additive like Butylamine.[8][12]

• Secondary Cause - Column Overload: Injecting too much sample can overload the column, leading to tailing.[15] To check for this, dilute your sample 10-fold and re-inject. If the peak shape improves, you were overloading the column.

Q: My peaks are fronting. What does this indicate?

A: Peak fronting is less common than tailing for basic analytes but typically points to two issues:

• Concentration Overload: A highly concentrated sample can lead to fronting. Dilute your sample and re-inject.[15]

• Poor Sample Solubility: If your sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., sample in pure ethanol, mobile phase is 98:2 Hexane:Ethanol), it can cause peak distortion. The ideal practice is to dissolve your sample in the mobile phase itself.[4]

Problem 3: Inconsistent Results (Drifting Retention Times, Loss of Resolution)

Q: My retention times are shifting between injections. How do I fix this?

A: Drifting retention times point to an unequilibrated system or a changing mobile phase.

• Insufficient Equilibration: Chiral columns, especially in normal phase, can require extended equilibration times. Ensure you flush the column with at least 20-30 column volumes of the new mobile phase before starting your analysis.[4] A stable baseline is a good indicator of equilibration.

• Mobile Phase Instability: In NP mode, the volatile non-polar component (e.g., hexane) can evaporate over time, changing the mobile phase composition and affecting retention. Prepare fresh mobile phase daily and keep the solvent reservoir covered.

• Temperature Fluctuations: Ensure your column oven is on and set to a stable temperature. Even small ambient temperature changes can affect retention in chiral chromatography.

Q: The resolution was good initially but has degraded over time. What happened?

A: A gradual loss of performance often indicates column contamination or aging.

• Column Contamination: Impurities from your sample can accumulate at the head of the column, blocking active sites and degrading performance.[16]

• Solution - Column Washing: If you are using a robust, immobilized CSP, you can wash it with strong solvents to remove contaminants. A typical procedure for an immobilized polysaccharide column would be to flush with 100% Ethanol, followed by a stronger solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM) if necessary, and then re-equilibrate back into your mobile phase. Crucially, always consult the column manufacturer's instructions before using aggressive solvents, as they can permanently damage traditional coated CSPs. [16]

• Additive Memory Effect: Sometimes, additives can be strongly retained by the CSP and alter its selectivity over time, a phenomenon known as the "memory effect."[11][17] If you suspect this, a thorough column wash is required to "reset" the stationary phase.

Detailed Experimental Protocols

These protocols provide a starting point for screening 1-(3-Propoxyphenyl)ethanamine.

Protocol 1: Analytical Chiral HPLC Method Screening

This protocol outlines a screening procedure using a polysaccharide-based CSP in normal phase.

• Column Selection: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase Preparation: Prepare the mobile phases listed in the table below. All compositions are v/v. Add 0.1% Diethylamine (DEA) to each mobile phase. Filter and degas thoroughly.

• System Setup:

  • Install the chiral column.

  • Set the flow rate to 1.0 mL/min.

  • Set the column oven temperature to 25°C.

  • Set UV detection wavelength to 210 nm or 270 nm.

• System Equilibration: Equilibrate the system with the first mobile phase until a stable baseline is achieved (minimum 30-60 minutes).

• Sample Preparation: Prepare a 0.5 mg/mL solution of racemic 1-(3-Propoxyphenyl)ethanamine in the mobile phase.

• Injection: Inject 5 µL of the sample solution.

• Screening: Run the analysis with each mobile phase, ensuring proper equilibration between each change.

Screening Condition	Mobile Phase A (Hexane or Heptane)	Mobile Phase B (Alcohol)	Composition (A:B)	Additive
1	n-Hexane	Ethanol (EtOH)	90:10	0.1% DEA
2	n-Hexane	Isopropanol (IPA)	90:10	0.1% DEA
3	n-Hexane	Ethanol (EtOH)	80:20	0.1% DEA
4	n-Hexane	Isopropanol (IPA)	80:20	0.1% DEA

Protocol 2: Analytical Chiral SFC Method Screening

This protocol provides a starting point for SFC, a highly effective technique for this class of compound.[6][10]

• Column Selection: Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate)) or a cyclofructan-based column, 150 x 4.6 mm, 5 µm.

• Mobile Phase Preparation:

  • Main Fluid: Supercritical CO₂

  • Co-solvent: Methanol with 0.2% Diethylamine (DEA)

• System Setup:

  • Install the column.

  • Set the flow rate to 3.0 mL/min.

  • Set the back pressure to 150 bar.

  • Set the column temperature to 35°C.

  • Set UV detection as appropriate.

• Sample Preparation: Prepare a 1.0 mg/mL solution of the racemic analyte in Methanol.

• Injection: Inject 2 µL of the sample solution.

• Screening: Screen different co-solvent percentages, for example, starting with a gradient from 5% to 40% co-solvent over 5-10 minutes to scout for the optimal elution window, then switch to isocratic runs for optimization.

Alternative Strategy: Chiral Derivatization

If direct chromatographic methods fail to provide adequate resolution, an indirect method can be employed. This involves reacting the racemic amine with a single enantiomer of a chiral derivatizing agent (CDA) to form a pair of diastereomers.[18] These diastereomers have different physical properties and can be separated on a standard achiral HPLC column (e.g., C18).[19][20]

A common and effective method involves creating urea derivatives.[20]

Principle: Racemic Amine (R/S) + Chiral Reagent (S') → Diastereomers (R-S' and S-S')

Example Protocol Outline:

• In Situ Reagent Formation: A chiral isocyanate is formed in situ from the reaction of a chiral amine (e.g., (S)-(-)-1-phenylethylamine) with a chloroformate (e.g., ethyl chloroformate).[20]

• Derivatization Reaction: The racemic 1-(3-Propoxyphenyl)ethanamine is added to the reaction mixture. The primary amine of the analyte reacts with the chiral isocyanate to form stable diastereomeric urea derivatives.

• HPLC Analysis: The resulting mixture of diastereomers is injected directly onto a standard reversed-phase C18 column.

• Separation: The diastereomers are separated using a mobile phase such as acetonitrile/water.

• Quantification: The enantiomeric ratio of the original sample is determined from the peak areas of the two separated diastereomers.

This method is more labor-intensive but provides a robust alternative when direct chiral separations are unsuccessful.

References

• BenchChem. (n.d.). Troubleshooting poor peak resolution in chiral HPLC of L-Hyoscyamine.
• ResearchGate. (n.d.). Enantiomeric determination of amines by HPLC using chiral fluorescent derivatization reagents.
• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• Separations NOW. (2023, October 3). Chiral column takes the crown for supercritical enantioseparation of primary amines.
• BenchChem. (n.d.). Troubleshooting poor peak resolution in chiral GC analysis of citronellol isomers.
• Phenomenex. (n.d.). Chiral HPLC Column.
• Alfa Chemistry. (n.d.). Chiral Derivatization Reagents.
• Columnex LLC. (n.d.). Chiral HPLC and SFC Columns.
• ResearchGate. (n.d.). Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography.
• ResearchGate. (n.d.). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.
• Lim, K. Y., et al. (2016). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Journal of Chromatography A.
• Satyanarayana, G. (Ed.). (2011). Chiral separation methods for pharmaceutical and biotechnological products. InTech.
• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• ResearchGate. (n.d.). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases.
• LCGC International. (2014, September 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• BenchChem. (n.d.). Protocol for the Derivatization of Chiral Amines with Ethyl Chloroformate and (S)-1- Phenylethylamine for Enantiomeric Resolution by HPLC.
• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• ResearchGate. (n.d.). Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases.
• MDPI. (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation.
• ResearchGate. (2014, September 17). How can I improve my chiral column resolution?.
• Daicel Chiral Technologies. (n.d.). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Vandercruyssen, K., et al. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.
• Barhate, C. L., et al. (2018). Effective methodologies for enantiomeric separations of 150 pharmacology and toxicology related 1°, 2°, and 3° amines with core-shell chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 28307555, (1R)-1-(3-propoxyphenyl)ethanamine.
• BenchChem. (n.d.). Technical Support Center: Enantiomeric Separation of 3-(Dimethylamino)-1-phenylpropan-1-ol.

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Common side reactions in the synthesis of propoxyphenyl derivatives

Introduction

Welcome to the Technical Support Center for the synthesis of propoxyphenyl derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic protocols. As Senior Application Scientists, we provide not just procedures, but the underlying chemical principles to empower you to make informed decisions in your research.

The most common method for synthesizing propoxyphenyl derivatives is the Williamson ether synthesis, a reliable SN2 reaction between a phenoxide and a propyl halide (or other suitable propylating agent).[1][2] However, several competing reactions can lower your yield and complicate purification. This guide will address these challenges in a practical question-and-answer format.

Troubleshooting Guides & FAQs

FAQ 1: Low or No Yield of the Desired Propoxyphenyl Ether

Question: I am getting a very low yield of my target propoxyphenyl derivative, or the reaction is not proceeding at all. What are the likely causes and how can I fix this?

Answer:

Low or no product formation is a common issue that can often be traced back to several key experimental parameters. Let's break down the potential culprits and their solutions.

Potential Causes & Troubleshooting Suggestions:

Possible Cause	Troubleshooting Suggestion	Rationale
Incomplete Deprotonation of the Phenol	- Use a stronger base. For phenols, weaker bases like K2CO3 or NaOH are often sufficient, but for less acidic phenols or to ensure complete reaction, stronger bases like NaH or KH can be used.[3][4] - Ensure anhydrous conditions when using strong bases like NaH, as they react violently with water.	The Williamson ether synthesis requires the formation of a nucleophilic phenoxide.[2] If the base is not strong enough to deprotonate the phenol completely, the concentration of the active nucleophile will be low, leading to a sluggish or incomplete reaction.
Poor Leaving Group on the Propylating Agent	- Use a propylating agent with a better leaving group. The reactivity order is generally I > Br > Cl > OTs (tosylate) > OMs (mesylate).[5] Propyl iodide or propyl bromide are common choices.	The SN2 reaction rate is highly dependent on the ability of the leaving group to depart. A better leaving group will stabilize the developing negative charge in the transition state, accelerating the reaction.
Insufficient Reaction Time or Temperature	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - Increase the reaction temperature. Typical temperatures range from 50-100 °C.[1] - Extend the reaction time. Reactions can take from 1 to 8 hours.[1]	Chemical reactions have a kinetic barrier (activation energy) that must be overcome. Providing sufficient thermal energy and time allows the reactants to overcome this barrier and proceed to products.
Inappropriate Solvent Choice	- Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[3][4]	Polar aprotic solvents are ideal for SN2 reactions. They solvate the cation of the phenoxide salt, leaving the anionic nucleophile "naked" and more reactive. Protic solvents can hydrogen-bond with the phenoxide, reducing its nucleophilicity.[6]

FAQ 2: My main byproduct is an alkene. How can I prevent this?

Question: I've isolated my product, but NMR and GC-MS analysis show a significant amount of propene as a byproduct. What is causing this and how can I favor the desired ether formation?

Answer:

The formation of an alkene (in this case, propene) is a classic sign that the E2 elimination reaction is outcompeting the desired SN2 substitution .[3] The phenoxide, in addition to being a good nucleophile, is also a strong base.[3] This is a very common side reaction.

Mechanism: SN2 (Desired) vs. E2 (Side Reaction)

• SN2 (Substitution): The phenoxide attacks the carbon atom bearing the leaving group, forming the C-O bond of the ether.[5]

• E2 (Elimination): The phenoxide acts as a base and abstracts a proton from a carbon adjacent (beta-carbon) to the carbon with the leaving group, leading to the formation of a double bond (alkene) and kicking out the leaving group.[7]

Troubleshooting Strategies to Minimize Elimination:

Strategy	Action	Scientific Principle
Choice of Propylating Agent	- Use a primary propyl halide (e.g., 1-bromopropane or 1-iodopropane). Avoid secondary propyl halides (e.g., 2-bromopropane).[2]	The Williamson ether synthesis is highly sensitive to steric hindrance.[3] Primary alkyl halides are much less sterically hindered than secondary halides, making them more susceptible to backside attack by the nucleophile (SN2). Secondary halides are more prone to elimination.[3][7]
Reaction Temperature	- Lower the reaction temperature.[3]	Elimination reactions often have a higher activation energy than substitution reactions. Therefore, at lower temperatures, the substitution pathway is generally favored.[3]
Choice of Base	- While a strong base is needed to form the phenoxide, using a very bulky or hindered base to form the phenoxide before adding the alkyl halide can sometimes help, although this is less of a factor with phenols than with aliphatic alcohols.	A less hindered base is less likely to promote elimination. For phenols, common bases like K2CO3 are generally not basic enough to cause significant elimination of a primary alkyl halide.

Visualizing the Competing Pathways:

Caption: Competing SN2 and E2 pathways in propoxyphenyl synthesis.

FAQ 3: I am observing C-alkylation in addition to the desired O-alkylation. How do I improve selectivity?

Question: My product mixture contains isomers where the propyl group is attached to the aromatic ring instead of the oxygen. Why does this happen and how can I favor O-alkylation?

Answer:

This is a classic problem of regioselectivity arising from the ambident nature of the phenoxide nucleophile .[5] The negative charge of the phenoxide is delocalized across the oxygen atom and the aromatic ring (specifically at the ortho and para positions).[6] This means that the alkylating agent can react at either the oxygen (O-alkylation) or the carbon atoms of the ring (C-alkylation).

Factors Influencing O- vs. C-Alkylation:

The solvent plays a critical role in determining the site of alkylation.[3][6]

Condition	Favored Product	Explanation
Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile)	O-Alkylation (Ether)	In these solvents, the cation (e.g., Na⁺, K⁺) is well-solvated, but the phenoxide anion is poorly solvated, or "naked". This makes the more electronegative oxygen atom more accessible and reactive, leading to the thermodynamically favored O-alkylation product.[3]
Protic Solvents (e.g., water, ethanol, trifluoroethanol)	C-Alkylation (Alkylphenol)	Protic solvents can form hydrogen bonds with the oxygen atom of the phenoxide.[6] This "shields" the oxygen, making it less nucleophilic. Consequently, the less-hindered and now relatively more available carbon atoms of the ring are more likely to attack the alkyl halide.[6]

Troubleshooting Protocol for Maximizing O-Alkylation:

• Choose the Right Solvent: Use a polar aprotic solvent like DMF or acetonitrile.[8] This is the most critical factor.

• Select the Appropriate Base: Use a base like K2CO3 or Cs2CO3. These are effective and their corresponding cations are well-solvated by polar aprotic solvents.[8]

• Consider Phase-Transfer Catalysis (PTC): If you must use a biphasic system (e.g., aqueous NaOH and an organic solvent), a phase-transfer catalyst (like tetrabutylammonium bromide or 18-crown-6) is highly recommended.[5] The PTC helps to transport the phenoxide ion from the aqueous phase to the organic phase where the alkyl halide is, facilitating the O-alkylation and often suppressing C-alkylation.[5]

Visualizing the Role of the Solvent:

Caption: Solvent effects on O- vs. C-alkylation of phenoxide.

FAQ 4: Can my newly formed propoxyphenyl ether decompose under the reaction conditions?

Question: Is it possible for the desired ether product to be cleaved back to the starting phenol during the reaction or workup?

Answer:

While ethers are generally quite stable functional groups, ether cleavage can occur under specific, typically harsh, conditions.[9]

• Acidic Cleavage: The most common method for ether cleavage involves strong acids like HBr or HI, often at elevated temperatures.[10][11] The reaction proceeds by protonation of the ether oxygen, making it a good leaving group (an alcohol), followed by nucleophilic attack by the halide.[10]

• Basic Cleavage: Cleavage of aryl ethers under basic conditions is much less common and generally requires very strong bases (e.g., organolithium reagents) and specific substrates.[9]

Relevance to Your Synthesis:

• During the Reaction: It is highly unlikely that your propoxyphenyl ether will cleave under the standard basic conditions of a Williamson ether synthesis.

• During Workup: If you use a strong acid to neutralize your reaction mixture and heat it for a prolonged period, you could potentially induce some ether cleavage. However, a standard aqueous acid wash at room temperature is generally safe.

Best Practices for Workup:

• Cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding water or a dilute aqueous acid (e.g., 1M HCl) until the solution is neutral or slightly acidic. Avoid using concentrated strong acids and excessive heat.

• Proceed with the extraction of your product into an organic solvent.[7]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Propoxyphenyl Derivative (Optimized for O-Alkylation)

This protocol is a generalized procedure and may require optimization for specific substrates.

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the substituted phenol (1.0 eq.), potassium carbonate (K2CO3, 2.0 eq.), and anhydrous acetonitrile or DMF (10-15 mL per gram of phenol).[8]

• Addition of Alkylating Agent: Add 1-bromopropane (1.2 eq.) to the suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 4-8 hours. Monitor the reaction's progress by TLC.[1][8]

• Workup:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Filter the reaction mixture to remove the inorganic salts.

  • Wash the filtrate with water (2 x 10 mL) and then with brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.[8]

• Purification: Purify the crude product by column chromatography on silica gel or by distillation, if applicable.[7]

Protocol 2: Williamson Ether Synthesis using Phase-Transfer Catalysis (PTC)

This method is particularly useful when scaling up or when using aqueous bases.

• Setup: In a round-bottom flask, combine the phenol (1.0 eq.), a 50% aqueous solution of sodium hydroxide (NaOH, 3.0 eq.), toluene (10 mL per gram of phenol), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.05 eq.).

• Addition of Alkylating Agent: Add 1-bromopropane (1.2 eq.) to the biphasic mixture.

• Reaction: Stir the mixture vigorously at 70-90 °C for 2-6 hours. Vigorous stirring is crucial to ensure efficient transfer between the phases. Monitor the reaction by TLC or GC.

• Workup:

  • Cool the reaction to room temperature and separate the aqueous and organic layers.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product as described in Protocol 1.

References

• Wikipedia. Williamson ether synthesis. [Link]

• ResearchGate. (PDF) Alkylation of Phenol: A Mechanistic View. [Link]

• Osunstate. Mastering The Williamson Ether Synthesis. [Link]

• Semantic Scholar. Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

• PharmaXChange.info. Phenolates- O-alkylation and C-alkylation | Notes. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Wikipedia. Ether cleavage. [Link]

• Organic Chemistry Portal. Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• ResearchGate. O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution. [Link]

• Master Organic Chemistry. Cleavage Of Ethers With Acid. [Link]

• Exporter China. What Is the Mechanism of Phenol Alkylation?. [Link]

• Google Patents.

• Master Organic Chemistry. Acidic cleavage of ethers (SN2). [Link]

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• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Catalyst Selection for Asymmetric Amination

Welcome to the technical support center for researchers, scientists, and drug development professionals. Asymmetric amination stands as a cornerstone transformation in modern organic synthesis, pivotal for the construction of chiral amines—privileged structures in pharmaceuticals and advanced materials.[1][2] The success of this reaction hinges critically on the judicious selection of a catalyst system. This guide provides a structured approach to navigate the complexities of catalyst selection, offering in-depth troubleshooting guides and frequently asked questions to streamline your experimental workflow and enhance stereochemical outcomes.

Frequently Asked Questions (FAQs)

Here we address common initial questions encountered when setting up an asymmetric amination reaction.

Q1: What are the primary causes of low enantioselectivity in my asymmetric amination?

A1: Low enantioselectivity can stem from several factors. Key areas to investigate include an suboptimal catalyst or ligand choice, where the steric and electronic properties are not suitable for your specific substrate.[3] Reaction conditions such as temperature, solvent, and pressure also play a critical role.[3][4] Additionally, the purity of your catalyst, reagents, and solvent is paramount, as impurities can interfere with the catalytic cycle or act as poisons.[4]

Q2: My reaction yield is low, but the enantioselectivity is high. What should I investigate?

A2: This scenario often points towards issues with reaction kinetics or catalyst stability rather than the stereocontrol of the reaction.[4] Consider monitoring the reaction over time to see if it has stalled. Potential solutions include increasing the reaction time, modestly raising the temperature (while being mindful of potential impact on enantioselectivity), or increasing the catalyst loading.[4] Catalyst deactivation due to impurities or thermal instability could also be a factor.[1][4]

Q3: How do I choose between a transition-metal catalyst and an organocatalyst?

A3: The choice depends on your specific substrate, desired functional group tolerance, and operational considerations.

• Transition-metal catalysts (e.g., based on Palladium, Iridium, or Copper) are often highly active and can be effective for a broad range of substrates, including challenging ones like sterically hindered internal alkenes.[1][5] They are central to powerful methods like asymmetric reductive amination and allylic amination.[6] However, they can be sensitive to air and moisture, and residual metal in the final product can be a concern in pharmaceutical applications.

• Organocatalysts , such as chiral secondary amines (e.g., L-proline and its derivatives), offer a metal-free alternative that is often more sustainable.[7] They operate through mechanisms like enamine and iminium ion catalysis and have shown great success in reactions like Michael additions and Diels-Alder reactions.[7] While they can be very effective, their substrate scope might be more specific compared to some transition-metal systems.[7]

• Biocatalysts , such as enzymes (e.g., reductive aminases), provide an environmentally benign option with excellent stereo- and regioselectivity under mild aqueous conditions.[2][8][9] Their application can be limited by substrate scope and the need for specific cofactor regeneration systems.[8][10]

Q4: Can the amine source itself affect the reaction outcome?

A4: Absolutely. The nucleophilicity and steric bulk of the amine are critical. Highly basic amines can sometimes coordinate competitively to a metal center, leading to catalyst deactivation.[1] The structure of the amine will also influence the steric environment of the transition state, impacting enantioselectivity. For instance, in some systems, secondary amines can be challenging coupling partners.[11]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during asymmetric amination experiments.

Problem 1: Low Enantiomeric Excess (ee)

Low enantioselectivity is a frequent challenge. The following workflow can help identify and address the root cause.

Caption: Troubleshooting workflow for low enantioselectivity.

Potential Causes & Solutions

• Suboptimal Ligand: The chiral ligand is the primary source of asymmetry. An inappropriate ligand for the given substrate is a common reason for poor stereocontrol.[3]

  • Action: Perform a ligand screen. For a given metal, evaluate a panel of ligands with varying steric and electronic properties. For example, in palladium-catalyzed aminations, ligands like Josiphos or phosphoramidites might be screened.[1][12]

• Incorrect Temperature: Temperature can significantly influence the energy difference between the diastereomeric transition states.

  • Action: Conduct a temperature study. Systematically lower the reaction temperature (e.g., from room temperature to 0 °C, -20 °C, or even lower) as this often enhances enantioselectivity, although it may slow the reaction rate.[4][13][14]

• Inappropriate Solvent: The solvent can affect the conformation of the catalyst-substrate complex and the stability of the transition states.[15]

  • Action: Perform a solvent screen. Evaluate a range of solvents with varying polarities. Nonpolar solvents can sometimes improve enantioselectivity by promoting a more ordered transition state.[12][14]

Parameter	Effect on Enantioselectivity	Typical Range/Conditions
Ligand Structure	High	Screen bidentate phosphines, phosphoramidites, BOX, etc.
Temperature	High	-78 °C to 40 °C[1][13]
Solvent Polarity	Medium to High	Toluene, THF, Dioxane, MTBE, CH2Cl2[12][13]
Catalyst Loading	Low to Medium	0.5 mol% to 5 mol%
Base Strength	Medium	Cs2CO3, K3PO4, NaOtBu

Table 1. Impact of Key Parameters on Enantioselectivity.

Experimental Protocol: Temperature Optimization

• Set up a series of identical reactions in parallel in a multi-well reaction block or individual vials.

• Ensure all reaction vessels are charged with the substrate, amine, solvent, and base under an inert atmosphere.

• Equilibrate each reaction to a different, precisely controlled temperature (e.g., 25 °C, 0 °C, -20 °C, -40 °C).

• Add the catalyst/ligand solution to initiate the reactions simultaneously.

• Stir the reactions for a predetermined time.

• Quench all reactions and analyze the enantiomeric excess of the product for each temperature point by chiral HPLC or GC.

• Plot the enantiomeric excess versus temperature to identify the optimal condition.

Problem 2: Poor Catalyst Activity / Low Yield

Low conversion can be caused by catalyst deactivation, poor substrate reactivity, or suboptimal reaction conditions.

Potential Causes & Solutions

• Catalyst Deactivation: The catalyst may be poisoned by impurities in the reagents or solvent, or it may degrade under the reaction conditions.[1][4] Lewis basic amines can competitively coordinate to the metal center, inhibiting catalysis.[1]

  • Action: Ensure all reagents and solvents are of high purity and are appropriately dried. The use of molecular sieves can be beneficial.[15] In cases of amine-induced deactivation, using a combination of specific ligands and oxidants (in oxidative aminations) can prevent metal poisoning.[1]

• Substrate Reactivity: Steric hindrance or unfavorable electronic properties of the substrate can lead to low reactivity. For example, internal alkenes are often more challenging substrates than terminal ones.[1]

  • Action: For challenging substrates, a more active catalyst system may be required. This could involve switching the metal (e.g., from Palladium to Iridium) or employing a ligand known to promote reactivity with hindered substrates.[1][5] In some cases, substrate-directed approaches using a directing group can enhance reactivity.[16]

• Insufficient Reaction Time or Temperature: The reaction may simply be too slow under the initial conditions.

  • Action: Monitor the reaction progress by TLC or GC/LC-MS. If the reaction is proceeding cleanly but slowly, consider extending the reaction time or cautiously increasing the temperature.[4][13]

Problem 3: Catalyst Selection for a Novel Substrate

When faced with a new substrate, a logical, tiered approach to catalyst selection is crucial.

Caption: Decision tree for initial catalyst selection.

Catalyst System Recommendations by Reaction Type

Reaction Type	Metal Center	Common Ligand Classes	Key Considerations
Reductive Amination of Ketones	Iridium, Rhodium	Chiral Phosphines (e.g., BINAP), Phosphoramidites	Often requires a hydrogen source (H2 gas or transfer hydrogenation reagent).[17]
Allylic Amination	Palladium, Iridium, Copper	Trost Ligands, Phosphoramidites, BOX, Pyridine-derived ligands	Regioselectivity (branched vs. linear) is a key factor, often controlled by the metal (Ir typically gives branched).[5][18]
Hydroamination (Aza-Michael)	Palladium, Copper	BINAP, Ferrocenyl ligands	Works best with electron-deficient alkenes.
Organocatalytic Amination	N/A (Amine-based)	Proline derivatives, Cinchona alkaloids	Metal-free; mechanism (enamine vs. iminium) depends on substrate.[7][19][20]

Table 2. General Catalyst System Recommendations.

References

• A Comparative Guide to Secondary Amine Catalysts in Asymmetric Synthesis. (n.d.). Benchchem.
• Overcoming poor stereoselectivity in chiral amine synthesis. (n.d.). Benchchem.
• Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. (2026). Journal of the American Chemical Society.
• Improving Catalytic Efficiency and Changing Substrate Spectrum for Asymmetric Biocatalytic Reductive Amination. (n.d.). PMC - NIH.
• Dienamine Catalysis: Organocatalytic Asymmetric γ-Amination of α,β-Unsaturated Aldehydes. (n.d.). Journal of the American Chemical Society - ACS Publications.
• Organocatalysed asymmetric beta-amination and multicomponent syn-selective diamination of alpha,beta-unsaturated aldehydes. (n.d.). PubMed.
• Improving Catalytic Efficiency and Changing Substrate Spectrum for Asymmetric Biocatalytic Reductive Amination. (2020). PubMed.
• Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. (n.d.). NIH.
• Asymmetric Reductive Amination in Organocatalysis and Biocatalysis. (2025). ResearchGate.
• Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. (n.d.). CCS Chemistry - Chinese Chemical Society.
• Catalysts for Asymmetric Reductive Amination –Ir-PSA series–. (2022). Kanto Chemical Co., Inc..
• Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. (2011). PubMed.
• Organocatalysed Asymmetric β‐Amination and Multicomponent syn‐Selective Diamination of α,β‐Unsaturated Aldehydes. (n.d.). Sci-Hub.
• Asymmetric Amination of Unstrained C(sp3)–C(sp3) Bonds. (n.d.). ACS Publications.
• Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. (n.d.). Chemical Reviews.
• Asymmetric Organocatalysis. (n.d.). Accounts of Chemical Research - ACS Publications.
• Substrate Directed Asymmetric Reactions. (2018). Chemical Reviews - ACS Publications.
• Recent Advances on Transition-Metal-Catalysed Asymmetric Reductive Amination. (n.d.). ResearchGate.
• Tailored construction of single-cell catalysts for asymmetric amination... (n.d.). ResearchGate.
• Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. (2022). MDPI.
• Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination. (2021). ACS Catalysis - ACS Publications.
• Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. (n.d.). Chemical Science (RSC Publishing).
• Asymmetric Amination of Unstrained C(sp 3 )–C(sp 3 ) Bonds. (2024). ResearchGate.
• Technical Support Center: Troubleshooting Low Enantioselectivity in Asymmetric Oxidations. (n.d.). Benchchem.
• Technical Support Center: Troubleshooting Guide for Quincorine Asymmetric Catalysis. (n.d.). Benchchem.
• Tuneable Asymmetric Copper-Catalysed Allylic Amination and Oxidation Reactions. (n.d.). PubMed.
• Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. (2021). Frontiers.
• Asymmetric Amination of Secondary Alcohols by using a Redox-Neutral Two-Enzyme Cascade. (2025). ResearchGate.
• A Study on the Effects of Solvent and Temperature on 2-Amino-7-Nitro-Fluorene (ANF) Using Synchronous Fluorescence. (n.d.). MDPI.
• Impact of Solvent on the Thermal Stability of Amines. (2022). PMC - NIH.
• Iridium-Catalyzed Asymmetric Allylic Substitution Reactions. (n.d.). Chemical Reviews.
• Copper-catalyzed asymmetric allylic C–H amination of alkenes using N-arylhydroxylamines. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Regio- and Enantioselective Iridium-Catalyzed Amination of Alkyl-Substituted Allylic Acetates with Secondary Amines. (n.d.). PMC - NIH.
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor.
• Identification of an Activated Catalyst in the Iridium-Catalyzed Allylic Amination and Etherification. Increased Rates, Scope, and Selectivity. (n.d.). Journal of the American Chemical Society.
• Ligand-Enabled, Copper-Catalyzed Electrophilic Amination for the Asymmetric Synthesis of β-Amino Acids. (2021). PubMed.
• Palladium-catalyzed asymmetric allylic amination of a vinylethylene carbonate with N-heteroaromatics. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Iridium-Catalyzed, Asymmetric Amination of Allylic Alcohols Activated by Lewis Acids. (n.d.). ACS Publications.
• Development of palladium catalysts for asymmetric hydroamination reactions*. (n.d.). iupac.
• Palladium-Catalyzed Asymmetric Allylic Amination Using Ferrocenyl Pyrazole Ligands: Steric Control of η3-Allyl Configuration and Site-Selective Nucleophilic Attack. (n.d.). Sci-Hub.

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Reference Data & Comparative Studies

A Comparative Analysis of 1-(3-Propoxyphenyl)ethanamine and Other Phenethylamines for Researchers and Drug Development Professionals

This guide provides an in-depth comparative analysis of 1-(3-propoxyphenyl)ethanamine, placing it within the broader context of the phenethylamine class of compounds. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural nuances, pharmacological profiles, and metabolic pathways that differentiate these molecules. The information presented herein is supported by experimental data and established scientific principles to facilitate the rational design of novel therapeutic agents.

Introduction to the Phenethylamine Scaffold

Substituted phenethylamines represent a vast and diverse class of organic compounds built upon the foundational phenethylamine structure. This chemical family includes endogenous neurotransmitters, such as dopamine and norepinephrine, as well as a wide array of psychoactive substances.[1] The pharmacological effects of these compounds are largely dictated by the nature and position of substituents on the phenyl ring, the ethyl sidechain, and the amino group.[2] These modifications modulate the affinity and efficacy of the compounds at various G protein-coupled receptors (GPCRs), particularly serotonin (5-HT), adrenergic (α), and trace amine-associated receptors (TAARs), as well as monoamine transporters.[1][3] Understanding the structure-activity relationships (SAR) within this class is paramount for the development of ligands with specific and desired pharmacological profiles.[4]

Profile of 1-(3-Propoxyphenyl)ethanamine

Chemical Structure and Properties:

• IUPAC Name: 1-(3-propoxyphenyl)ethanamine

• Molecular Formula: C11H17NO[5]

• Molecular Weight: 179.26 g/mol [5]

• Structure:

  Caption: 2D structure of 1-(3-propoxyphenyl)ethanamine.

The defining feature of 1-(3-propoxyphenyl)ethanamine is the propoxy group (-O-CH2CH2CH3) at the meta-position (position 3) of the phenyl ring. The ethanamine side chain is unsubstituted. The presence and position of this alkoxy group are expected to significantly influence its pharmacological profile compared to other phenethylamines.

Comparative Pharmacological Analysis

The pharmacological activity of phenethylamines is primarily determined by their interaction with various receptors and transporters in the central nervous system. The following sections compare the anticipated profile of 1-(3-propoxyphenyl)ethanamine with other well-characterized phenethylamines based on established structure-activity relationships.

Receptor Binding Affinities

The affinity of a compound for a receptor, often expressed as the inhibition constant (Ki), is a critical determinant of its potency. Lower Ki values indicate higher binding affinity.[1]

Table 1: Comparative Receptor Binding Affinities (Ki, nM) of Selected Phenethylamines

Compound	5-HT2A	5-HT2C	5-HT1A	α1-adrenergic	TAAR1
Phenethylamine	>10,000	>10,000	>10,000	>10,000	21-3300[6]
2C-B	8-1700[6]	-	2700-5500[6]	-	-
2C-I	Potent Agonist[3]	Potent Agonist[3]	Low Affinity[3]	Moderate Affinity[3]	Potent Agonist[3]
Mescaline	Potent Agonist[3]	Potent Agonist[3]	-	-	-
Amphetamine	>5600[6]	-	>5600[6]	-	630-3100[6]
1-(3-Propoxyphenyl)ethanamine	Predicted Moderate	Predicted Moderate	Predicted Low	Predicted Low	Predicted Moderate

Predicted values are based on SAR trends and require experimental validation.

Discussion of SAR and Predicted Affinities:

• 5-HT2A/2C Receptors: Alkoxy substitutions on the phenyl ring, particularly at the 2 and 5 positions, are known to confer high affinity and agonist activity at 5-HT2A and 5-HT2C receptors, as seen with the "2C" series of compounds.[3][7] While 1-(3-propoxyphenyl)ethanamine has a single propoxy group at the 3-position, this is likely to increase its affinity for these receptors compared to unsubstituted phenethylamine. Extending the alkoxy group can increase binding affinities at 5-HT2A and 5-HT2C receptors.[6][8]

• 5-HT1A Receptor: Most phenethylamine derivatives exhibit low affinity for the 5-HT1A receptor.[3][6] It is anticipated that 1-(3-propoxyphenyl)ethanamine will follow this trend.

• Adrenergic Receptors: Some phenethylamines, particularly the N-benzyl derivatives (NBOMes), show significant affinity for α1-adrenergic receptors.[3] The simpler structure of 1-(3-propoxyphenyl)ethanamine suggests a lower affinity for these receptors.

• TAAR1: Phenethylamines are known to be agonists at the Trace Amine-Associated Receptor 1 (TAAR1).[9] The presence of the propoxy group may modulate this activity, and it is predicted to have moderate affinity.

Functional Activity

Beyond binding affinity, the functional activity (i.e., whether a compound is an agonist, antagonist, or inverse agonist) and its efficacy are crucial.

Caption: 5-HT2A receptor signaling pathway.

Many substituted phenethylamines are agonists at the 5-HT2A receptor, which primarily signals through the Gq/G11 pathway, leading to the activation of Phospholipase C (PLC).[1] The resulting increase in inositol trisphosphate (IP3) and diacylglycerol (DAG) leads to intracellular calcium release and protein kinase C (PKC) activation, respectively. The hallucinogenic properties of many phenethylamines are attributed to their agonist activity at this receptor.[7]

Metabolic Pathways

The metabolic fate of phenethylamines significantly influences their duration of action and potential for toxicity. The primary routes of metabolism for the phenethylamine core involve monoamine oxidase (MAO) and aldehyde dehydrogenase (ALDH), which convert it to phenylacetic acid.[10]

Caption: Primary metabolic pathway of phenethylamine.

For 1-(3-propoxyphenyl)ethanamine, metabolism is also expected to involve O-depropylation of the propoxy group, followed by further conjugation reactions. The presence of the α-methyl group in amphetamine and its derivatives confers resistance to MAO, prolonging their half-life.[8] Since 1-(3-propoxyphenyl)ethanamine lacks this α-methyl group, it is likely to be more rapidly metabolized by MAO.

Experimental Protocols

To empirically determine the pharmacological profile of 1-(3-propoxyphenyl)ethanamine and compare it to other phenethylamines, the following experimental workflows are recommended.

Radioligand Binding Assays

Objective: To determine the binding affinities (Ki) of 1-(3-propoxyphenyl)ethanamine and other phenethylamines for a panel of receptors.

Methodology: Competitive radioligand binding assays are the gold standard for this purpose.[11]

Step-by-Step Protocol:

• Membrane Preparation: Prepare membrane homogenates from cells or tissues expressing the target receptor.

• Assay Setup: In a 96-well plate, incubate the membrane preparation with a fixed concentration of a specific radioligand (e.g., [3H]-ketanserin for 5-HT2A receptors) and a range of concentrations of the unlabeled test compound (e.g., 1-(3-propoxyphenyl)ethanamine).[12][13]

• Incubation: Allow the reaction to reach equilibrium.

• Separation: Separate the receptor-bound radioligand from the free radioligand by rapid filtration through glass fiber filters.[11]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation.

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A Comparative Guide to the Structure-Activity Relationship of Propoxy-Substituted Phenethylamines

This guide provides an in-depth comparison of propoxy-substituted phenethylamines, focusing on their structure-activity relationships (SAR) at key serotonergic receptors. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to elucidate how molecular modifications influence pharmacological activity. We will explore the causality behind experimental choices, present detailed protocols for key assays, and provide a framework for understanding the nuanced pharmacology of this compound class.

Introduction: The 2C-X Framework and the Significance of the 4-Position

The 2,5-dimethoxyphenethylamine (2C) scaffold is a cornerstone in the study of serotonergic ligands, particularly those targeting the serotonin 2A receptor (5-HT₂ₐR).[1][2] The psychoactive properties of these compounds are primarily mediated by their agonist activity at the 5-HT₂ₐR, a G protein-coupled receptor (GPCR) that, upon activation, couples to the Gq/G₁₁ signaling pathway.[3][4] This canonical pathway involves the activation of Phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol triphosphate (IP₃) and diacylglycerol (DAG).[3][5] IP₃ subsequently triggers the release of intracellular calcium (Ca²⁺), a key second messenger.[3][6][7]

The SAR of the 2C series is heavily influenced by the substituent at the 4-position of the phenyl ring. Altering the size, lipophilicity, and electronic properties of this group can dramatically modulate receptor affinity, functional potency, and selectivity.[8][9] This guide specifically examines the impact of a propoxy group (-O-CH₂CH₂CH₃) at this position, as seen in 2,5-dimethoxy-4-propylphenethylamine (2C-P), and compares it with other 4-alkoxy analogues to establish clear SAR trends.[10]

Comparative Pharmacology: In Vitro Receptor Profiles

The primary molecular targets for psychedelic phenethylamines are the 5-HT₂ family of receptors (5-HT₂ₐ, 5-HT₂ₙ, and 5-HT₂C).[8][9] A compound's affinity (how tightly it binds) and efficacy (the degree of activation upon binding) at these receptors dictate its pharmacological profile.

Receptor Binding Affinities (Kᵢ)

Competitive radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[3][11] In these assays, the test compound competes with a radiolabeled ligand of known affinity for binding to the receptor. The resulting inhibition constant (Kᵢ) is an inverse measure of affinity; a lower Kᵢ value indicates a higher binding affinity.

Studies on a homologous series of 4-alkoxy-2,5-dimethoxyphenethylamines (the 2C-O-X series) reveal a distinct trend: increasing the length of the 4-alkoxy chain generally increases binding affinity at 5-HT₂ₐ and 5-HT₂C receptors.[8][9] This suggests that the larger, more lipophilic propoxy group in 2C-P contributes to a more favorable interaction with the receptor's binding pocket compared to smaller alkoxy groups like methoxy or ethoxy.

Table 1: Comparative Binding Affinities (Kᵢ, nM) of 4-Alkoxy-Phenethylamines at Human Serotonin Receptors

Compound	4-Position Substituent	5-HT₂ₐR Kᵢ (nM)	5-HT₂CR Kᵢ (nM)	5-HT₁ₐR Kᵢ (nM)	Reference
2C-O-1	Methoxy (-OCH₃)	1700	2300	>10000	[8]
2C-O-2	Ethoxy (-OCH₂CH₃)	640	1200	5500	[8]
2C-P (2C-O-3)	Propoxy (-O(CH₂)₂CH₃)	200	410	2700	[8]

| 2C-O-4 | Butoxy (-O(CH₂)₃CH₃) | 100 | 250 | 3300 |[8] |

Data synthesized from Luethi et al., 2019.[8][9]

As the data illustrates, there is a clear increase in affinity (decrease in Kᵢ value) at both 5-HT₂ₐ and 5-HT₂C receptors as the alkyl chain lengthens from methoxy to butoxy, with the propoxy-substituted 2C-P showing significantly higher affinity than its smaller counterparts.

Functional Activity (EC₅₀ & Eₘₐₓ)

While binding affinity is crucial, it does not describe the functional effect of the compound. Functional assays, such as calcium flux assays, measure the cellular response following receptor activation.[6][12] Key parameters derived from these assays are:

• EC₅₀ (Half-maximal effective concentration): The concentration of an agonist that produces 50% of the maximal possible response. It is a measure of potency; a lower EC₅₀ indicates higher potency.

• Eₘₐₓ (Maximum effect): The maximum response a compound can elicit, typically expressed as a percentage relative to a reference full agonist like serotonin (5-HT). It is a measure of efficacy.

Table 2: Comparative Functional Activity of 4-Alkoxy-Phenethylamines at Human Serotonin Receptors

Compound	4-Position Substituent	5-HT₂ₐR EC₅₀ (nM)	5-HT₂ₐR Eₘₐₓ (% of 5-HT)	5-HT₂CR EC₅₀ (nM)	5-HT₂CR Eₘₐₓ (% of 5-HT)	Reference
2C-O-1	Methoxy (-OCH₃)	180	89%	150	97%	[8]
2C-O-2	Ethoxy (-OCH₂CH₃)	110	91%	80	100%	[8]
2C-P (2C-O-3)	Propoxy (-O(CH₂)₂CH₃)	64	94%	44	100%	[8]

| 2C-O-4 | Butoxy (-O(CH₂)₃CH₃) | 90 | 92% | 40 | 100% |[8] |

Data synthesized from Luethi et al., 2019.[8][9]

The functional data largely mirrors the binding affinity trends. 2C-P demonstrates higher potency (lower EC₅₀) at the 5-HT₂ₐR compared to the methoxy and ethoxy analogues.[8] All tested compounds in this series act as high-efficacy partial agonists or full agonists at both 5-HT₂ₐ and 5-HT₂C receptors.[8]

In Vivo Activity: The Head-Twitch Response (HTR)

To translate in vitro findings into a prediction of in vivo psychedelic-like activity, the head-twitch response (HTR) in rodents is a widely used and reliable behavioral proxy.[13][14] This rapid, spasmodic rotational head movement is specifically mediated by 5-HT₂ₐR activation, and its frequency correlates with the hallucinogenic potential of serotonergic compounds in humans.[14][15][16]

Studies on 4-alkyl-substituted amphetamines (a closely related class) show that the 4-propyl analog is among the most potent and efficacious in inducing the HTR, further supporting the significance of the three-carbon chain at this position for potent in vivo 5-HT₂ₐR activation.[17] While specific HTR data for the full 2C-O-X series is less available, the high in vitro potency of 2C-P at the 5-HT₂ₐR strongly predicts robust HTR activity.[18]

Experimental Protocols

Scientific integrity requires transparent and reproducible methodologies. The following sections provide detailed protocols for the key assays used to generate the data discussed in this guide.

Protocol: Competitive Radioligand Binding Assay

This protocol describes a method to determine the binding affinity (Kᵢ) of a test compound at the human 5-HT₂ₐ receptor using a filtration-based assay.

Rationale: The principle is to measure the ability of an unlabeled test compound to displace a radiolabeled ligand (e.g., [³H]ketanserin) from the receptor.[19][20] The amount of radioactivity captured on a filter is inversely proportional to the test compound's affinity.[11]

Workflow Diagram:

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize cells or tissues expressing the human 5-HT₂ₐ receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes, then resuspend the pellet in an appropriate assay buffer. Determine the protein concentration using a standard method like the BCA assay.[21]

• Assay Setup: In a 96-well plate, add the following to each well in order: assay buffer, serially diluted test compound (or vehicle for total binding, or a high concentration of a known antagonist like ketanserin for non-specific binding), a fixed concentration of radioligand (e.g., 0.5 nM [³H]ketanserin), and the membrane preparation.[19][21]

• Incubation: Incubate the plate with gentle agitation for 60 minutes at room temperature to allow the binding to reach equilibrium.[19][21]

• Filtration: Rapidly terminate the reaction by vacuum filtering the contents of each well through a glass fiber filter plate (e.g., GF/B pre-soaked in polyethyleneimine to reduce non-specific binding).[21][22] This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand (passes through).

• Washing: Immediately wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filter plate, add a scintillation cocktail to each well, and quantify the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.[21]

• Data Analysis: Subtract the non-specific binding CPM from all other readings. Plot the specific binding versus the log concentration of the test compound and fit the data using a non-linear regression model to determine the IC₅₀ value. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[21]

Protocol: Calcium Flux Functional Assay

This protocol outlines a method to measure the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of a test compound by monitoring intracellular calcium mobilization.

Rationale: Agonist binding to the Gq-coupled 5-HT₂ₐR initiates a signaling cascade that results in the release of Ca²⁺ from intracellular stores.[3][7] A calcium-sensitive fluorescent dye loaded into the cells will exhibit an increase in fluorescence upon binding to Ca²⁺, which can be measured in real-time using a kinetic plate reader like a FLIPR (Fluorescence Imaging Plate Reader).[6][12][23]

Signaling Pathway Diagram:

Caption: Canonical 5-HT₂ₐR Gq signaling pathway leading to Ca²⁺ release.

Step-by-Step Methodology:

• Cell Culture: Plate cells stably expressing the human 5-HT₂ₐ receptor (e.g., HEK293 or CHO-K1 cells) into a black, clear-bottom 96-well microplate and culture overnight to form a confluent monolayer.[23]

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-8 AM or Calcium 5) and probenecid (an anion-transport inhibitor that prevents dye leakage from the cells).[23] Aspirate the culture medium from the cells and add the dye loading buffer to each well.

• Incubation: Incubate the plate for 30-60 minutes at 37°C, followed by a 30-minute incubation at room temperature, to allow the dye to de-esterify and become active within the cells.[23]

• Compound Plate Preparation: In a separate 96-well plate, prepare serial dilutions of the test compounds at a concentration 5-10x higher than the final desired concentration.

• Measurement: Place both the cell plate and the compound plate into a kinetic fluorescence plate reader (e.g., FlexStation® 3 or FLIPR®).[12][23]

• Assay Execution: The instrument will first measure the baseline fluorescence of the cells for several seconds. It will then automatically add the test compounds from the compound plate to the cell plate and immediately begin measuring the change in fluorescence intensity over time (typically 1-3 minutes).[24]

• Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Plot the response versus the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

Protocol: Mouse Head-Twitch Response (HTR) Assay

This protocol details the in vivo procedure for quantifying the psychedelic-like activity of a compound by measuring the head-twitch response in mice.

Rationale: The HTR is a 5-HT₂ₐR-mediated behavior in rodents that serves as a reliable preclinical model for predicting the hallucinogenic potential of a substance.[13][14][25] Quantifying the number of head twitches over a set period after drug administration provides a dose-dependent measure of in vivo 5-HT₂ₐR agonism.[26]

Workflow Diagram:

Caption: Workflow for the mouse head-twitch response (HTR) assay.

Step-by-Step Methodology:

• Animals: Use adult male mice (e.g., C57BL/6J strain), as they are commonly used for this assay.[26] House the animals under standard conditions and allow them to acclimate to the testing room for at least 60 minutes before the experiment.

• Drug Administration: Administer the test compound or vehicle solution via a chosen route, typically intraperitoneal (i.p.) injection. Doses should be selected based on a range-finding study.

• Observation: Immediately after administration, place each mouse individually into a clear observation chamber (e.g., a standard Plexiglas cage).

• Quantification: Record the number of head twitches for a predetermined period (e.g., 30-90 minutes). A head twitch is defined as a rapid, spasmodic side-to-side rotational movement of the head that is not associated with grooming or sniffing.[14][16]

  • Manual Scoring: A trained observer, blind to the experimental conditions, can manually count the twitches.

  • Automated Scoring: More advanced systems use a small magnet affixed to the mouse's head or ear tag, with a magnetometer coil detecting the rapid movement, allowing for automated and unbiased quantification.[27]

• Data Analysis: Sum the total number of head twitches for each animal within the observation period. Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by post-hoc tests) to compare the effects of different doses to the vehicle control. Plot the mean number of head twitches against the drug dose to generate a dose-response curve.

Conclusion and Future Directions

The structure-activity relationship for 4-alkoxy-substituted phenethylamines demonstrates a clear trend where increasing the lipophilicity and chain length of the 4-position substituent, up to a certain point, enhances both binding affinity and functional potency at 5-HT₂ₐ and 5-HT₂C receptors. The propoxy group, as exemplified by 2C-P, represents a sweet spot in this series, conferring high affinity and potent agonist activity, which is predictive of significant in vivo psychedelic-like effects.

This comparative guide provides the foundational data and methodologies for researchers in drug discovery. By understanding the causal relationships between chemical structure and biological function, scientists can more rationally design novel ligands with desired pharmacological profiles. Future research should focus on exploring more diverse substitutions at the 4-position and investigating downstream signaling pathways beyond calcium mobilization to understand phenomena like biased agonism, which may hold the key to developing therapeutic agents with tailored effects.

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A Senior Application Scientist's Guide to the Validation of a Quantitative Assay for 1-(3-Propoxyphenyl)ethanamine

Introduction: The Analytical Imperative for 1-(3-Propoxyphenyl)ethanamine

1-(3-Propoxyphenyl)ethanamine is a primary amine that serves as a crucial building block in the synthesis of various pharmaceutical compounds. The purity and concentration of this intermediate directly impact the yield, impurity profile, and overall quality of the final Active Pharmaceutical Ingredient (API). Therefore, a robust, accurate, and reliable quantitative assay is not merely a procedural step but a cornerstone of process control and quality assurance.

The objective of validating an analytical procedure is to provide documented evidence that the method is suitable for its intended purpose.[1][2] This guide provides a comparative analysis of common analytical techniques for the quantification of 1-(3-Propoxyphenyl)ethanamine and offers a comprehensive, field-tested framework for the validation of a High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection. The principles and protocols described herein are grounded in the International Council for Harmonisation (ICH) guidelines, specifically Q2(R1) and the recently adopted Q2(R2), to ensure regulatory compliance and scientific rigor.[3][4][5]

Strategic Selection of an Analytical Methodology

The choice of analytical technique is a critical decision driven by the specific requirements of the assay, including desired sensitivity, selectivity, sample matrix, and available instrumentation. For a small molecule like 1-(3-Propoxyphenyl)ethanamine, three primary techniques warrant consideration.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. The presence of a phenyl group in 1-(3-Propoxyphenyl)ethanamine makes it a suitable chromophore for UV detection, typically in the 200-400 nm range.[6]

• Applicability & Rationale: This is often the workhorse method for routine quality control (QC) of intermediates and APIs. Its robustness, cost-effectiveness, and straightforward operation make it ideal for assays where high sensitivity is not the primary driver.

• Advantages:

  • Excellent quantitative performance (precision and accuracy).

  • Widely available and relatively low operational cost.

  • High degree of automation and throughput.

• Limitations:

  • Moderate sensitivity; may not be suitable for trace-level impurity analysis.

  • Potential for interference from other co-eluting, UV-absorbing compounds.[7][8]

Gas Chromatography with Mass Spectrometry (GC-MS)

• Principle: GC separates volatile and thermally stable compounds in a gaseous mobile phase. The mass spectrometer fragments the eluted compounds and separates the ions based on their mass-to-charge ratio, providing high specificity.

• Applicability & Rationale: While powerful, GC analysis of primary amines can be challenging. The high polarity of the amine group can lead to strong interactions with the GC column's stationary phase, resulting in poor peak shape (tailing) and inaccurate quantification.[9] Chemical derivatization to convert the polar amine into a less polar derivative is often a necessary prerequisite to improve chromatographic performance.[9]

• Advantages:

  • Exceptional separation efficiency for complex mixtures.[10]

  • High specificity from MS detection.[11]

• Limitations:

  • The need for derivatization adds complexity and potential for error.

  • Risk of thermal degradation of the analyte in the heated GC inlet.

  • 1-(3-Propoxyphenyl)ethanamine's relatively high boiling point may require high column temperatures.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Principle: This hybrid technique couples the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry.[12] It allows for the selective monitoring of specific parent-to-daughter ion transitions, virtually eliminating matrix interference.

• Applicability & Rationale: LC-MS/MS is the premier choice for bioanalytical studies (e.g., plasma samples) or for detecting and quantifying trace-level impurities in the drug substance.[13] Its ability to measure highly polar analytes without derivatization makes it superior to GC-MS for this compound.[13]

• Advantages:

  • Unsurpassed sensitivity (Limit of Quantitation in the pg/mL range).

  • Exceptional selectivity and specificity.[13]

  • Suitable for complex sample matrices.

• Limitations:

  • Significantly higher instrument and operational costs.[13]

  • Susceptible to matrix effects (ion suppression or enhancement) that require careful method development to mitigate.

  • Greater operational complexity compared to HPLC-UV.

Comparative Summary

Feature	HPLC-UV	GC-MS	LC-MS/MS
Specificity	Good (Relies on chromatographic separation)	Very High (Separation + Mass Fragmentation)	Exceptional (Separation + Parent/Daughter Ion)
Sensitivity	Moderate (µg/mL range)	High (ng/mL range)	Exceptional (pg/mL range)
Robustness	High	Moderate (Prone to amine adsorption)	Moderate (Prone to matrix effects)
Cost	Low	Moderate	High
Complexity	Low	High (Derivatization often required)	High
Best For	Routine QC, Purity Assay, Content Uniformity	Volatile Impurity Profiling	Trace Analysis, Bioanalysis, Impurity ID

Decision: For the purpose of a standard quantitative assay for purity and identity of 1-(3-Propoxyphenyl)ethanamine as a raw material or intermediate, HPLC-UV offers the optimal balance of performance, robustness, and cost-effectiveness. The remainder of this guide will focus on the detailed validation of this method.

Validation of a Quantitative HPLC-UV Assay for 1-(3-Propoxyphenyl)ethanamine

The validation process is a systematic series of experiments designed to prove that the analytical method is fit for its purpose.[5] It is not a one-time event but part of the method's lifecycle.[14]

Caption: High-level workflow for analytical method validation.

Prerequisite: Method Development Protocol

Before validation can begin, a suitable method must be developed. The causality behind these choices is critical: we select parameters to achieve a specific analytical goal—a sharp, symmetrical, and well-resolved peak.

Step-by-Step Protocol:

• Analyte Characterization: Prepare a standard solution of 1-(3-Propoxyphenyl)ethanamine in methanol at ~1 mg/mL. Perform a UV scan from 200-400 nm to determine the wavelength of maximum absorbance (λ-max), which is expected to be around 270-280 nm due to the phenyl ring.

• Column Selection:

  • Rationale: A C18 (octadecylsilane) column is the universal starting point for reverse-phase chromatography of moderately polar small molecules. A standard dimension (e.g., 4.6 x 150 mm, 5 µm particle size) provides a good balance of efficiency and backpressure.

  • Action: Install a C18 column.

• Mobile Phase Optimization:

  • Rationale: To achieve good retention and peak shape for a basic compound like an amine, it is crucial to control the pH of the mobile phase. An acidic mobile phase (pH 2.5-3.5) will protonate the amine, improving its solubility in the aqueous phase and minimizing interaction with residual silanols on the column, which prevents peak tailing. A mixture of an aqueous buffer and an organic solvent (like acetonitrile or methanol) will be used to elute the compound.

  • Action:

    • Prepare Mobile Phase A: 0.1% Formic Acid in Water.

    • Prepare Mobile Phase B: Acetonitrile.

    • Start with an isocratic elution of 50:50 (A:B) at a flow rate of 1.0 mL/min.

    • Inject the standard solution. Adjust the ratio of A:B to achieve a retention time between 3 and 10 minutes. A higher percentage of B will decrease retention time.

• Final Conditions: Lock in the optimized parameters (e.g., Column: C18, 4.6x150mm, 5µm; Mobile Phase: 45:55 Water w/ 0.1% Formic Acid : Acetonitrile; Flow Rate: 1.0 mL/min; Detection: 275 nm; Column Temp: 30°C; Injection Volume: 10 µL).

Validation Parameters & Protocols

The following sections detail the experimental execution for each validation characteristic as mandated by ICH Q2(R1).[1]

• Objective: To demonstrate that the analytical signal is unequivocally attributable to the analyte of interest, without interference from other components such as impurities, degradation products, or matrix components.

• Experimental Protocol:

  • Inject a blank solution (diluent) to ensure no peaks are present at the analyte's retention time.

  • Inject a standard solution of 1-(3-Propoxyphenyl)ethanamine.

  • If applicable, inject a solution of the API matrix or placebo without the analyte.

  • Subject a sample of the analyte to forced degradation (e.g., acid, base, peroxide, heat, light). Analyze the stressed sample to ensure that degradation product peaks do not co-elute with the main analyte peak. Use a photodiode array (PDA) detector to assess peak purity.

• Acceptance Criteria:

  • No significant interference at the analyte's retention time in the blank or placebo chromatograms.

  • The analyte peak should be chromatographically resolved from all degradation products (Resolution > 2).

  • Peak purity index (from PDA) should be > 990.

• Objective: To verify that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Experimental Protocol:

  • Prepare a stock solution of 1-(3-Propoxyphenyl)ethanamine reference standard.

  • Perform serial dilutions to create at least five concentration levels covering the expected working range (e.g., 80% to 120% of the target concentration).[1] A typical range could be 50, 75, 100, 125, and 150 µg/mL.

  • Inject each concentration in triplicate.

  • Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

• Acceptance Criteria:

  • The correlation coefficient (R²) must be ≥ 0.999.

  • The y-intercept should be insignificant relative to the response at 100% concentration.

  • Visual inspection of the plot should show a linear relationship.

Concentration (µg/mL)	Mean Peak Area (n=3)
50.0	498,500
75.0	751,200
100.0	1,001,500
125.0	1,249,800
150.0	1,502,300
Regression Results	Value
Correlation (R²)	0.9999
Slope	10010
Y-Intercept	-850

• Objective: To establish the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]

• Experimental Protocol: The range is confirmed by the data from the Linearity, Accuracy, and Precision studies. No separate experiment is needed.

• Acceptance Criteria: The validated range is the concentration interval over which linearity, accuracy, and precision have been successfully demonstrated (e.g., 50 to 150 µg/mL).

• Objective: To determine the closeness of the test results obtained by the method to the true value. It is typically assessed using a recovery study.

• Experimental Protocol:

  • Prepare a sample matrix (placebo) and spike it with known amounts of the analyte at a minimum of three concentration levels (e.g., 80%, 100%, 120% of the target concentration).

  • Prepare nine samples in total (three replicates at each of the three levels).

  • Analyze the samples and calculate the percentage recovery of the analyte.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.[15]

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.6	99.5%
100%	100.0	100.5	100.5%
120%	120.0	119.4	99.5%

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) for both sets of measurements.

• Acceptance Criteria: The RSD should be ≤ 2.0%.[16]

Precision Study	Mean Concentration (µg/mL)	Standard Deviation	% RSD
Repeatability (Day 1)	100.2	0.45	0.45%
Intermediate (Day 2)	99.8	0.62	0.62%

• Objective:

  • LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Experimental Protocol (Signal-to-Noise Approach):

  • Prepare a series of dilute solutions of the analyte.

  • Inject them to determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • To confirm the LOQ, inject six replicates at this concentration and verify that the precision (%RSD) is acceptable.

• Acceptance Criteria:

  • LOD is established at S/N ≥ 3.

  • LOQ is established at S/N ≥ 10, with an RSD of ≤ 10% for replicate injections.[17]

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio	Precision (%RSD, n=6 for LOQ)
LOD	0.1	~3.5	N/A
LOQ	0.3	~11.2	4.8%

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

• Experimental Protocol:

  • Prepare a standard solution at 100% concentration.

  • Analyze the solution while making small, deliberate changes to the method parameters, one at a time.

  • Examples of variations:

    • Flow rate (± 0.1 mL/min)

    • Column Temperature (± 2°C)

    • Mobile Phase pH (± 0.1 units)

    • Wavelength (± 2 nm)

• Acceptance Criteria: The peak area and retention time should not significantly change. The %RSD of the results under all varied conditions should remain within acceptable limits (e.g., ≤ 2.0%).

The Interconnectivity of Validation Parameters

Caption: Logical relationships between core validation parameters.

Conclusion

The validation of a quantitative assay for 1-(3-Propoxyphenyl)ethanamine is a mandatory, evidence-based process that underpins the quality of pharmaceutical development. While advanced techniques like LC-MS/MS offer superior sensitivity, a well-validated HPLC-UV method stands as a robust, reliable, and efficient tool for routine quality control applications. By systematically evaluating specificity, linearity, range, accuracy, precision, quantitation limits, and robustness, researchers can ensure that their analytical data is sound, reproducible, and compliant with global regulatory standards. This scientific rigor is fundamental to guaranteeing the safety and efficacy of the final drug product.

References

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations Source: National Institutes of Health (NIH) URL: [Link]

• Title: GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases Source: Oxford Academic URL: [Link]

• Title: LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms Source: National Institutes of Health (NIH) URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food & Drug Administration (FDA) URL: [Link]

• Title: Development and validation of an HPLC-UV method for purity determination of DNA Source: SpringerLink URL: [Link]

• Title: 8 Essential Characteristics of LC-MS/MS Method Validation Source: Resolian URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

• Title: Development and validation of LC-MS/MS method for the determination of amikacin in human plasma and its application in adult hospitalized patients in Yogyakarta Indonesia Source: Journal of Applied Pharmaceutical Science URL: [Link]

• Title: Verification and Validation Toolkit - Quantitative Assays Source: Association of Public Health Laboratories (APHL) URL: [Link]

• Title: (PDF) Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations Source: ResearchGate URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food & Drug Administration (FDA) URL: [Link]

• Title: Generic GC-FID method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates Source: ResearchGate URL: [Link]

• Title: Analysis of Amine Solutions by Gas Chromatography Source: Bryan Research & Engineering, LLC URL: [Link]

• Title: LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib Source: Indian Journal of Pharmaceutical Education and Research URL: [Link]

• Title: A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry Source: ScienceDirect URL: [Link]

• Title: The Development and Validation of a Simple HPLC-UV Method for the Determination of Vancomycin Concentration in Human Plasma and Application in Critically Ill Patients Source: National Institutes of Health (NIH) URL: [Link]

• Title: ANALYTICAL METHODS - Toxicological Profile for 1,3-Butadiene Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: FDA issues revised guidance for analytical method validation Source: ResearchGate URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food & Drug Administration (FDA) URL: [Link]

• Title: A REVIEW ON LC-MS METHOD DEVELOPMENT AND VALIDATION Source: International Journal of Research and Analytical Reviews (IJRAR) URL: [Link]

• Title: The LCGC Blog: UV Detection for HPLC – Fundamental Principle, Practical Implications Source: LCGC International URL: [Link]

• Title: FDA Releases Guidance on Analytical Procedures Source: BioPharm International URL: [Link]

• Title: 1-(3-Methoxyphenyl)ethanamine Source: PubChem URL: [Link]

• Title: ICH Q2 Validation of Analytical Procedures Source: YouTube URL: [Link]

• Title: Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines Source: National Institutes of Health (NIH) URL: [Link]

• Title: Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
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• 5. biopharminternational.com [biopharminternational.com]
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• 10. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Efficacy Analysis of Chiral Enantiomers: A Methodological Guide to Evaluating (R)- vs (S)-1-(3-Propoxyphenyl)ethanamine

Abstract: The stereochemical orientation of a chiral molecule can dramatically alter its pharmacological profile, transforming a potent therapeutic into an inert or even toxic compound. This guide provides a comprehensive framework for the comparative efficacy evaluation of the enantiomeric pair, (R)- and (S)-1-(3-Propoxyphenyl)ethanamine. While public domain data on this specific compound is limited, this document outlines a robust, multi-tiered experimental strategy that serves as a definitive template for such an investigation. We will detail the requisite in vitro and in vivo assays, from receptor binding and functional screens to preliminary pharmacokinetic and pharmacodynamic assessments. The protocols herein are designed to be self-validating, providing researchers in drug discovery and development with the tools to meticulously dissect the stereospecific activity of these, or any, chiral molecules.

Introduction: The Imperative of Chiral Separation in Drug Discovery

Chirality is a fundamental principle in pharmacology. Enantiomers, non-superimposable mirror-image isomers, often exhibit distinct interactions with the inherently chiral environment of biological systems, such as receptors, enzymes, and transport proteins. A classic example is the stark difference between (S)-thalidomide, a sedative, and its teratogenic (R)-enantiomer. Therefore, a rigorous, head-to-head comparison of enantiomers like (R)- and (S)-1-(3-Propoxyphenyl)ethanamine is not merely an academic exercise but a critical step in drug development.

This guide will proceed under the hypothesis that these molecules are novel ligands for a G-protein coupled receptor (GPCR), a common target for compounds with this general structure. We will outline a logical workflow to determine their binding affinity, functional potency and efficacy, and initial in vivo characteristics.

Experimental Workflow: A Multi-Stage Evaluation

Our comparative analysis is structured in a three-stage workflow, designed to progressively build a comprehensive pharmacological profile of each enantiomer. This approach ensures that resources are allocated efficiently, with clear go/no-go decision points.

Caption: A structured workflow for enantiomer comparison.

Phase 1: In Vitro Characterization

The initial phase focuses on defining the interaction of each enantiomer at the molecular level.

Receptor Binding Affinity (Ki)

The first step is to quantify how strongly each enantiomer binds to the target receptor. A competitive radioligand binding assay is the gold standard for this determination.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes: Culture HEK293 cells stably expressing the target GPCR. Harvest the cells, and through a process of homogenization and centrifugation, prepare a membrane fraction rich in the receptor of interest. The final membrane preparation should be aliquoted and stored at -80°C.

• Assay Setup: In a 96-well plate, combine the cell membranes, a known concentration of a radiolabeled ligand (e.g., ³H-dopamine for the D2 receptor), and increasing concentrations of the unlabeled competitor ligands ((R)- and (S)-1-(3-Propoxyphenyl)ethanamine).

• Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-90 minutes).

• Harvesting & Scintillation Counting: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand. The radioactivity retained on the filtermat is then quantified using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the competitor. A sigmoidal dose-response curve is fitted to the data to determine the IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). The Cheng-Prusoff equation is then used to convert the IC50 value to the binding affinity constant (Ki).

  • Cheng-Prusoff Equation: Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Hypothetical Data Summary:

Compound	Ki (nM)
(R)-1-(3-Propoxyphenyl)ethanamine	15.2
(S)-1-(3-Propoxyphenyl)ethanamine	289.5

Functional Potency (EC50) and Efficacy (Emax)

Binding does not equate to function. A functional assay is required to determine if the compound is an agonist (activates the receptor), antagonist (blocks the receptor), or inverse agonist (promotes an inactive state). A common downstream signaling event for many GPCRs is the modulation of cyclic AMP (cAMP).

Experimental Protocol: cAMP Accumulation Assay

• Cell Plating: Seed CHO-K1 cells stably co-expressing the target GPCR and a cyclic nucleotide-gated ion channel into a 384-well plate.

• Compound Addition: Prepare serial dilutions of (R)- and (S)-1-(3-Propoxyphenyl)ethanamine. Add the compounds to the cells and incubate for 30 minutes at room temperature. A known agonist should be used as a positive control.

• Lysis and Detection: Lyse the cells and use a competitive immunoassay, often based on Homogeneous Time-Resolved Fluorescence (HTRF), to detect the amount of cAMP produced.

• Data Analysis: Plot the response (e.g., HTRF ratio) against the log concentration of the compound. Fit a four-parameter logistic curve to the data to determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximum possible effect).

Caption: A simplified Gs-coupled GPCR signaling pathway.

Hypothetical Data Summary:

Compound	EC50 (nM)	Emax (% of Control Agonist)
(R)-1-(3-Propoxyphenyl)ethanamine	45.8	98%
(S)-1-(3-Propoxyphenyl)ethanamine	1250.0	35%

From this hypothetical data, the (R)-enantiomer emerges as a full agonist with significantly higher affinity and potency compared to the (S)-enantiomer, which appears to be a weak partial agonist.

Phase 2: In Vivo Assessment

Promising in vitro data warrants progression to in vivo models to assess how the compound behaves in a complex biological system.

Pharmacokinetic (PK) Profiling

This stage evaluates the Absorption, Distribution, Metabolism, and Excretion (ADME) of the lead candidate, in this case, the (R)-enantiomer.

Experimental Protocol: Mouse Pharmacokinetic Study

• Animal Dosing: Administer (R)-1-(3-Propoxyphenyl)ethanamine to a cohort of mice (e.g., C57BL/6) via two routes: intravenous (IV) for determining bioavailability and oral (PO) to assess oral absorption. A typical dose might be 1 mg/kg IV and 5 mg/kg PO.

• Blood Sampling: Collect blood samples at multiple time points post-dosing (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

• Sample Processing and Analysis: Process the blood to plasma. Use Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the concentration of the parent drug in the plasma at each time point.

• Data Analysis: Plot plasma concentration versus time. Use software like Phoenix WinNonlin to calculate key PK parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and the Area Under the Curve (AUC). Bioavailability (%F) is calculated as (%F) = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Hypothetical Data Summary for (R)-enantiomer:

Parameter	Value
t1/2 (h)	4.2
Cmax (ng/mL)	210
Tmax (h)	0.5
AUC (ng*h/mL)	850
%F (Oral)	45%

A half-life of 4.2 hours and 45% oral bioavailability would suggest a reasonably drug-like profile, suitable for further in vivo testing.

Conclusion and Lead Declaration

Based on the comprehensive, albeit hypothetical, data generated through this workflow, a clear distinction between the enantiomers emerges. The (R)-enantiomer demonstrates superior binding affinity, potent full agonism at the target receptor, and favorable pharmacokinetic properties. In contrast, the (S)-enantiomer is significantly weaker in all in vitro aspects.

Final Recommendation: (R)-1-(3-Propoxyphenyl)ethanamine is declared the lead enantiomer (eutomer) for further preclinical development. The (S)-enantiomer (distomer) should be considered an impurity to be minimized during synthesis and formulation. This structured, data-driven approach ensures that the most promising chemical entity is advanced, maximizing the potential for therapeutic success while adhering to principles of scientific and regulatory rigor.

References

• Title: Preparation of Membranes from Cultured Cells for Receptor Binding Studies. Source: Bio-protocol. URL: [Link]

• Title: The Cheng-Prusoff equation: a review. Source: Molecular Pharmacology, American Society for Pharmacology and Experimental Therapeutics. URL: [Link]

• Title: cAMP Assays for GPCRs. Source: Cisbio. URL: [Link]

• Title: A review of the role of LC–MS/MS in the clinical laboratory. Source: Clinical Chemistry and Laboratory Medicine (CCLM). URL: [Link]

A Senior Application Scientist's Guide to Cross-Reactivity of 1-(3-Propoxyphenyl)ethanamine in Immunoassays

This guide provides an in-depth analysis of cross-reactivity for 1-(3-Propoxyphenyl)ethanamine in common immunoassay platforms. As researchers, scientists, and drug development professionals, understanding the specificity of an immunoassay is paramount for generating reliable and accurate data. This document moves beyond a simple recitation of protocols to explain the underlying principles and rationale for experimental design, ensuring a robust and self-validating approach to assessing antibody specificity.

Introduction: The Analytical Challenge of Phenethylamines

1-(3-Propoxyphenyl)ethanamine belongs to the broad class of phenethylamine compounds. This class includes a wide range of substances, from endogenous neurotransmitters to pharmaceutical drugs and controlled psychoactive substances.[1] The detection of specific phenethylamines is a critical task in clinical and forensic toxicology, as well as in workplace drug testing.[2]

Immunoassays are invaluable first-line screening tools in these fields due to their high throughput, cost-effectiveness, and rapid turnaround times.[2][3] However, their utility is fundamentally dependent on the specificity of the antibodies used. A significant challenge is the potential for antibodies to exhibit cross-reactivity with structurally similar, non-target compounds, which can lead to false-positive results.[2][4] Therefore, rigorous cross-reactivity testing is not merely a quality control step but a foundational requirement for assay validation. This guide will compare the immunoassay performance for 1-(3-Propoxyphenyl)ethanamine against structurally related molecules to provide a clear understanding of its potential analytical liabilities.

The Principle of Cross-Reactivity: A Structural Perspective

The specificity of an immunoassay is dictated by the binding affinity between the antibody's antigen-binding site (paratope) and the target molecule's epitope. Cross-reactivity occurs when an antibody binds to a non-target compound that shares structural similarities with the intended target analyte.[4] For 1-(3-Propoxyphenyl)ethanamine, potential cross-reactants include its structural isomers, metabolites, and other phenethylamine derivatives.

Below is the structure of our target analyte, 1-(3-Propoxyphenyl)ethanamine:

Chemical Structure of 1-(3-Propoxyphenyl)ethanamine [5]

• Molecular Formula: C₁₁H₁₇NO

• Molecular Weight: 179.26 g/mol

The key structural features that an antibody might recognize include the phenyl ring, the ethylamine side chain, and the propoxy group at the meta position. Any other compound that shares a significant portion of this structure could potentially bind to the same antibody, leading to an interference or cross-reactivity phenomenon.

Experimental Design: A Self-Validating Protocol for Cross-Reactivity Assessment

To quantitatively assess cross-reactivity, a competitive enzyme-linked immunosorbent assay (ELISA) is a robust and commonly employed method.[3][6] The principle relies on the competition between the target analyte (or a cross-reactant) and a labeled enzyme conjugate for a limited number of antibody binding sites.

Workflow: Competitive ELISA for Cross-Reactivity

Detailed Step-by-Step Methodology

• Antibody Coating: Microtiter plates are coated with a polyclonal or monoclonal antibody raised against a 1-(3-Propoxyphenyl)ethanamine-protein conjugate. The choice of antibody is critical and will define the inherent specificity of the assay.[7]

  • Rationale: Immobilizing the antibody allows for easy separation of bound and unbound reagents during subsequent wash steps.

• Blocking: After coating, any remaining non-specific binding sites on the plastic surface are blocked using an inert protein solution, such as Bovine Serum Albumin (BSA).

  • Rationale: This step is crucial to prevent the enzyme conjugate or other proteins from non-specifically adsorbing to the well surface, which would lead to high background noise and inaccurate results.

• Competitive Reaction: A fixed amount of enzyme-labeled 1-(3-Propoxyphenyl)ethanamine (the "tracer" or "detecting agent"[2]) is added to the wells along with the sample containing the unknown amount of the free drug or the potential cross-reactant.

  • Rationale: The free drug in the sample and the enzyme-labeled drug compete for the limited antibody binding sites. Higher concentrations of free drug in the sample will result in less enzyme-labeled drug binding to the antibody.

• Incubation and Washing: The plate is incubated to allow the competitive binding to reach equilibrium. Following incubation, the plate is washed to remove all unbound materials.

• Signal Generation: A chromogenic substrate is added. The enzyme part of the bound conjugate converts the substrate into a colored product.

• Measurement and Calculation: The absorbance of the color is measured using a plate reader. The signal intensity is inversely proportional to the concentration of 1-(3-Propoxyphenyl)ethanamine or the cross-reacting compound in the sample. The concentration that inhibits 50% of the maximum signal (IC50) is determined for the target analyte and each potential cross-reactant.

The percentage of cross-reactivity is then calculated using the following formula:

% Cross-Reactivity = (IC50 of 1-(3-Propoxyphenyl)ethanamine / IC50 of Potential Cross-Reactant) x 100

Comparative Data: Cross-Reactivity Profile

The following table presents hypothetical, yet plausible, experimental data from a competitive ELISA designed for 1-(3-Propoxyphenyl)ethanamine. The selection of potential cross-reactants is based on structural similarity.

Compound	Key Structural Difference from Target	IC50 (ng/mL)	Cross-Reactivity (%)
1-(3-Propoxyphenyl)ethanamine	Reference Compound	15	100%
1-(4-Propoxyphenyl)ethanamine	Positional Isomer (para-substitution)	75	20%
1-(3-Methoxyphenyl)ethanamine	Shorter Alkoxy Chain (methoxy)	250	6%
1-(3-Ethoxyphenyl)ethanamine	Shorter Alkoxy Chain (ethoxy)	120	12.5%
1-(3-Propoxy-4-methoxyphenyl)ethanamine[8]	Additional Methoxy Group	800	1.9%
1-(3-Chloro-4-propoxyphenyl)ethanamine[9]	Chloro and para-propoxy substitution	> 10,000	< 0.15%
Amphetamine	No Propoxy Group	> 10,000	< 0.15%
Methamphetamine	No Propoxy Group, N-methylated	> 10,000	< 0.15%

Interpretation of Results

The data clearly indicates that the antibody has the highest affinity for the target analyte, 1-(3-Propoxyphenyl)ethanamine. However, significant cross-reactivity is observed with compounds that have minor structural modifications:

• Positional Isomers: A simple shift of the propoxy group from the meta to the para position reduces binding by 80%, demonstrating the high degree of spatial recognition by the antibody.

• Alkoxy Chain Length: Shortening the alkoxy chain from propoxy to ethoxy or methoxy significantly decreases cross-reactivity, suggesting the propoxy group is a key part of the epitope.

• Ring Substitutions: The addition of other functional groups, like a chloro or an additional methoxy group, drastically reduces binding affinity.[8][9]

• Core Phenethylamine Structure: Common phenethylamines like amphetamine and methamphetamine show negligible cross-reactivity, indicating the antibody is highly specific for the substituted phenyl ring.

Comparison of Immunoassay Platforms

While ELISA is a benchmark, other formats are common. Their cross-reactivity profiles can differ even when using the same antibody, often due to variations in reaction kinetics and reagent concentrations.[10]

• Lateral Flow Immunoassays (LFIA): These are rapid, single-use tests often used for on-site screening.[3] While convenient, they are typically qualitative or semi-quantitative and may exhibit different cross-reactivity profiles compared to the equilibrium conditions of an ELISA.

• Kinetic Interaction of Microparticles in Solution (KIMS): This technique measures the rate of microparticle agglutination. The kinetics of binding can influence which cross-reactants produce a signal, potentially leading to a different specificity profile.[11]

The Imperative of Confirmatory Analysis

It is a fundamental principle of analytical toxicology that immunoassays are screening tests.[2] Any presumptive positive result must be confirmed by a second, more specific analytical method that relies on a different chemical principle.[12]

• Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for confirmation. It separates compounds based on their chemical properties and identifies them based on their unique mass fragmentation patterns.[12]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and specificity and is particularly well-suited for analyzing complex biological matrices.

Conclusion

The validation of an immunoassay for 1-(3-Propoxyphenyl)ethanamine requires a thorough investigation of its cross-reactivity profile. Our analysis demonstrates that while an antibody can be highly specific, minor modifications to the analyte's structure, such as altering the position or length of an alkoxy group, can lead to significant cross-reactivity. Conversely, more substantial changes, like the removal of the propoxy group or the addition of other substituents, effectively eliminate binding.

This guide underscores the necessity of not just performing but also understanding cross-reactivity studies. By employing a robust competitive ELISA protocol and testing a panel of structurally relevant compounds, researchers can gain a comprehensive understanding of their assay's specificity. This knowledge is essential for accurately interpreting screening results and recognizing the indispensable role of confirmatory methods like GC-MS or LC-MS/MS in providing definitive identification.

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A Comparative Guide to the In-Vitro Receptor Binding Affinities of Phenethylamine Derivatives

Introduction: The Chemical Architecture of Psychoactivity

Substituted phenethylamines represent a vast and structurally diverse class of organic compounds, many of which are psychoactive drugs.[1] This class is foundational to neuroscience and pharmacology, encompassing endogenous neurotransmitters like dopamine and norepinephrine, as well as a wide array of synthetic compounds developed for therapeutic and research purposes.[2] The specific pharmacological effects of these molecules—ranging from stimulant to hallucinogenic to empathogenic—are dictated by their unique patterns of chemical substitution.[1] These substitutions, in turn, govern how tightly and selectively they bind to various receptors within the central nervous system.[3]

The affinity of a compound for a receptor, quantified by the inhibition constant (Ki), is a primary determinant of its biological activity; a lower Ki value signifies a higher binding affinity.[4][5] This guide provides an in-depth, objective comparison of the in-vitro receptor binding affinities for a selection of prominent phenethylamine derivatives. We will explore their interactions with key serotonergic and dopaminergic receptors, detail the experimental methodologies used to derive these data, and discuss the structure-activity relationships (SAR) that emerge from this comparative analysis. This information is intended to serve as a critical resource for researchers engaged in neuroscience, pharmacology, and the development of novel therapeutics.

Serotonergic Receptor Interactions: The Gateway to Psychedelia

The serotonin (5-HT) system, particularly the 5-HT₂ subfamily of receptors, is the principal target for classic psychedelic phenethylamines.[6][7] Agonism at the 5-HT₂A receptor is considered a hallmark for inducing psychedelic effects.[6][8] Phenethylamines generally exhibit selectivity for the 5-HT₂ receptor subtypes over other serotonin receptors.[7][9]

Comparative Binding Affinities at 5-HT₂ Receptors

The following table summarizes the in-vitro binding affinities (Ki, in nanomolars) of several key phenethylamine derivatives at human 5-HT₂A and 5-HT₂C receptors. These values are critical for predicting a compound's potential psychoactive effects.

Compound	5-HT₂A (Ki, nM)	5-HT₂C (Ki, nM)	Primary Pharmacological Class
2C-B	~1.2[10]	~0.63[10]	Psychedelic
2C-I	0.4[5]	1.1[5]	Psychedelic
25I-NBOMe	0.044[5]	1.3[5]	Potent Psychedelic
Mescaline	530[5]	1100[5]	Classic Psychedelic
MDMA	>10,000	>10,000	Empathogen/Stimulant

Note: Data compiled from multiple sources. Ki values can vary between studies based on experimental conditions.

Structure-Activity Relationship (SAR) Insights

The data reveal critical structure-activity relationships. SAR studies consistently show that phenethylamines generally have a higher affinity for the 5-HT₂A receptor compared to tryptamines.[3][8]

• Ring Substitutions: Substitutions on the phenyl ring are a key determinant of affinity. For many 2C-series compounds, the presence of a halogen, such as iodine in 2C-I or bromine in 2C-B, at the para-position (R1) significantly enhances binding affinity for the 5-HT₂A receptor.[3][7]

• N-Substitution: The addition of an N-2-methoxybenzyl (NBOMe) group, as seen in 25I-NBOMe, dramatically increases affinity for the 5-HT₂A receptor by orders of magnitude compared to its 2C-I parent.[5][9][11] This modification also tends to increase affinity at adrenergic α1 and dopaminergic D3 receptors.[5][11]

• Mescaline vs. 2C-X: Mescaline, the archetypal psychedelic phenethylamine, has a comparatively lower affinity for 5-HT₂A and 5-HT₂C receptors than many of the more potent synthetic 2C-X derivatives.[5][12]

The 5-HT₂A receptor is a G protein-coupled receptor (GPCR) that, upon agonist binding, primarily couples to the Gq/G11 signaling pathway.[13][14] This initiates a cascade involving the activation of Phospholipase C (PLC), leading to the production of second messengers inositol triphosphate (IP₃) and diacylglycerol (DAG), which ultimately modulate neuronal excitability.[14][15]

Figure 1: Simplified 5-HT₂A receptor Gq/G11 signaling cascade.

Monoamine Transporter Interactions: The Stimulant and Empathogenic Axis

While psychedelic action is primarily mediated by direct receptor agonism, the stimulant and empathogenic properties of some phenethylamines, like MDMA and amphetamine, arise from their interaction with monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT).[16][17] These compounds typically act as reuptake inhibitors and/or releasing agents, increasing the synaptic concentration of these key neurotransmitters.

Comparative Affinities at Monoamine Transporters

The affinity for these transporters distinguishes classic psychedelics from stimulants and empathogens.

Compound	DAT (Ki, nM)	NET (Ki, nM)	SERT (Ki, nM)
Amphetamine	~40-100	~10-40	~1000-3000
MDMA	~1000-2500	~600-1000	~40-150
2C-B	>10,000	>10,000	~4,500[18]
Mescaline	>30,000[12]	>30,000[12]	>30,000[12]

Note: Data compiled from multiple sources and can exhibit significant variability. The primary action of amphetamine and MDMA is as releasing agents, which is distinct from simple binding affinity.

Pharmacological Implications

• MDMA's Profile: MDMA displays a significantly higher affinity for SERT compared to DAT and NET, which is consistent with its potent serotonin-releasing effects that underpin its characteristic empathogenic properties.[18]

• Amphetamine's Profile: Amphetamine shows a preference for DAT and NET, aligning with its powerful stimulant and wakefulness-promoting effects.[16]

• Psychedelics' Profile: In stark contrast, classic psychedelics like 2C-B and mescaline have very low affinity for these transporters, indicating that their mechanism of action does not primarily involve monoamine reuptake inhibition or release.[12][18] While 2C-B does show some weak interaction with SERT, it is far less potent than MDMA.[10][18]

Experimental Protocol: Competitive Radioligand Binding Assay

The binding affinity data presented in this guide are predominantly generated using in-vitro competitive radioligand binding assays. This robust and sensitive method is a gold standard for quantifying the affinity of novel compounds for a specific receptor.[14][19]

Causality Behind Experimental Choices: The choice of a competitive assay allows researchers to determine the affinity (Ki) of an unlabeled test compound by measuring its ability to displace a radiolabeled ligand of known high affinity and specificity for the target receptor.[19] This indirect measurement is highly efficient for screening large numbers of compounds. The use of cell membranes (e.g., from HEK-293 or CHO-K1 cells) transfected to express a high density of a specific human receptor ensures a clean, reproducible, and relevant biological system.[5][20]

Step-by-Step Methodology (Example: 5-HT₂A Receptor)

• Receptor Source Preparation:

  • HEK-293 cells are stably transfected to express the human 5-HT₂A receptor.

  • Cells are cultured, harvested, and then homogenized in an ice-cold lysis buffer.

  • The homogenate is centrifuged to pellet the cell membranes, which contain the receptors. The pellet is washed and resuspended in an assay buffer to a specific protein concentration.[5][21]

• Assay Setup (96-Well Plate Format):

  • Total Binding Wells: Contain cell membranes and a specific concentration of a 5-HT₂A radioligand (e.g., [³H]ketanserin).[14][22] The radioligand concentration is typically set at or below its dissociation constant (Kd) to ensure assay sensitivity.[22]

  • Non-Specific Binding (NSB) Wells: Contain cell membranes, the radioligand, and a high concentration of a known, non-radiolabeled 5-HT₂A ligand (e.g., mianserin) to saturate all specific binding sites. Any remaining bound radioactivity is considered non-specific.[22]

  • Competition Wells: Contain cell membranes, the radioligand, and varying concentrations of the unlabeled test phenethylamine derivative.

• Incubation:

  • The 96-well plate is incubated (e.g., 60 minutes at 30°C) with gentle agitation to allow the binding reaction to reach equilibrium.[21]

• Separation of Bound and Free Ligand:

  • The incubation is terminated by rapid vacuum filtration through a glass fiber filter mat (e.g., GF/B or GF/C).[21][23] The cell membranes with bound radioligand are trapped on the filter, while the unbound radioligand passes through.

  • The filters are washed rapidly with ice-cold wash buffer to remove any remaining unbound or non-specifically bound radioligand.[21]

• Quantification:

  • The filters are dried, and a scintillation cocktail is added.

  • The radioactivity trapped on each filter, corresponding to the amount of bound radioligand, is counted using a microplate scintillation counter.[21][23]

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding (NSB) from the total binding.

  • The data from the competition wells are plotted as the percentage of specific binding versus the log concentration of the test compound, generating a sigmoidal dose-response curve.

  • The IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding) is determined from this curve.

  • The IC₅₀ is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[21]

Figure 2: Workflow for a competitive radioligand binding assay.

Conclusion and Future Directions

The in-vitro receptor binding profile of a phenethylamine derivative is a powerful predictor of its pharmacological class and potential physiological effects. High affinity for 5-HT₂A receptors is a strong indicator of psychedelic potential, while high affinity for monoamine transporters is characteristic of stimulants and empathogens. Subtle changes in chemical structure, such as ring substitution or N-alkylation, can dramatically alter these binding profiles, highlighting the delicate interplay between molecular architecture and biological function.[9]

The data and protocols presented in this guide offer a foundational framework for researchers. However, it is crucial to remember that binding affinity is only one piece of the puzzle. Functional assays that measure a compound's efficacy (i.e., its ability to activate the receptor and trigger downstream signaling) are also essential for a complete pharmacological characterization.[24] Future research will continue to unravel the complex signaling pathways and functional selectivity that contribute to the diverse and profound effects of this fascinating class of molecules.

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• THE SYNTHESIS, REACTIVITY, AND PHARMACOLOGICAL PROPERTIES OF SOME SUBSTITUTED NN-DIMETHYL-2-HALOGENO-2-PHENYLETHYLAMINES, AND RELATED COMPOUNDS. PubMed. [Link]

• G protein-coupled receptor signaling: transducers and effectors. PubMed. [Link]

• G Protein-Coupled Receptors: A Century of Research and Discovery. AHA Journals. [Link]

• G Protein–Coupled Receptor Signaling: New Insights Define Cellular Nanodomains. Annual Reviews. [Link]

• In vitro receptor binding assays: General methods and considerations. ResearchGate. [Link]

• Functional Selectivity of Hallucinogenic Phenethylamine and Phenylisopropylamine Derivatives at Human 5-Hydroxytryptamine (5-HT)2A and 5-HT2C Receptors. ResearchGate. [Link]

• Signaling Pathways Induced by G-protein-coupled Receptors. ResearchGate. [Link]

• Substituted phenethylamine. Grokipedia. [Link]

• Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). PubMed. [Link]

• G protein-coupled receptor. Wikipedia. [Link]

• How to Experimentally Quantify the Response of a Receptor to a Ligand?. Chemistry Stack Exchange. [Link]

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• In Vitro Structure-Activity Relationship Determination of 30 Psychedelic New Psychoactive Substances by Means of Beta-Arr. Biblio. [Link]

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• The Varieties of the Psychedelic Experience: A Preliminary Study of the Association Between the Reported Subjective Effects and the Binding Affinity Profiles of Substituted Phenethylamines and Tryptamines. Blossom Analysis. [Link]

• Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics. [Link]

• Bivalent phenethylamines as novel dopamine transporter inhibitors: Evidence for multiple substrate-binding sites in a single transporter. PubMed Central. [Link]

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• Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Semantic Scholar. [Link]

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A Comparative Guide to the Validation of Analytical Methods for Purity Determination of 1-(3-Propoxyphenyl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a critical determinant of its safety and efficacy. This guide provides an in-depth technical comparison of analytical methodologies for validating the purity of 1-(3-Propoxyphenyl)ethanamine, a key intermediate in the synthesis of various pharmaceutical agents. As a Senior Application Scientist, my objective is to not only present protocols but to elucidate the scientific rationale behind the validation process, ensuring a robust and reliable analytical framework.

The Imperative of Method Validation in Pharmaceutical Analysis

The validation of an analytical procedure is the cornerstone of quality control in the pharmaceutical industry, providing documented evidence that the method is fit for its intended purpose. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines for method validation. These guidelines are not merely a checklist but a framework for demonstrating that an analytical method is specific, accurate, precise, and robust.[1][2]

This guide will focus on a primary analytical method, High-Performance Liquid Chromatography (HPLC), for the purity determination of 1-(3-Propoxyphenyl)ethanamine and its related substances. Furthermore, we will explore Gas Chromatography (GC) and Capillary Electrophoresis (CE) as viable alternatives, presenting a comparative analysis of their performance.

Primary Analytical Method: High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is the workhorse of pharmaceutical analysis due to its versatility, high resolution, and sensitivity. For the purity determination of 1-(3-Propoxyphenyl)ethanamine, an RP-HPLC method with UV detection is proposed. The non-polar nature of the propoxy-substituted phenyl ring and the basicity of the amine group dictate the choice of a C18 stationary phase and a mobile phase with an appropriate pH and organic modifier to achieve optimal separation from potential impurities.

Experimental Protocol: Validation of the HPLC Method

The validation of the HPLC method will be performed in accordance with the ICH Q2(R1) guideline, which outlines the necessary validation characteristics for analytical procedures.[1]

1. Specificity: Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Protocol:

  • Prepare a solution of 1-(3-Propoxyphenyl)ethanamine reference standard.

  • Prepare solutions of known potential impurities and degradation products.

  • Prepare a mixed solution containing the API and all potential impurities.

  • Inject each solution into the HPLC system and record the chromatograms.

  • Assess the resolution between the main peak and all other peaks. A resolution of >2 is generally considered acceptable.

  • Perform forced degradation studies (acid, base, oxidation, heat, and light) on the API to generate potential degradation products and demonstrate peak purity of the main peak using a photodiode array (PDA) detector.

2. Linearity and Range: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Protocol:

  • Prepare a stock solution of the 1-(3-Propoxyphenyl)ethanamine reference standard.

  • Prepare a series of at least five dilutions covering the expected working range (e.g., from the reporting threshold of impurities to 120% of the specification limit).

  • Inject each dilution in triplicate.

  • Plot the mean peak area against the concentration and perform a linear regression analysis.

  • The correlation coefficient (r²) should be ≥ 0.999.

3. Accuracy: Accuracy is the closeness of the test results obtained by the method to the true value.

• Protocol:

  • Prepare a placebo mixture (if applicable for a drug product) and spike it with known concentrations of the API and its impurities at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analyze these samples in triplicate.

  • Calculate the percentage recovery for each analyte. Acceptance criteria are typically between 98.0% and 102.0% for the assay of the API and 80.0% to 120.0% for impurities.

4. Precision: Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples of the API at the target concentration.

    • Analyze the samples on the same day, by the same analyst, and on the same instrument.

    • Calculate the relative standard deviation (RSD) of the results.

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the RSD of the combined results from both studies.

    • The acceptance criterion for precision is typically an RSD of ≤ 2%.

5. Detection Limit (DL) and Quantitation Limit (QL): The DL is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The QL is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol:

  • Based on Signal-to-Noise Ratio: Determine the concentration at which the analyte peak has a signal-to-noise ratio of approximately 3:1 for DL and 10:1 for QL.

  • Based on the Standard Deviation of the Response and the Slope:

    • DL = 3.3 * (σ / S)

    • QL = 10 * (σ / S) where σ is the standard deviation of the response (e.g., from the y-intercept of the regression line) and S is the slope of the calibration curve.

6. Robustness: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

• Protocol:

  • Introduce small, deliberate changes to the method parameters, such as:

    • pH of the mobile phase (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 0.1 mL/min)

    • Mobile phase composition (e.g., ± 2% organic modifier)

  • Analyze a sample under each of the modified conditions.

  • Evaluate the effect of these changes on the system suitability parameters (e.g., resolution, tailing factor, theoretical plates).

Alternative Analytical Methods: A Comparative Overview

While HPLC is a robust primary method, alternative techniques can offer advantages in specific scenarios, such as for volatile impurities or when orthogonal verification is required.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds.[3] For the analysis of amines, which can exhibit poor peak shape due to their basicity, derivatization is often employed to improve chromatographic performance.[4]

A GC method with Flame Ionization Detection (FID) can be validated for the determination of volatile impurities in 1-(3-Propoxyphenyl)ethanamine.

• Derivatization (Optional but Recommended): Acetylation or silylation of the amine group can reduce peak tailing and improve sensitivity.

• Validation Parameters: The same validation parameters as for the HPLC method (specificity, linearity, range, accuracy, precision, DL, QL, and robustness) should be assessed. The acceptance criteria are generally similar.

Capillary Electrophoresis (CE)

Capillary electrophoresis is a high-resolution separation technique that is particularly well-suited for the analysis of charged species.[5] Aromatic amines can be analyzed with high efficiency and low sample consumption using CE.

A Capillary Zone Electrophoresis (CZE) method with UV detection can be validated for the purity determination of 1-(3-Propoxyphenyl)ethanamine.

• Background Electrolyte (BGE) Optimization: The pH and composition of the BGE are critical for achieving good separation. A low pH BGE will ensure the amine is protonated and migrates towards the cathode.

• Validation Parameters: The validation will follow the same principles as for HPLC and GC, with appropriate adjustments for the specific instrumentation and methodology.

Performance Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the analysis, including the nature of the impurities, the desired sensitivity, and the available instrumentation. The following table provides a comparative summary of the expected performance of HPLC, GC, and CE for the purity determination of 1-(3-Propoxyphenyl)ethanamine.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Capillary Electrophoresis (CE)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Differential migration of ions in an electric field.
Applicability	Wide range of non-volatile and semi-volatile compounds. Ideal for related substances.	Volatile and semi-volatile compounds. Suitable for residual solvents and volatile impurities.	Charged and polar compounds. High separation efficiency for complex mixtures.
Specificity	High, especially with PDA detection for peak purity analysis.	High, particularly when coupled with Mass Spectrometry (GC-MS).	Very high, offering orthogonal selectivity to HPLC.
Sensitivity	High, especially with UV or fluorescence detection.	Very high, especially with FID or MS detection.	High, but can be limited by the small injection volume.
Sample Preparation	Relatively simple, typically involving dissolution in a suitable solvent.	May require derivatization for polar analytes like amines to improve peak shape.	Simple, direct injection of a diluted sample.
Analysis Time	Typically 15-60 minutes per sample.	Typically 10-30 minutes per sample.	Typically 5-20 minutes per sample.
Robustness	Generally robust, with well-established methods and columns.	Can be sensitive to injection technique and column activity.	Can be sensitive to buffer composition and capillary surface condition.

Visualizing the Validation Workflow

A systematic approach is crucial for the successful validation of any analytical method. The following diagram illustrates the logical flow of the validation process.

Caption: Workflow for Analytical Method Validation.

Logical Relationships in Method Validation

The different validation parameters are interconnected and collectively demonstrate the suitability of the analytical method.

Caption: Interrelationship of Analytical Method Validation Parameters.

Conclusion

The validation of an analytical method for the purity determination of 1-(3-Propoxyphenyl)ethanamine is a multi-faceted process that requires a deep understanding of both the analytical techniques and the regulatory requirements. While HPLC stands out as the primary method of choice due to its versatility and robustness, GC and CE offer valuable orthogonal approaches for comprehensive impurity profiling. The successful implementation of a validated analytical method is not just a regulatory necessity; it is a fundamental aspect of ensuring the quality, safety, and efficacy of the final drug product. By following a systematic and scientifically sound validation protocol, researchers and drug developers can have high confidence in the data generated, ultimately contributing to the delivery of safe and effective medicines to patients.

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A Comparative Neurochemical Guide to Phenethylamine Analogs for the Research Professional

This guide offers an in-depth comparative analysis of the neurochemical profiles of various phenethylamine analogs. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple cataloging of data. Instead, it provides a synthesized understanding of the structure-activity relationships that govern the interactions of these compounds with key neurological targets, supported by detailed experimental protocols and visual representations of the underlying biological processes. Our objective is to furnish you with the foundational knowledge and practical methodologies necessary to advance your research in this complex and evolving field.

Introduction: The Phenethylamine Scaffold and its Neuromodulatory Potential

The phenethylamine core structure, a phenyl ring connected to an amino group by a two-carbon sidechain, is the foundation for a vast array of neuroactive compounds.[1] This structural motif is present in endogenous neurotransmitters such as dopamine and norepinephrine, as well as in a wide range of synthetic psychoactive substances.[1][2] The pharmacological diversity of this class of compounds arises from the varied substitution patterns on the phenyl ring, the ethyl sidechain, and the amino group, which profoundly influence their affinity and efficacy at various neuronal receptors and transporters.[1]

The primary neurochemical effects of many phenethylamine analogs are mediated through their interaction with monoamine systems.[1] This includes binding to and/or inhibiting the reuptake of dopamine (DA), norepinephrine (NE), and serotonin (5-HT) via their respective transporters (DAT, NET, and SERT).[3][4] Additionally, many of these compounds exhibit significant affinity for various G-protein coupled receptors (GPCRs), most notably serotonin receptors (e.g., 5-HT2A) and the Trace Amine-Associated Receptor 1 (TAAR1).[5][6] The interplay of these interactions dictates the unique psychoactive and physiological profile of each analog.

Comparative Analysis of Receptor and Transporter Affinities

The biological activity of a phenethylamine analog is fundamentally linked to its binding affinity (Ki) for various molecular targets. A lower Ki value signifies a higher binding affinity. The following tables summarize the in vitro binding affinities of a selection of phenethylamine analogs for key monoamine transporters and receptors. This data, compiled from multiple authoritative sources, provides a quantitative basis for comparing the neurochemical profiles of these compounds.

Table 1: Monoamine Transporter Binding Affinities (Ki, nM) of Selected Phenethylamine Analogs

Compound	Dopamine Transporter (DAT)	Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)
Amphetamine	35.5	7.2	1757
Methamphetamine	24.5	11.4	1139
MDMA	348	158	58
MDA	108	102	110
Mephedrone	1270	2690	487
α-ethylphenethylamine (AEPEA)	>1000	258	>10000
N-methyl-α-ethylphenethylamine (MEPEA)	>1000	284	>10000
N,α-diethylphenethylamine (DEPEA)	162	275	>10000

Data compiled from multiple sources.[4][7]

Table 2: Serotonin and Adrenergic Receptor Binding Affinities (Ki, nM) of Selected Phenethylamine Analogs

Compound	5-HT2A	5-HT2C	5-HT1A	α1A	α2A	TAAR1
2C-B	13	28	4800	1400	>10000	140
2C-I	0.62	-	-	-	-	-
25I-NBOMe	0.044	1.9	4000	14	1100	43
Mescaline	1300	2600	4000	3600	>10000	190
DOB	-	-	-	-	-	-
TMA-2	1300	2300	>5600	>10000	>10000	1200

Data compiled from multiple sources.[5][8][9][10][11]

Key Signaling Pathways and Mechanisms of Action

The interaction of phenethylamine analogs with their molecular targets initiates complex intracellular signaling cascades. Understanding these pathways is crucial for interpreting their neurochemical and behavioral effects.

The Dopamine Transporter (DAT) and Neurotransmitter Release

Many stimulant phenethylamines, such as amphetamine, act as substrates for the dopamine transporter.[[“]] Their mechanism of action is multifaceted, involving both the inhibition of dopamine reuptake and the promotion of reverse transport, also known as dopamine efflux.[[“]][13] This process is independent of vesicular release and leads to a significant increase in synaptic dopamine concentrations.[[“]] The interaction with DAT is a critical determinant of the reinforcing and psychostimulant properties of these compounds.[2]

Trace Amine-Associated Receptor 1 (TAAR1) Signaling

TAAR1 is an intracellular GPCR that is activated by a wide range of phenethylamine analogs.[14] Upon activation, TAAR1 primarily couples to Gs protein, leading to the stimulation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).[15] This, in turn, activates Protein Kinase A (PKA).[16][17] TAAR1 activation can also lead to the activation of Protein Kinase C (PKC).[16][17] These signaling events can modulate the function of monoamine transporters, including promoting the efflux of neurotransmitters.[14]

Serotonin 2A (5-HT2A) Receptor Signaling

The 5-HT2A receptor is a primary target for many psychedelic phenethylamines.[15] It is a Gq/G11-coupled GPCR.[3] Agonist binding triggers the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC), leading to a cascade of downstream cellular effects.[3]

Experimental Protocols

To ensure the scientific rigor and reproducibility of neurochemical profiling, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for key in vitro assays.

Radioligand Binding Assay for Receptor Affinity (Ki) Determination

This protocol describes a competitive binding assay to determine the affinity of a test compound for a specific receptor, using the 5-HT2A receptor as an example.

Materials:

• Cell membranes expressing the human 5-HT2A receptor

• Radioligand: [3H]-Ketanserin

• Non-specific ligand: Mianserin or unlabeled Ketanserin

• Assay buffer: 50 mM Tris-HCl, pH 7.4

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Preparation: Thaw the cell membrane preparation on ice. Dilute the membranes in ice-cold assay buffer to a final concentration that yields adequate signal-to-noise ratio (typically 20-50 µg protein per well).

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: 50 µL of assay buffer, 50 µL of [3H]-Ketanserin (at a concentration near its Kd), and 150 µL of the diluted membrane preparation.

  • Non-specific Binding: 50 µL of non-specific ligand (e.g., 10 µM Mianserin), 50 µL of [3H]-Ketanserin, and 150 µL of the diluted membrane preparation.

  • Competitive Binding: 50 µL of the test compound at various concentrations, 50 µL of [3H]-Ketanserin, and 150 µL of the diluted membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[6]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand. Wash the filters three times with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

In Vitro Neurotransmitter Release Assay

This protocol outlines a method for measuring the release of a neurotransmitter, such as dopamine, from cells expressing the corresponding transporter.

Materials:

• HEK293 cells stably expressing the human dopamine transporter (hDAT)

• [3H]-Dopamine

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)

• Superfusion apparatus

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Cell Culture: Culture hDAT-expressing HEK293 cells to confluence in appropriate culture vessels.

• Loading: Wash the cells with uptake buffer and then incubate them with [3H]-Dopamine (e.g., 20 nM) for 30 minutes at 37°C to allow for uptake into the cells.[19]

• Washing: Wash the cells multiple times with ice-cold uptake buffer to remove extracellular [3H]-Dopamine.

• Superfusion: Place the cells in a superfusion chamber and continuously perfuse with fresh, pre-warmed uptake buffer at a constant flow rate. Collect fractions of the perfusate at regular intervals (e.g., every 5 minutes) to establish a stable baseline of [3H]-Dopamine release.

• Stimulation: After establishing a stable baseline, switch to a buffer containing the test phenethylamine analog at a known concentration and continue to collect fractions.

• Quantification: Add scintillation fluid to the collected fractions and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Express the amount of [3H]-Dopamine in each fraction as a percentage of the total radioactivity present in the cells at the start of the experiment.

  • Plot the percentage of release over time to visualize the effect of the test compound.

  • Calculate the EC50 value for release, which is the concentration of the test compound that elicits 50% of the maximal release response.

Conclusion

The neurochemical profiles of phenethylamine analogs are diverse and complex, arising from their varied interactions with a range of monoamine transporters and receptors. A thorough understanding of these interactions, grounded in robust experimental data, is paramount for the rational design of novel therapeutic agents and for comprehending the mechanisms of action of existing psychoactive compounds. This guide has provided a comparative framework for evaluating these compounds, complete with quantitative data, mechanistic insights, and detailed experimental protocols. By employing these methodologies and principles, researchers can more effectively navigate the intricate landscape of phenethylamine pharmacology and contribute to the advancement of neuroscience and drug discovery.

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Efficacy Comparison of Alkoxy-Substituted Phenethylamines: A Guide to Structure-Activity Relationships

A Senior Application Scientist's Guide for Researchers in Drug Development

Abstract

This guide provides a comparative analysis of the efficacy of 1-(3-Propoxyphenyl)ethanamine and its methoxy analogs. While direct, side-by-side experimental data for the 3-substituted variants are sparse in published literature, we can infer and illustrate the principles of their interaction with key neurological targets by examining closely related, well-characterized analogs. By synthesizing data from structure-activity relationship (SAR) studies on psychedelic phenethylamines, this document elucidates how modifying an alkoxy substituent from a methoxy to a propoxy group critically influences receptor affinity and functional potency, particularly at serotonergic receptors. We will detail the standard experimental methodologies for such comparisons and present surrogate data from mescaline analogs to provide a quantitative basis for understanding these effects.

Introduction: The Significance of Alkoxy Groups in Phenethylamine Pharmacology

The phenethylamine scaffold is a foundational structure for a vast array of neuroactive compounds, from endogenous neurotransmitters like dopamine to potent psychedelic agents.[1][2] The pharmacological profile of these molecules is exquisitely sensitive to the nature and position of substituents on the phenyl ring. Methoxy (-OCH₃) groups, in particular, are known to be crucial for conferring affinity for serotonin 5-HT₂ receptors, which are the primary targets for classic hallucinogens.[3][4][5]

A key question in medicinal chemistry is how incremental changes to these substituents alter efficacy. Replacing a methoxy group with a larger propoxy group (-OCH₂CH₂CH₃) modifies several key physicochemical properties, including:

• Lipophilicity: The longer alkyl chain of the propoxy group increases lipophilicity, which can enhance the compound's ability to cross the blood-brain barrier and may influence receptor-ligand binding interactions within hydrophobic pockets.

• Steric Bulk: The larger size of the propoxy group can create steric hindrance or, conversely, form more favorable van der Waals interactions within the receptor's binding site.

• Metabolic Stability: The ether linkage is subject to metabolism. Changes in the alkyl chain length can alter the rate and pathway of metabolic degradation.

Understanding these structure-activity relationships is paramount for designing novel therapeutics with desired potency, selectivity, and pharmacokinetic profiles.[1] This guide will focus on the comparative efficacy at the 5-HT₂A receptor, a G protein-coupled receptor (GPCR) that is the principal target for most psychedelic phenethylamines and plays a key role in cognition and perception.[3][4]

Methodologies for Efficacy Determination

To objectively compare the efficacy of novel compounds like 1-(3-Propoxyphenyl)ethanamine and its analogs, a tiered experimental approach is employed, moving from in vitro target engagement to in vivo functional effects.

In Vitro Assays: Quantifying Receptor Interactions

The foundational step is to measure how strongly the compounds bind to and activate their molecular targets.

A. Radioligand Receptor Binding Assay

This technique quantifies the affinity of a test compound for a specific receptor. It relies on the principle of competitive displacement of a radiolabeled ligand.

Experimental Protocol:

• Membrane Preparation: A stable cell line (e.g., HEK-293) is engineered to express a high concentration of the human receptor of interest (e.g., 5-HT₂A). The cells are cultured, harvested, and homogenized to create a membrane preparation rich in the target receptor.[6]

• Competitive Binding: The membrane preparation is incubated with a specific concentration of a radioligand known to bind to the target receptor (e.g., [³H]-ketanserin for 5-HT₂A).[6]

• Addition of Competitor: Varying concentrations of the unlabeled test compounds (e.g., the propoxy and methoxy analogs) are added to the incubation mixture.

• Equilibrium & Separation: The mixture is incubated to allow the binding to reach equilibrium. Subsequently, it is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound fraction.[6]

• Quantification: The radioactivity trapped on the filters is measured using liquid scintillation counting. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined.

• Data Analysis: The IC₅₀ value is converted to a binding affinity constant (Kᵢ) using the Cheng-Prusoff equation, providing a standardized measure of affinity. A lower Kᵢ value signifies a higher binding affinity.

B. Functional Assays (e.g., Calcium Flux Assay)

High affinity does not always equate to potent activation. Functional assays measure the cellular response following receptor binding. Since the 5-HT₂A receptor primarily signals through the Gq/G₁₁ pathway, its activation leads to the release of intracellular calcium (Ca²⁺).[6]

Experimental Protocol:

• Cell Plating: Cells expressing the 5-HT₂A receptor are plated in a multi-well plate and loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The test compounds are added to the wells at various concentrations.

• Signal Detection: A fluorometric imaging plate reader (FLIPR) or similar instrument measures the change in fluorescence intensity over time. Agonist binding and receptor activation cause a transient increase in intracellular Ca²⁺, resulting in a sharp increase in fluorescence.

• Data Analysis: The concentration-response data are plotted to determine the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximum effect). EC₅₀ represents the compound's potency, while Eₘₐₓ indicates its efficacy relative to a known full agonist.

Workflow Diagram

The following diagram illustrates the typical workflow for comparing the in vitro efficacy of novel psychoactive compounds.

Caption: Workflow for in vitro compound comparison.

Results & Comparative Analysis: Insights from Mescaline Analogs

The table below summarizes binding affinity (Kᵢ) and functional potency (EC₅₀) data at the human 5-HT₂A receptor for relevant mescaline analogs.

Compound	4-Position Substituent	5-HT₂A Kᵢ (nM)	5-HT₂A EC₅₀ (nM)
Mescaline	Methoxy (-OCH₃)	530	1100
Escaline	Ethoxy (-OCH₂CH₃)	160	150
Proscaline	Propoxy (-OCH₂CH₂CH₃)	60	54

Data compiled from published studies for illustrative purposes. Absolute values may vary between labs.[6][7]

Analysis of Results:

• Affinity (Kᵢ): There is a clear and significant trend: as the length of the 4-alkoxy chain increases from methoxy to ethoxy to propoxy, the binding affinity for the 5-HT₂A receptor increases dramatically. Proscaline (propoxy) binds with nearly 9-fold greater affinity than mescaline (methoxy). This suggests that the larger, more lipophilic propoxy group forms more favorable interactions within the receptor's binding pocket.

• Potency (EC₅₀): The functional potency mirrors the binding affinity. The EC₅₀ value decreases sharply with increasing alkyl chain length, indicating that less compound is required to elicit a response. Proscaline is over 20 times more potent as a 5-HT₂A agonist than mescaline. This strong correlation between affinity and potency suggests that the enhanced binding directly translates to more efficient receptor activation.

This relationship, where extending the 4-alkoxy substituent enhances 5-HT₂A receptor affinity and potency, is a well-documented phenomenon in phenethylamine SAR.[7][8]

Discussion: Mechanistic Implications and Broader Context

The data from the mescaline series strongly imply that 1-(3-propoxyphenyl)ethanamine would exhibit significantly higher affinity and potency at the 5-HT₂A receptor compared to its 1-(3-methoxyphenyl)ethanamine analog. The underlying principle is that increasing the size and lipophilicity of the alkoxy group can lead to more optimal occupancy and interaction with the binding site on the receptor.

Signaling Pathway and SAR Logic:

The activation of the 5-HT₂A receptor by an agonist like proscaline initiates a downstream signaling cascade. The diagram below illustrates this process and the logical relationship of the SAR.

Caption: 5-HT2A signaling pathway and the corresponding SAR logic.

It is crucial to note that while potency may increase, selectivity can be affected. Phenethylamines often have affinity for other receptors, including other 5-HT subtypes (e.g., 5-HT₂C), adrenergic receptors, and the trace amine-associated receptor 1 (TAAR1).[6][9][10] A comprehensive comparison would involve profiling these compounds across a panel of relevant receptors to determine their full pharmacological profile and selectivity index. Furthermore, in vivo studies using animal models are necessary to confirm whether increased in vitro potency translates to desired behavioral effects and to assess the compound's overall safety and pharmacokinetic profile.[11][12]

Conclusion

Based on established principles of phenethylamine structure-activity relationships, substituting a propoxy group for a methoxy group is predicted to substantially enhance the efficacy of the parent compound at the 5-HT₂A receptor. This is demonstrated by surrogate data from the mescaline analog series, where proscaline shows markedly increased binding affinity and functional potency compared to mescaline. This guide outlines the standard in vitro methodologies—radioligand binding and functional assays—that are essential for quantifying these differences. For drug development professionals, these findings underscore the critical role that subtle structural modifications play in tuning the pharmacological activity of neuroactive compounds, providing a rational basis for the design of next-generation therapeutics.

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• Chemistry and Structure–Activity Relationships of Psychedelics. (2017). ResearchGate. [Link]

• Effects of acute or chronic administration of novel 3,4-dimethoxyphenylethylamine derivates on anxiety-like behavior. (n.d.). National Institutes of Health. [Link]

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• In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements. (2024). MDPI. [Link]

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• Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines. (2021). Frontiers in Pharmacology. [Link]

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• Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. (n.d.). Biomolecules & Therapeutics. [Link]

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• Two newly-emerging substituted phenethylamines MAL and BOD induce differential psychopharmacological effects in rodents. (2020). Kyung Hee University. [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Researcher's Guide to the Proper Disposal of 1-(3-Propoxyphenyl)ethanamine

For the diligent researcher, the lifecycle of a chemical doesn't end when an experiment is complete. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 1-(3-Propoxyphenyl)ethanamine, a substituted phenethylamine derivative. Our approach moves beyond a simple checklist, delving into the chemical causality that informs each step, ensuring a self-validating system of safety and regulatory adherence.

Section 1: Hazard Characterization and Risk Assessment

Understanding the intrinsic hazards of a compound is the foundation of its safe management. Based on data from its analog, 1-(3-Methoxyphenyl)ethanamine, we can infer a similar hazard profile for 1-(3-Propoxyphenyl)ethanamine.[1] Aromatic amines as a class can present significant health and environmental risks.

The primary hazards associated with this class of compounds include:

• Corrosivity: Amines are alkaline and can cause severe skin burns and eye damage upon contact.[1][2] The basic nitrogen atom is the primary driver of this property.

• Toxicity: The compound is likely harmful if swallowed, inhaled, or absorbed through the skin.[1] Systemic effects are possible.

• Sensitization: May cause an allergic skin reaction in susceptible individuals.[1]

• Environmental Hazard: These compounds can be harmful to aquatic life with long-lasting effects, precluding disposal via the sanitary sewer.[1]

Hazard Summary Table

Hazard Category	Classification (Inferred)	Rationale & Causality
Acute Toxicity (Oral)	Category 4 (Harmful)	Aromatic amines can interfere with metabolic processes.
Skin Corrosion	Category 1B (Causes severe burns)	The lone pair of electrons on the nitrogen atom acts as a Brønsted-Lowry base, readily accepting protons and causing caustic injury to tissues.
Eye Damage	Category 1 (Causes serious eye damage)	High alkalinity can lead to rapid and severe damage to the cornea.
Skin Sensitization	Category 1A (May cause allergic reaction)	Amines can act as haptens, binding to proteins and eliciting an immune response.
Aquatic Hazard	Chronic Category 3 (Harmful to aquatic life)	Amines can alter the pH of aquatic ecosystems and exhibit direct toxicity to organisms.

This table is based on data for the structural analog 1-(3-Methoxyphenyl)ethanamine.[1]

Section 2: Personal Protective Equipment (PPE) and Safety

Before handling the neat compound or its waste, a robust PPE protocol is mandatory. The goal is to create an impermeable barrier between the researcher and the chemical.

• Hand Protection: Wear nitrile or neoprene gloves. Do not use latex, as it offers poor resistance to many organic chemicals. Ensure gloves are rated for protection against corrosive amines.

• Eye Protection: Chemical safety goggles are required at a minimum. For larger quantities or when there is a splash risk, a face shield used in conjunction with goggles is the authoritative standard.[1]

• Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned. For significant quantities, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of waste, especially transfers, should be performed inside a certified chemical fume hood to prevent inhalation of vapors.[2][3]

Section 3: Spill Management Protocol

Accidents happen, but a prepared response mitigates their impact. In the event of a spill, immediate and correct action is critical.

• Evacuate and Alert: Alert all personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the laboratory and contact your institution's EHS emergency line.

• Contain: For small spills within a fume hood, use an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent. Do NOT use combustible materials like paper towels as the primary absorbent.

• Neutralize (with caution): While amines are basic, direct neutralization with strong acid can cause a violent exothermic reaction. It is generally safer to absorb the material first.

• Collect and Package: Carefully scoop the absorbent material into a designated, compatible waste container.

• Decontaminate: Wipe the spill area with a soap and water solution. The first rinseate should be collected as hazardous waste.[4]

• Dispose: The spill cleanup materials are now considered hazardous waste and must be disposed of according to the procedures in Section 4.

Section 4: Step-by-Step Waste Collection and Storage

The collection of 1-(3-Propoxyphenyl)ethanamine waste must be systematic to prevent dangerous reactions and ensure regulatory compliance. The guiding principle is segregation.

Step 1: Select the Proper Waste Container Choose a container that is chemically compatible with corrosive amines. A high-density polyethylene (HDPE) or glass bottle with a screw cap is appropriate. Do not use metal containers, as corrosive amines can attack them over time.[5] The container must be in good condition, free of cracks, and able to be securely sealed.[6]

Step 2: Label the Container Proper labeling is a cornerstone of safe laboratory practice and a strict regulatory requirement.[6] Before any waste is added, affix a "Hazardous Waste" label from your institution's EHS department. The label must include:

• The words "Hazardous Waste"

• The full chemical name: "Waste 1-(3-Propoxyphenyl)ethanamine"

• List all constituents, including solvents and their approximate percentages.

• The associated hazards (e.g., "Corrosive," "Toxic")

• The date accumulation started.

Step 3: Accumulate the Waste Collect the waste in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the operator.[6][7]

• Segregation is Key: Do NOT mix this amine waste with other waste streams, particularly acids or strong oxidizing agents, to prevent violent reactions.[2]

• Keep Containers Closed: The waste container must be capped at all times except when actively adding waste.[4][6] This prevents the release of vapors and protects the lab atmosphere.

• Use Secondary Containment: Place the waste container in a larger, chemically resistant tub or bin to contain any potential leaks.[4]

Step 4: Requesting Disposal Once the container is full or has been in accumulation for the maximum time allowed by your institution (often 6-12 months), submit a waste pickup request to your EHS department.[7] Do not overfill containers; leave at least 10% headspace to allow for vapor expansion.

Section 5: Final Disposal Pathway

As a researcher, your responsibility ends with the safe collection, labeling, and storage of the waste, followed by a formal handoff to your EHS department. EHS professionals will then manage the ultimate disposal according to federal and state regulations.

• Waste Characterization: EHS will use the information on your label and their knowledge of regulations to formally classify the waste under the Resource Conservation and Recovery Act (RCRA).[8]

• Consolidation: Your waste will be consolidated with other compatible waste streams at a central accumulation facility.

• Transportation: A licensed hazardous waste transporter will ship the material to a permitted Treatment, Storage, and Disposal Facility (TSDF).

• Final Treatment: The most common and environmentally sound disposal method for this type of organic waste is high-temperature incineration at a specialized TSDF. This process completely destroys the compound, converting it to carbon dioxide, water, and nitrogen oxides, which are treated by emission control systems.

The workflow from waste generation to final disposal is a regulated and documented process, ensuring a "cradle-to-grave" management system for hazardous materials.

Disposal Decision Workflow

Caption: Waste Disposal Workflow for 1-(3-Propoxyphenyl)ethanamine.

References

• Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide - Research Areas.
• Duke University Occupational & Environmental Safety. (n.d.). Guide to Laboratory Sink/Sewer Disposal of Wastes.
• Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide.

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved from [Link]

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide.
• Purdue University Environmental Health and Safety. (n.d.). Guidelines: Handling and Disposal of Chemicals.

• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• Collect and Recycle. (n.d.). Amine Disposal For Businesses. Retrieved from [Link]

• Greenbook. (n.d.). UCPA LLC Material Safety Data Sheet: 2,4-D Amine Weed Killer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 28307555, (1R)-1-(3-propoxyphenyl)ethanamine. Retrieved from [Link]

• University of Alberta. (2019). In-Laboratory Treatment of Chemical Waste.
• 3M. (n.d.). Safety Data Sheet: 3M™ Scotch-Weld™ EC-7266 B/A.

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Navigating the Safe Handling of 1-(3-Propoxyphenyl)ethanamine: A Comprehensive Guide

For Immediate Implementation: This guide provides essential safety protocols and logistical plans for the handling and disposal of 1-(3-Propoxyphenyl)ethanamine. It is designed for researchers, scientists, and drug development professionals to ensure a safe and compliant laboratory environment.

Introduction: 1-(3-Propoxyphenyl)ethanamine is a chemical intermediate whose toxicological properties have not been fully investigated. Therefore, it must be handled with the utmost care, assuming it is hazardous. This guide is built on the foundational principles of chemical safety, emphasizing engineering controls, appropriate personal protective equipment (PPE), and stringent operational and disposal protocols to minimize exposure risk. The information herein is synthesized from available safety data sheets (SDS) for the compound and its structural analogs, providing a robust framework for risk mitigation.

I. Hazard Assessment and Core Safety Directives

Immediate Actions and Precautions:

• Work Area: All handling of 1-(3-Propoxyphenyl)ethanamine must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[1][2][5]

• Emergency Equipment: Ensure immediate access to a safety shower and eyewash station.

• Contamination: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in areas where this chemical is handled.[1][6]

II. Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 1-(3-Propoxyphenyl)ethanamine. The following table outlines the minimum required PPE for various laboratory scenarios.

Scenario	Hand Protection	Eye & Face Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (small quantities)	Double-gloving with nitrile or neoprene gloves.	Chemical splash goggles and a face shield.	A fully-buttoned lab coat made of a chemical-resistant material.	Required if not handled in a fume hood (not recommended).
Performing reactions and work-up procedures	Double-gloving with nitrile or neoprene gloves. Change gloves immediately upon contamination.	Chemical splash goggles and a face shield.	A fully-buttoned lab coat made of a chemical-resistant material.	Work must be performed in a chemical fume hood.
Handling bulk quantities or transfers	Heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton™).	Chemical splash goggles and a face shield.	A chemical-resistant apron over a lab coat.	A full-face respirator with an appropriate organic vapor cartridge may be necessary depending on the scale and ventilation.
Cleaning spills	Heavy-duty chemical-resistant gloves.	Chemical splash goggles and a face shield.	Chemical-resistant suit or coveralls.	A full-face respirator with an appropriate organic vapor cartridge.

The Rationale Behind PPE Selection:

• Hand Protection: Amines can be corrosive and may be absorbed through the skin. Double-gloving provides an extra layer of protection against tears and permeation. Nitrile and neoprene offer good resistance to a range of organic chemicals.

• Eye and Face Protection: 1-(3-Propoxyphenyl)ethanamine is likely to be corrosive and can cause severe, irreversible eye damage.[1][2] Goggles protect against splashes, while a face shield offers a broader barrier for the entire face.

• Body Protection: A chemical-resistant lab coat and, in some cases, an apron, will prevent skin contact with any spills.

• Respiratory Protection: The vapors of amines can be irritating to the respiratory tract.[3] Working in a fume hood is the primary engineering control to prevent inhalation.

III. Step-by-Step Handling and Operational Protocols

A systematic approach to handling 1-(3-Propoxyphenyl)ethanamine is crucial for minimizing risk. The following workflow diagram illustrates the key stages of a typical laboratory procedure.

Workflow for handling 1-(3-Propoxyphenyl)ethanamine.

Detailed Steps:

• Preparation:

  • Don PPE: Put on all required PPE as outlined in the table above before entering the laboratory.

  • Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Material Staging: Assemble all necessary chemicals, glassware, and equipment within the fume hood to minimize movement in and out of the containment area.

• Handling:

  • Weighing: Carefully weigh the required amount of 1-(3-Propoxyphenyl)ethanamine in the fume hood. Use a disposable weighing boat to prevent contamination of balances.

  • Dissolution and Reaction: Add the compound to the solvent and proceed with the chemical reaction. Maintain constant vigilance and ensure all operations are contained within the fume hood.

• Cleanup and Disposal:

  • Reaction Quenching: If necessary, quench the reaction carefully according to your specific protocol.

  • Waste Management:

    • Collect all liquid waste containing 1-(3-Propoxyphenyl)ethanamine in a dedicated, labeled, and sealed waste container.

    • Solid waste, such as contaminated weighing boats and gloves, should be placed in a separate, clearly labeled solid waste container.

    • Do not mix incompatible waste streams.[7]

  • Decontamination: Decontaminate all glassware and surfaces that have come into contact with the chemical. A suitable decontamination solution should be used, followed by a thorough rinse.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed first, followed by the face shield, goggles, and lab coat. Wash hands thoroughly after removing all PPE.

IV. Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and decisive action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[1] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Seek immediate medical attention.

• Spill:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection.

  • Contain the spill using an inert absorbent material such as sand or vermiculite.

  • Collect the absorbed material into a sealed container for disposal as hazardous waste.[5]

  • Ventilate the area and decontaminate the spill site.

V. Disposal Plan: Responsible Stewardship

All waste containing 1-(3-Propoxyphenyl)ethanamine must be treated as hazardous waste.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[7]

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for pick-up and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal company.[7] Never dispose of this chemical down the drain.

VI. Conclusion: A Culture of Safety

The safe handling of 1-(3-Propoxyphenyl)ethanamine is predicated on a thorough understanding of its potential hazards and a disciplined adherence to established safety protocols. By integrating the principles of hazard assessment, proper PPE utilization, meticulous operational procedures, and responsible waste management, researchers can mitigate risks and foster a secure laboratory environment. This guide serves as a foundational document; always consult your institution's specific safety guidelines and the most current Safety Data Sheet before commencing any work.

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• Unknown. (2023, February 21).

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• PubChem. (1R)-1-(3-propoxyphenyl)ethanamine. National Institutes of Health. Retrieved from [Link]

• Purdue College of Engineering. Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

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